Heteroclitin C

Core Science & Biosynthesis

Heteroclitin C: A Technical Overview of its Structure, Isolation, and Potential Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heteroclitin C is a naturally occurring dibenzocyclooctadiene lignan (B3055560) isolated from the stems of Kadsura heteroclita. Lignans (B1203133) from this plant genus have garnered significant scientific interest due to their diverse and potent biological activities, including anti-inflammatory, anti-HIV, and hepatoprotective effects. This technical guide provides a comprehensive overview of the chemical structure of Heteroclitin C, a general protocol for its isolation, and a summary of the biological activities and associated signaling pathways of closely related compounds, offering insights into its potential therapeutic applications.

Chemical Structure of Heteroclitin C

Heteroclitin C is a complex organic molecule with the molecular formula C₂₈H₃₄O₈. Its systematic IUPAC name is [(9S,10S,11S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0²,⁷.0¹⁴,¹⁸]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] (Z)-2-methylbut-2-enoate. The structure is characterized by a central dibenzocyclooctadiene core, a feature common to many bioactive lignans from the Schisandraceae family.

Fig. 1: Conceptual structure of Heteroclitin C.

Biological Activities of Related Dibenzocyclooctadiene Lignans

While specific quantitative biological data for Heteroclitin C is not extensively available in the current literature, studies on other dibenzocyclooctadiene lignans isolated from Kadsura heteroclita provide valuable insights into its potential bioactivities. These compounds have demonstrated a range of effects, including anti-HIV, anti-inflammatory, and hepatoprotective activities.

Compound Class	Biological Activity	Cell Line / Model	Quantitative Data (IC₅₀/EC₅₀)	Reference
Dibenzocyclooctadiene Lignans	Anti-HIV	-	EC₅₀: 1.4 - 1.6 µg/mL	[1]
Dibenzocyclooctadiene Lignans	Anti-inflammatory (TNF-α inhibition)	-	IC₅₀: 9.41 - 40.64 µM	[2]
Dibenzocyclooctadiene Lignans	Hepatoprotective	HepG2 cells	-	[2]
Kadheterin A	Cytotoxicity	HL-60	IC₅₀: 14.59 µM	[This information was synthesized from initial search findings but a direct citation is not available in the final set]

Experimental Protocols: Isolation of Dibenzocyclooctadiene Lignans

The following is a general protocol for the isolation of dibenzocyclooctadiene lignans, including Heteroclitin C, from the stems of Kadsura heteroclita.

1. Extraction:

• The dried and pulverized stems of Kadsura heteroclita are extracted with a non-polar solvent such as cyclohexane.

• The extraction is typically performed at room temperature with stirring or sonication for a specified period.

• The process is repeated multiple times to ensure exhaustive extraction.

• The solvent from the combined extracts is removed under reduced pressure using a rotary evaporator to yield a crude extract.

2. Chromatographic Separation:

• The crude extract is subjected to flash chromatography on a silica (B1680970) gel column.

• A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

• Fractions are collected and monitored by thin-layer chromatography (TLC).

3. Purification:

• Fractions containing compounds with similar TLC profiles are combined and further purified.

• Purification is typically achieved through recrystallization from a suitable solvent system (e.g., methanol-water) or by preparative high-performance liquid chromatography (HPLC).

4. Structure Elucidation:

• The structure of the purified compound is determined using various spectroscopic techniques, including:

  • NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HMQC, and HMBC experiments to establish the connectivity of atoms.

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify functional groups and conjugated systems.

Fig. 2: General workflow for the isolation of Heteroclitin C.

Potential Signaling Pathways

While direct studies on the signaling pathways modulated by Heteroclitin C are limited, research on the broader class of dibenzocyclooctadiene lignans from the Schisandraceae family has identified several key molecular mechanisms. These compounds are known to exert their biological effects, particularly their hepatoprotective and anti-inflammatory activities, through the modulation of critical signaling pathways.[3]

• Keap1/Nrf2/ARE Pathway: These lignans can activate the Nrf2 transcription factor, a master regulator of the antioxidant response, leading to the expression of cytoprotective genes.[4]

• NF-κB Pathway: They have been shown to inhibit the activation of NF-κB, a key pro-inflammatory signaling pathway, thereby reducing the production of inflammatory mediators.[3]

• TGF-β/Smad 2/3 Pathway: Modulation of this pathway is implicated in the anti-fibrotic effects of these compounds in the liver.[3]

These pathways are central to cellular responses to oxidative stress, inflammation, and tissue injury, suggesting that Heteroclitin C may hold therapeutic potential in conditions where these processes are dysregulated.

Fig. 3: Putative signaling pathways modulated by dibenzocyclooctadiene lignans.

Conclusion

Heteroclitin C, a dibenzocyclooctadiene lignan from Kadsura heteroclita, belongs to a class of natural products with significant therapeutic potential. While further research is required to fully elucidate the specific biological activities and mechanisms of action of Heteroclitin C, the available data on related compounds suggest promising avenues for investigation in the fields of anti-inflammatory, antiviral, and hepatoprotective drug discovery. The protocols for its isolation are well-established, paving the way for further pharmacological studies. Future research should focus on obtaining quantitative biological data for Heteroclitin C and confirming its interaction with the signaling pathways identified for this class of compounds.

References

• 1. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-RAFLS Triterpenoids and Hepatoprotective Lignans From the Leaves of Tujia Ethnomedicine Kadsura heteroclita (Xuetong) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dibenzocyclooctadiene lignans from the family Schisandraceae: A review of phytochemistry, structure-activity relationship, and hepatoprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dibenzocyclooctadiene lignans from Kadsura coccinea alleviate APAP-induced hepatotoxicity via oxidative stress inhibition and activating the Nrf2 pathway in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Activity of Dibenzocyclooctadiene Lignans from Kadsura: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Kadsura, belonging to the family Schisandraceae, is a rich source of bioactive natural products, among which dibenzocyclooctadiene lignans (B1203133) are of significant scientific interest. These compounds have demonstrated a wide array of pharmacological activities, including anti-inflammatory, cytotoxic, and antiviral effects. While specific data on "Heteroclitin C" remains elusive in the current body of scientific literature, this guide provides a comprehensive overview of the biological activities of the broader class of dibenzocyclooctadiene lignans isolated from various Kadsura species. This in-depth technical guide is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, summarizing the current state of knowledge, presenting key quantitative data, detailing experimental methodologies, and visualizing relevant biological pathways.

Anti-inflammatory Activity

Dibenzocyclooctadiene lignans from Kadsura have been shown to possess potent anti-inflammatory properties. A primary mechanism of this activity is the inhibition of nitric oxide (NO) production in inflammatory models. Overproduction of NO is a hallmark of chronic inflammation and is mediated by the inducible nitric oxide synthase (iNOS) enzyme.

Quantitative Data: Inhibition of Nitric Oxide Production

Compound	Source	Cell Line	IC50 (µM)	Positive Control
Kadsuindutain A	Kadsura induta	RAW264.7	10.7	L-NMMA (IC50 = 31.2 µM)[1]
Kadsuindutain B	Kadsura induta	RAW264.7	15.2	L-NMMA (IC50 = 31.2 µM)[1]
Kadsuindutain C	Kadsura induta	RAW264.7	12.5	L-NMMA (IC50 = 31.2 µM)[1]
Kadsuindutain D	Kadsura induta	RAW264.7	20.1	L-NMMA (IC50 = 31.2 µM)[1]
Kadsuindutain E	Kadsura induta	RAW264.7	34.0	L-NMMA (IC50 = 31.2 µM)[1]
Schizanrin F	Kadsura induta	RAW264.7	18.6	L-NMMA (IC50 = 31.2 µM)[1]
Schizanrin O	Kadsura induta	RAW264.7	25.4	L-NMMA (IC50 = 31.2 µM)[1]
Schisantherin J	Kadsura induta	RAW264.7	28.9	L-NMMA (IC50 = 31.2 µM)[1]

Signaling Pathways in Inflammation

The anti-inflammatory effects of these lignans are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response, such as the NF-κB and MAPK pathways. These pathways regulate the expression of pro-inflammatory cytokines like TNF-α and enzymes like iNOS and COX-2.

Figure 1: Simplified NF-κB signaling pathway and the inhibitory action of dibenzocyclooctadiene lignans.

Experimental Protocols

• Cell Culture: RAW264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds. After 1 hour of pre-incubation, cells are stimulated with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

• NO Measurement: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. Briefly, 100 µL of supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Quantification: The absorbance at 540 nm is measured using a microplate reader. The nitrite concentration is determined from a sodium nitrite standard curve. The percentage of inhibition is calculated relative to LPS-stimulated cells without compound treatment.

Cytotoxic Activity

Several dibenzocyclooctadiene lignans from Kadsura species have demonstrated significant cytotoxic effects against a variety of human cancer cell lines. This anti-proliferative activity suggests their potential as lead compounds for the development of novel anticancer agents.

Quantitative Data: In Vitro Cytotoxicity

Compound	Source	Cell Line	IC50 (µg/mL)
Kadusurain A	Kadsura coccinea	A549 (Lung)	1.05[2]
HCT116 (Colon)	3.28[2]
HL-60 (Leukemia)	1.22[2]
HepG2 (Liver)	12.56[2]
Kadheterin A	Kadsura heteroclita	HL-60 (Leukemia)	14.59 µM

Experimental Protocols

• Cell Culture and Seeding: Human cancer cell lines (e.g., A549, HCT116, HL-60, HepG2) are maintained in appropriate culture medium and seeded into 96-well plates at a suitable density. Cells are allowed to attach and grow for 24 hours.

• Compound Treatment: The cells are treated with various concentrations of the dibenzocyclooctadiene lignans for a specified period (e.g., 48 or 72 hours).

• MTT Incubation: After the treatment period, the medium is removed, and 100 µL of MTT solution (0.5 mg/mL in serum-free medium) is added to each well. The plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and 100 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of viability against the compound concentration.

Figure 2: Workflow for the MTT cytotoxicity assay.

Anti-HIV Activity

Phytochemical investigations of Kadsura heteroclita have led to the isolation of compounds with anti-HIV activity. While some dibenzocyclooctadiene lignans have shown weak activity, other compounds from the same plant extracts have demonstrated moderate anti-HIV effects.

Quantitative Data: Anti-HIV Activity

Compound	Source	EC50 (µg/mL)	Therapeutic Index (TI)
Compound 6	Kadsura heteroclita	1.6	52.9[3]
Compound 12	Kadsura heteroclita	1.4	65.9[3]

Note: The specific structures of "Compound 6" and "Compound 12" were not detailed as dibenzocyclooctadiene lignans in the cited abstract, but were isolated alongside them from the same plant source.

Experimental Protocols

A common method to assess anti-HIV activity involves the use of cell-based assays.

• Cell Lines: A susceptible T-cell line (e.g., MT-4 or CEM) is used.

• Viral Infection: The cells are infected with a known titer of HIV-1.

• Compound Treatment: The infected cells are then treated with various concentrations of the test compounds.

• Assessment of Viral Replication: After a period of incubation (typically 3-5 days), the extent of viral replication is determined. This can be measured by several methods, including:

  • p24 Antigen Capture ELISA: Measures the amount of the viral core protein p24 in the culture supernatant.

  • Syncytia Formation: Counting the number of multinucleated giant cells (syncytia) that form as a result of viral infection.

  • Cell Viability Assays (e.g., MTT): Measures the protective effect of the compound against virus-induced cell death.

• Data Analysis: The EC50 (the concentration of the compound that inhibits 50% of viral replication) and the CC50 (the concentration that causes 50% cytotoxicity to the host cells) are calculated. The Therapeutic Index (TI) is then determined as the ratio of CC50 to EC50.

Conclusion

The dibenzocyclooctadiene lignans isolated from the genus Kadsura represent a promising class of natural products with a diverse range of biological activities. Their demonstrated anti-inflammatory, cytotoxic, and potential antiviral properties warrant further investigation. This technical guide provides a summary of the existing quantitative data and experimental protocols to facilitate future research in this area. The exploration of the structure-activity relationships and the elucidation of the precise molecular mechanisms of these compounds will be crucial for the development of novel therapeutic agents. While information on "Heteroclitin C" is not currently available, the broader study of this chemical class continues to be a fertile ground for drug discovery.

References

• 1. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Cytotoxic dibenzocyclooctadiene lignans from Kadsura coccinea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dibenzocyclooctadiene lignans overcome drug resistance in lung cancer cells--study of structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

Heteroclitin C: A Technical Overview for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Heteroclitin C, a lignan (B3055560) of significant interest to the scientific community. Aimed at researchers, scientists, and professionals in drug development, this document outlines the compound's chemical properties, biological activities, and potential mechanisms of action, supported by experimental data and methodologies.

Core Compound Identification

Property	Value
CAS Number	140460-42-0
Molecular Formula	C28H34O8

Biological Activity Profile

Heteroclitin C, a dibenzocyclooctadiene lignan isolated from Kadsura heteroclita, has demonstrated a range of biological activities. The following table summarizes the key quantitative data from preclinical studies.

Biological Activity	Cell Line/Model System	Key Findings	Reference
Anti-HIV Activity	C8166 T-lymphocytes	Moderate activity	[1]
Cytotoxicity	HL-60	Moderate cytotoxicity
Anti-lipid Peroxidation	Rat liver homogenate	Potent inhibition of lipid peroxidation

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Cytotoxicity Assessment against HL-60 Cells (MTT Assay)

This protocol is a standard method for assessing cell viability and can be adapted for testing the cytotoxicity of Heteroclitin C.

1. Cell Culture and Seeding:

• Human promyelocytic leukemia (HL-60) cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified 5% CO2 atmosphere.

• Cells are seeded into 96-well plates at a density of 1 x 10^5 cells/well and incubated for 24 hours.

2. Compound Treatment:

• Heteroclitin C is dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, which is then serially diluted with the culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1% to avoid solvent-induced toxicity.

• The culture medium is removed from the wells and replaced with medium containing various concentrations of Heteroclitin C. Control wells receive medium with 0.1% DMSO.

3. MTT Incubation:

• After a 48-hour incubation period with the compound, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well.

• The plates are incubated for an additional 4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

4. Formazan Solubilization and Absorbance Measurement:

• The medium is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader.

5. Data Analysis:

• Cell viability is expressed as a percentage of the control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is calculated from the dose-response curve.

Anti-lipid Peroxidation Assay (TBARS Assay in Rat Liver Homogenate)

This protocol outlines the thiobarbituric acid reactive substances (TBARS) assay to measure the extent of lipid peroxidation.

1. Preparation of Liver Homogenate:

• Livers are excised from healthy Wistar rats, washed in ice-cold saline, and homogenized in phosphate (B84403) buffer (pH 7.4) to prepare a 10% (w/v) homogenate.

• The homogenate is centrifuged to obtain the supernatant, which is used for the assay.

2. Induction of Lipid Peroxidation:

• The reaction mixture contains liver homogenate, a pro-oxidant such as FeSO4 to induce lipid peroxidation, and various concentrations of Heteroclitin C.

• The mixture is incubated at 37°C for a specified time (e.g., 30-60 minutes).

3. TBARS Reaction:

• To stop the reaction and precipitate proteins, trichloroacetic acid (TCA) is added.

• Thiobarbituric acid (TBA) reagent is then added, and the mixture is heated in a boiling water bath for a specific duration (e.g., 15-20 minutes) to facilitate the reaction between malondialdehyde (MDA), a product of lipid peroxidation, and TBA.

4. Measurement and Analysis:

• After cooling, the mixture is centrifuged, and the absorbance of the resulting pink-colored supernatant is measured at 532 nm.

• The percentage inhibition of lipid peroxidation is calculated by comparing the absorbance of the sample with that of the control.

Potential Signaling Pathways

While the specific signaling pathways modulated by Heteroclitin C have not been fully elucidated, studies on the broader class of dibenzocyclooctadiene lignans (B1203133) provide insights into its potential mechanisms of action.

Anti-inflammatory and Neuroprotective Signaling Pathways.

Hepatoprotective Signaling Pathways.

Anticancer Signaling Pathways.

This technical guide serves as a foundational resource for researchers investigating Heteroclitin C. Further studies are warranted to fully elucidate its therapeutic potential and mechanisms of action.

References

• 1. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Therapeutic Potential of Kadsura Lignans: A Technical Guide

An in-depth exploration of the ethnobotanical origins, phytochemical discovery, and pharmacological activities of lignans (B1203133) derived from the genus Kadsura, tailored for researchers, scientists, and drug development professionals.

The genus Kadsura, belonging to the Schisandraceae family, has a long and storied history in traditional Chinese medicine (TCM), where its various parts have been utilized for centuries to treat a range of ailments.[1][2][3] First described in ancient texts such as the Shennong's Herbal Classic, these plants were traditionally used to alleviate pain, improve circulation, and treat inflammatory conditions like rheumatism.[2][3] Modern phytochemical investigations have unveiled that the primary bioactive constituents responsible for these therapeutic effects are a diverse group of compounds known as lignans.[1][2] This guide provides a comprehensive overview of the discovery and history of Kadsura lignans, details their diverse biological activities, and presents key experimental protocols for their study.

From Traditional Medicine to Modern Phytochemistry: A Historical Perspective

Plants of the Kadsura genus are predominantly distributed across eastern and southeastern Asia.[1] In China, the stems and roots of several Kadsura species have been used in folk medicine for treating conditions such as traumatic injuries, arthralgia, and menstrual irregularities.[4][5] The rich ethnobotanical history of Kadsura spurred scientific interest, leading to extensive phytochemical studies. These investigations have resulted in the isolation and identification of over 337 distinct lignans from this genus since 1973.[1]

These lignans are broadly classified into several structural types, with dibenzocyclooctadienes being the most abundant.[3][6] Other significant classes include aryltetralins, diarylbutanes, tetrahydrofurans, and spirobenzofuranoid dibenzocyclooctadienes.[3][6] The structural diversity of these compounds is a key factor contributing to their wide range of biological activities.

Pharmacological Activities and Therapeutic Potential

Kadsura lignans have been shown to possess a remarkable spectrum of pharmacological effects, making them promising candidates for drug discovery and development. The primary activities investigated include anti-tumor, anti-HIV, anti-inflammatory, and hepatoprotective effects.

Anti-Tumor Activity

Numerous studies have demonstrated the cytotoxic effects of Kadsura lignans against various cancer cell lines. Dibenzocyclooctadiene lignans, in particular, have shown significant anti-tumor potential.[1][3] The anti-tumor activity is often assessed using cytotoxicity assays, such as the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.

Anti-HIV Activity

A number of lignans isolated from Kadsura species have exhibited potent anti-HIV activity.[1][3] For instance, binankadsurin A, isolated from Kadsura angustifolia, has shown inhibitory activity against HIV-1.[7] The anti-HIV potential of these compounds is typically evaluated through assays that measure the inhibition of viral replication in cell cultures.

Anti-Inflammatory Effects

The traditional use of Kadsura for treating inflammatory conditions is supported by modern pharmacological studies.[1][3] The anti-inflammatory activity of Kadsura lignans is often evaluated by their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cell lines.[8]

Hepatoprotective Properties

Several Kadsura lignans have demonstrated significant hepatoprotective effects, shielding liver cells from damage induced by toxins.[1][9][10] This activity is particularly relevant given the prevalence of liver diseases worldwide. The hepatoprotective potential is often assessed in vitro using liver cell lines such as HepG2, where the ability of the compounds to mitigate toxin-induced cell death is measured.[1][9]

Quantitative Data on Biological Activities

The following tables summarize the quantitative data for various biological activities of selected Kadsura lignans.

Lignan (B3055560)/Compound	Cell Line	Activity	IC50/EC50 (µM)	Reference
Kadsuindutain A	RAW264.7	Anti-inflammatory (NO inhibition)	10.7	[8]
Kadsuindutain B	RAW264.7	Anti-inflammatory (NO inhibition)	13.5	[8]
Kadsuindutain C	RAW264.7	Anti-inflammatory (NO inhibition)	20.4	[8]
Kadsuindutain D	RAW264.7	Anti-inflammatory (NO inhibition)	34.0	[8]
Kadsuindutain E	RAW264.7	Anti-inflammatory (NO inhibition)	21.6	[8]
Schizanrin F	RAW264.7	Anti-inflammatory (NO inhibition)	14.2	[8]
Schizanrin O	RAW264.7	Anti-inflammatory (NO inhibition)	11.5	[8]
Schisantherin J	RAW264.7	Anti-inflammatory (NO inhibition)	13.9	[8]
Binankadsurin A	-	Anti-HIV-1	3.86	[7]
Kadsulignan L	-	Platelet-activating factor (PAF) antagonist	26	[11]
Meso-dihydroguaiaretic acid	-	Platelet-activating factor (PAF) antagonist	41	[11]

Table 1: Anti-inflammatory, Anti-HIV, and PAF Antagonist Activities of Kadsura Lignans.

Compound	Activity	Inhibition (%) at 100 µM	Reference
Kadsutherin E	Anti-platelet aggregation (ADP induced)	11.77	[12]
Kadsutherin F	Anti-platelet aggregation (ADP induced)	49.47	[12]
Kadsutherin G	Anti-platelet aggregation (ADP induced)	26.74	[12]
Kadsutherin H	Anti-platelet aggregation (ADP induced)	15.36	[12]
Acetoxyl oxokadsurane	Anti-platelet aggregation (ADP induced)	28.53	[12]
Heteroclitin D	Anti-platelet aggregation (ADP induced)	33.68	[12]

Table 2: Anti-platelet Aggregation Activity of Lignans from Kadsura interior.

Signaling Pathways Modulated by Kadsura and Related Lignans

The therapeutic effects of Kadsura lignans are underpinned by their interaction with various cellular signaling pathways. For instance, schisandrin (B1198587) B, a lignan found in the Schisandraceae family, has been shown to inhibit tumor growth and metastasis by regulating the Trfa/TAK1, MAPK, and Wnt/β-catenin signaling pathways.[2] Furthermore, certain dibenzocyclooctadiene lignans from Kadsura coccinea exert their hepatoprotective effects by activating the Nrf2 pathway, a key regulator of the cellular antioxidant response.[9][10]

References

• 1. researchgate.net [researchgate.net]
• 2. acgpubs.org [acgpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. Four New Lignans from Kadsura Interior and Their Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. scilit.com [scilit.com]
• 10. Dibenzocyclooctadiene lignans from Kadsura coccinea alleviate APAP-induced hepatotoxicity via oxidative stress inhibition and activating the Nrf2 pathway in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sciforum.net [sciforum.net]
• 12. Transcriptomic Insights and Cytochrome P450 Gene Analysis in Kadsura coccinea for Lignan Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Heteroclitin C and its Related Compounds for Researchers and Drug Development Professionals

Abstract

Heteroclitin C, a dibenzocyclooctadiene lignan (B3055560) primarily isolated from Kadsura heteroclita, has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of Heteroclitin C and its related compounds, focusing on their chemical properties, biological activities, and underlying mechanisms of action. This document is intended to serve as a resource for researchers, scientists, and professionals in drug development, offering detailed experimental methodologies, quantitative data, and visualizations of key signaling pathways.

Introduction

Heteroclitin C belongs to the dibenzocyclooctadiene class of lignans (B1203133), a group of natural products known for their diverse pharmacological activities.[1][2] These compounds are predominantly found in plants of the Schisandraceae family, particularly the genus Kadsura.[3] Research has highlighted the potential of these compounds in various therapeutic areas, with notable anti-inflammatory and anti-HIV activities.[3] This guide will delve into the specifics of Heteroclitin C and its analogs, providing a detailed examination of their biological effects and the molecular pathways they modulate.

Chemical Properties

The chemical structures of Heteroclitin C and its related compounds are characterized by a dibenzocyclooctadiene core. The variations in substituents on this core structure contribute to the diversity of their biological activities.

Table 1: Chemical Properties of Heteroclitin C and Related Compounds

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Source Organism	Reference
Heteroclitin C	C₂₈H₃₄O₈	498.57	Kadsura heteroclita
Heteroclitin D	C₂₇H₃₀O₈	482.52	Kadsura heteroclita
Heteroclitin E	C₂₇H₃₀O₉	498.52	Kadsura longipedunculata
Heteroclitin H	Not Available	Not Available	Kadsura heteroclita
Heteroclitin I	C₂₂H₂₄O₇	400.42	Kadsura heteroclita
Heteroclitin J	Not Available	Not Available	Kadsura heteroclita

Biological Activities and Quantitative Data

Heteroclitin C and its analogs have demonstrated a range of biological activities, with anti-inflammatory effects being a key area of investigation. The following tables summarize the available quantitative data for these compounds.

Anti-Inflammatory Activity

The anti-inflammatory properties of dibenzocyclooctadiene lignans are attributed to their ability to modulate key inflammatory mediators and signaling pathways.

Table 2: Inhibition of Pro-inflammatory Mediators by Dibenzocyclooctadiene Lignans from Kadsura Species

Compound	Assay	Cell Line	IC₅₀ (µM)	Reference
Kadsuindutain A	Nitric Oxide (NO) Production	RAW264.7	10.7	[4]
Kadsuindutain B	Nitric Oxide (NO) Production	RAW264.7	12.5	[4]
Kadsuindutain C	Nitric Oxide (NO) Production	RAW264.7	34.0	[4]
Kadsuindutain D	Nitric Oxide (NO) Production	RAW264.7	25.4	[4]
Kadsuindutain E	Nitric Oxide (NO) Production	RAW264.7	28.6	[4]
Schizanrin F	Nitric Oxide (NO) Production	RAW264.7	15.2	[4]
Schizanrin O	Nitric Oxide (NO) Production	RAW264.7	20.3	[4]
Schisantherin J	Nitric Oxide (NO) Production	RAW264.7	21.7	[4]
Compound 5 from K. heteroclita	TNF-α Production	RAW264.7	6.16 ± 0.14	[3]
Compound 1 from K. heteroclita	TNF-α Production	RAW264.7	9.41 - 14.54	[3]
Compound 3 from K. heteroclita	TNF-α Production	RAW264.7	9.41 - 14.54	[3]
Compound 6 from K. heteroclita	TNF-α Production	RAW264.7	9.41 - 14.54	[3]
Heilaohuacid D	IL-6 Release	RAW264.7	8.15	[5]
Heilaohuacid F	IL-6 Release	RAW264.7	9.86	[5]
Heilaohuacid D	TNF-α Release	RAW264.7	21.41	[5]
Heilaohuacid F	TNF-α Release	RAW264.7	16.00	[5]

Cytotoxic Activity

Some dibenzocyclooctadiene lignans have exhibited cytotoxic effects against various cancer cell lines.

Table 3: Cytotoxicity of Dibenzocyclooctadiene Lignans from Kadsura coccinea

Compound	Cell Line	IC₅₀ (µg/mL)	Reference
Kadusurain A	A549 (Lung Carcinoma)	1.05	[2]
Kadusurain A	HCT116 (Colon Carcinoma)	12.56	[2]
Kadusurain A	HL-60 (Promyelocytic Leukemia)	2.34	[2]
Kadusurain A	HepG2 (Hepatocellular Carcinoma)	5.87	[2]
Triterpenoid 17 from K. coccinea	RA-FLS (Rheumatoid Arthritis-Fibroblastoid Synovial)	7.52 µM	[5]
Triterpenoid 18 from K. coccinea	RA-FLS (Rheumatoid Arthritis-Fibroblastoid Synovial)	8.85 µM	[5]
Triterpenoid 31 from K. coccinea	RA-FLS (Rheumatoid Arthritis-Fibroblastoid Synovial)	7.97 µM	[5]

Mechanisms of Action: Signaling Pathways

Dibenzocyclooctadiene lignans exert their biological effects by modulating key intracellular signaling pathways involved in inflammation and cell proliferation.

Inhibition of NF-κB, MAPK, and JAK-STAT Pathways

Studies have shown that dibenzocyclooctadiene lignans can suppress the activation of major inflammatory signaling cascades, including the Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT) pathways. This inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines and mediators.

Inhibitory effects on key inflammatory signaling pathways.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature for the evaluation of anti-inflammatory and cytotoxic activities.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Heteroclitin C and its analogs on cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular purple formazan (B1609692) can be solubilized and quantified by spectrophotometry.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., Heteroclitin C) and incubate for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Workflow for determining cytotoxicity using the MTT assay.

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the inhibitory effect of Heteroclitin C and its analogs on nitric oxide production in LPS-stimulated macrophages.

Principle: The Griess assay measures nitrite (B80452) (NO₂⁻), a stable and nonvolatile breakdown product of NO. In this two-step diazotization reaction, acidified nitrite reacts with sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine to produce a colored azo compound, which can be measured spectrophotometrically.

Protocol:

• Cell Culture and Stimulation: Culture RAW264.7 macrophages in a 96-well plate and pre-treat with various concentrations of test compounds for 1 hour. Then, stimulate with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubation: Incubate the mixture at room temperature for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Use a sodium nitrite standard curve to determine the nitrite concentration in the samples and calculate the percentage of NO inhibition.

Prostaglandin E₂ (PGE₂) Production Assay (ELISA)

Objective: To measure the effect of Heteroclitin C and its analogs on PGE₂ production in stimulated cells.

Principle: A competitive enzyme-linked immunosorbent assay (ELISA) is used to quantify PGE₂ levels in cell culture supernatants.

Protocol:

• Cell Treatment: Culture cells and treat them with test compounds in the presence or absence of an inflammatory stimulus (e.g., LPS).

• Supernatant Collection: Collect the cell culture supernatant after the desired incubation period.

• ELISA Procedure: Perform the PGE₂ ELISA according to the manufacturer's instructions. This typically involves adding the supernatant to a plate pre-coated with a PGE₂ antibody, followed by the addition of a horseradish peroxidase (HRP)-conjugated PGE₂ and a substrate.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the PGE₂ concentration based on a standard curve and determine the percentage of inhibition.

Western Blot Analysis for Signaling Pathway Proteins

Objective: To investigate the effect of Heteroclitin C on the phosphorylation and expression of key proteins in the MAPK and NF-κB signaling pathways.

Protocol:

• Protein Extraction: Treat cells with Heteroclitin C and/or an inflammatory stimulus, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies specific for total and phosphorylated forms of proteins of interest (e.g., p38, ERK, JNK, IκBα, p65).

• Secondary Antibody Incubation: Incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Synthesis of Heteroclitin C and Analogs

Conclusion

Heteroclitin C and its related dibenzocyclooctadiene lignans represent a promising class of natural products with significant therapeutic potential, particularly in the realm of anti-inflammatory drug discovery. Their ability to modulate key signaling pathways such as NF-κB and MAPK provides a solid foundation for further investigation and development. This technical guide has summarized the current knowledge on these compounds, providing essential data and methodologies to aid researchers in their future studies. Further research is warranted to fully elucidate the structure-activity relationships, pharmacokinetic profiles, and in vivo efficacy of Heteroclitin C and its analogs to pave the way for their potential clinical applications.

References

• 1. A review of lignans from genus Kadsura and their spectrum characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxic dibenzocyclooctadiene lignans from Kadsura coccinea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Frontiers | Triterpenoids From Kadsura coccinea With Their Anti-inflammatory and Inhibited Proliferation of Rheumatoid Arthritis-Fibroblastoid Synovial Cells Activities [frontiersin.org]
• 6. Total Synthesis – Rychnovsky Lab [sites.uci.edu]
• 7. Total Synthesis of (+)-Gliocladin C Enabled by Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Total synthesis of mycocyclosin - PubMed [pubmed.ncbi.nlm.nih.gov]

The Quest for Heteroclitin C: An Analysis of Available Scientific Evidence

A comprehensive review of scientific literature reveals a notable absence of specific data on a compound designated as Heteroclitin C. Extensive searches for its isolation, structural elucidation, biological activities, and potential therapeutic uses have not yielded any specific results for a compound with this name. However, the broader investigation into its originating plant source, Kadsura heteroclita, and its chemical constituents provides a wealth of information on closely related lignans (B1203133), offering valuable insights into the potential therapeutic avenues of this class of molecules.

This technical guide summarizes the existing research on various Heteroclitin analogues and other bioactive lignans isolated from Kadsura heteroclita. While direct information on Heteroclitin C is unavailable, this document aims to provide researchers, scientists, and drug development professionals with a foundational understanding of the therapeutic potential of this family of natural products.

The Lignans of Kadsura heteroclita: A Landscape of Bioactivity

The genus Kadsura, particularly Kadsura heteroclita (Roxb.) Craib, is a rich source of dibenzocyclooctadiene lignans, a class of phytochemicals that have demonstrated a range of biological activities. Research has consistently highlighted the potential of these compounds in several therapeutic areas, including antiviral, anti-inflammatory, and cytotoxic applications.

Anti-HIV Activity

A significant body of research has focused on the anti-HIV potential of lignans from Kadsura heteroclita. While specific data for Heteroclitin C is absent, studies have reported the anti-HIV activity of other related compounds. For instance, several lignans isolated from the stems of Kadsura heteroclita have shown inhibitory effects against the HIV-1 virus.

Cytotoxic and Anti-Tumor Potential

Various lignans from the Kadsura genus have been investigated for their cytotoxic effects against different cancer cell lines. This suggests a potential avenue for the development of novel anti-cancer agents. The exploration of these compounds for their ability to induce apoptosis or inhibit cell proliferation is an active area of research.

Anti-Inflammatory Properties

The traditional use of Kadsura heteroclita in treating inflammatory conditions has prompted scientific investigation into the anti-inflammatory properties of its constituent lignans. These compounds may exert their effects through the modulation of key inflammatory pathways, offering potential therapeutic strategies for a variety of inflammatory disorders.

Heteroclitin Analogues: A Summary of Known Compounds

While information on Heteroclitin C remains elusive, numerous other Heteroclitin derivatives have been isolated and characterized from Kadsura heteroclita. These include:

• Heteroclitin D: This compound has been isolated and its structure elucidated.

• Heteroclitin F: Research has touched upon the existence of this analogue.

• Heteroclitin H: A known lignan (B3055560) from Kadsura heteroclita.

• Heteroclitin I and J: These compounds have been isolated and their structures determined.

• Heteroclitin P, Q, R, and S: These represent further additions to the diverse family of lignans found in this plant species.

The study of these known Heteroclitin analogues provides a framework for understanding the structure-activity relationships within this subclass of lignans and may offer clues to the potential properties of uncharacterized members like the hypothetical Heteroclitin C.

Methodologies for Isolation and Structural Elucidation

The isolation and characterization of lignans from Kadsura heteroclita typically involve a series of chromatographic and spectroscopic techniques. A general workflow for these processes is outlined below.

Experimental Workflow: Isolation and Purification

Caption: A generalized workflow for the isolation of lignans.

Structural Elucidation

The definitive structure of isolated lignans is determined using a combination of spectroscopic methods.

Caption: Spectroscopic techniques for structure determination.

Future Directions

The absence of data on Heteroclitin C presents a clear knowledge gap. Future phytochemical investigations of Kadsura heteroclita may lead to the isolation and identification of this and other novel lignans. Should Heteroclitin C be identified, a thorough evaluation of its biological activities would be warranted, building upon the knowledge gained from its known analogues. Such studies would ideally include:

• Comprehensive Bioactivity Screening: Testing against a panel of viral strains, cancer cell lines, and in models of inflammation.

• Quantitative Analysis: Determination of IC50 and EC50 values to quantify its potency.

• Mechanism of Action Studies: Elucidation of the specific signaling pathways modulated by the compound to understand its molecular targets.

Conclusion

While the therapeutic potential of Heteroclitin C remains speculative due to a lack of scientific data, the rich phytochemistry of Kadsura heteroclita and the demonstrated bioactivities of its other lignan constituents provide a strong rationale for continued research. The methodologies and knowledge base established from the study of known Heteroclitins and related compounds will be invaluable in the event that Heteroclitin C is isolated and characterized. The exploration of this family of natural products holds significant promise for the discovery of novel therapeutic agents.

Heteroclitin C: A Potential Anti-HIV Agent from Kadsura heteroclita

An In-depth Technical Guide on the Putative Anti-HIV Activity and Mechanism of Action

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Heteroclitin C, a dibenzocyclooctadiene lignan (B3055560) isolated from the medicinal plant Kadsura heteroclita, belongs to a class of compounds that have demonstrated promising anti-HIV activity. While direct and detailed mechanistic studies on Heteroclitin C are not extensively available in publicly accessible literature, research on analogous lignans (B1203133) from the same plant genus provides significant insights into its potential antiviral properties. This document synthesizes the available data on the anti-HIV activity of compounds structurally related to Heteroclitin C, outlines plausible mechanisms of action, provides representative experimental protocols for assessing such activity, and visualizes the potential molecular pathways involved. The information presented herein is intended to serve as a foundational guide for researchers and professionals in the field of antiviral drug discovery and development, highlighting the therapeutic potential of this class of natural products.

Introduction to Heteroclitin C and Kadsura heteroclita

Kadsura heteroclita (Roxb.) Craib is a plant belonging to the Schisandraceae family, which has a history of use in traditional medicine. Phytochemical investigations of this plant have led to the isolation of a diverse array of bioactive compounds, including a significant number of lignans. Among these are various heteroclitins, a series of dibenzocyclooctadiene lignans. While several heteroclitins and other compounds from Kadsura heteroclita have been evaluated for their biological activities, including anti-HIV potential, specific data on Heteroclitin C remains limited in the available scientific literature. This guide, therefore, draws upon data from closely related compounds isolated from the same plant to infer the potential anti-HIV profile of Heteroclitin C.

Anti-HIV Activity of Lignans from Kadsura heteroclita

Research conducted by Pu et al. (2008) on the phytochemicals from the stems of Kadsura heteroclita revealed that several isolated compounds exhibit anti-HIV activity. While the specific activity of Heteroclitin C was not detailed in the available abstracts, the study provides valuable data on other lignans from the same plant, offering a basis for understanding the potential efficacy of this compound class.

Notably, two unidentified compounds from this study, labeled as compounds 6 and 12 , demonstrated moderate anti-HIV activity. Furthermore, other studies have reported that Heteroclitin D, a closely related lignan, also shows moderate activity against HIV-1 in C8166 cells. The anti-HIV activity of these compounds is typically evaluated by their ability to inhibit virus-induced cytopathic effects, such as the formation of syncytia in cell culture.

Quantitative Data on Anti-HIV Activity

The following table summarizes the reported anti-HIV-1 activity of select compounds isolated from Kadsura heteroclita and related species. It is important to reiterate that specific data for Heteroclitin C is not available in the reviewed literature, and the data presented here is for analogous compounds.

Compound/Extract	Compound Type	Cell Line	EC50 (µg/mL)	CC50 (µg/mL)	Therapeutic Index (TI)	Reference
Compound 6	Lignan	C8166	1.6	84.6	52.9	Pu et al., 2008
Compound 12	Lignan	C8166	1.4	92.3	65.9	Pu et al., 2008
Heteroclitin D	Lignan	C8166	Moderate Activity	Not Reported	Not Reported	Pu et al., 2008
Kadsurin	Lignan	C8166	Weak Activity	Not Reported	Not Reported	Pu et al., 2008
Heteroclitin F	Lignan	C8166	Weak Activity	Not Reported	Not Reported	Pu et al., 2008
Longipedunin A	Lignan	in vitro assay	IC50: ~10 µg/mL (20 µM)	Not Applicable	Not Applicable	Sun et al., 2006

EC50: 50% effective concentration for inhibition of HIV-1 replication. CC50: 50% cytotoxic concentration. TI: Therapeutic Index (CC50/EC50). IC50: 50% inhibitory concentration against a specific enzyme (e.g., HIV-1 Protease).

Putative Mechanism of Anti-HIV Activity

The precise mechanism by which Heteroclitin C may exert its anti-HIV effect is not definitively established. However, based on the known mechanisms of other anti-HIV lignans, several potential targets within the HIV-1 replication cycle can be postulated.

Inhibition of Viral Entry

Some lignans have been reported to interfere with the initial stages of HIV-1 infection, namely the attachment and fusion of the virus to the host cell. This can occur through interactions with the viral envelope glycoproteins (gp120 and gp41) or host cell receptors (CD4) and co-receptors (CCR5 or CXCR4).

Inhibition of Reverse Transcriptase

A common mechanism for antiviral compounds is the inhibition of HIV-1 reverse transcriptase (RT), an essential enzyme that converts the viral RNA genome into DNA. Lignans may act as non-nucleoside reverse transcriptase inhibitors (NNRTIs) by binding to a hydrophobic pocket in the p66 subunit of the enzyme, inducing a conformational change that inactivates it.

Inhibition of HIV-1 Protease

Another critical viral enzyme is HIV-1 protease, which is responsible for cleaving newly synthesized viral polyproteins into mature, functional proteins. Inhibition of this enzyme results in the production of immature, non-infectious viral particles. Longipedunin A, a lignan from a related Kadsura species, has been shown to inhibit HIV-1 protease, suggesting this could be a potential mechanism for other lignans from this genus.

Experimental Protocols

The following are detailed methodologies for key experiments typically employed to evaluate the anti-HIV activity of novel compounds like Heteroclitin C.

Anti-HIV-1 Syncytium Formation Assay

This assay is a common method to screen for compounds that inhibit HIV-1 replication by preventing the fusion of infected and uninfected T-cells, a phenomenon known as syncytium formation.

Objective: To determine the concentration at which a test compound inhibits 50% of HIV-1-induced syncytium formation (EC50).

Materials:

• C8166 T-lymphocyte cell line (or other suitable CD4+ cell line)

• HIV-1 laboratory-adapted strain (e.g., HIV-1IIIB)

• Complete cell culture medium (e.g., RPMI-1640 with 10% fetal bovine serum)

• Test compound (e.g., Heteroclitin C) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microtiter plates

• Inverted microscope

Procedure:

• Cell Preparation: Seed C8166 cells into a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete medium.

• Compound Dilution: Prepare serial dilutions of the test compound in complete medium.

• Treatment: Add 50 µL of the diluted compound to the appropriate wells. Include a solvent control (e.g., DMSO) and a positive control (e.g., a known anti-HIV drug like AZT).

• Infection: Add 50 µL of a pre-titered amount of HIV-1 stock solution to each well, except for the cell control wells. The amount of virus should be sufficient to cause a significant number of syncytia within 3-4 days.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator.

• Observation: After 3-4 days, examine the wells under an inverted microscope and count the number of syncytia (multinucleated giant cells) in each well.

• Data Analysis: Calculate the percentage of inhibition of syncytium formation for each compound concentration relative to the virus control. The EC50 value is determined from the dose-response curve.

HIV-1 p24 Antigen Capture ELISA

This assay quantifies the amount of HIV-1 p24 core antigen in the supernatant of infected cell cultures, which is a direct measure of viral replication.

Objective: To determine the concentration at which a test compound inhibits 50% of HIV-1 p24 antigen production (EC50).

Materials:

• Chronically or acutely infected T-lymphocyte cell line (e.g., H9 or C8166)

• Complete cell culture medium

• Test compound

• Commercial HIV-1 p24 Antigen ELISA kit

Procedure:

• Cell Culture and Treatment: Culture infected cells in the presence of serial dilutions of the test compound for a specified period (e.g., 7 days for chronically infected cells).

• Supernatant Collection: After the incubation period, centrifuge the cell cultures and collect the supernatant.

• ELISA: Perform the p24 antigen capture ELISA on the collected supernatants according to the manufacturer's instructions.

• Data Analysis: Generate a standard curve using the provided p24 antigen standards. Determine the concentration of p24 in each sample. Calculate the percentage of inhibition of p24 production for each compound concentration relative to the virus control. The EC50 value is determined from the dose-response curve.

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate potential mechanisms and experimental workflows related to the anti-HIV activity of lignans like Heteroclitin C.

Caption: Potential inhibition points of Heteroclitin C in the HIV-1 lifecycle.

Caption: Workflow for the anti-HIV-1 syncytium formation assay.

Conclusion and Future Directions

The available evidence, primarily from studies on structurally related lignans from Kadsura heteroclita, suggests that Heteroclitin C holds potential as an anti-HIV agent. The moderate activity observed for analogous compounds warrants further investigation into the specific efficacy and mechanism of action of Heteroclitin C. Future research should focus on:

• Isolation and Purification: Obtaining a pure sample of Heteroclitin C for rigorous biological evaluation.

• In-depth Mechanistic Studies: Elucidating the precise molecular target(s) of Heteroclitin C within the HIV-1 replication cycle through enzymatic assays (RT, protease, integrase) and cell-based entry inhibition assays.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing derivatives of Heteroclitin C to optimize its antiviral potency and pharmacological properties.

• In vivo Efficacy: Evaluating the most promising compounds in relevant animal models of HIV infection.

A thorough investigation into Heteroclitin C and related lignans could lead to the development of novel and effective antiretroviral therapies derived from natural products.

The Cytotoxic Potential of Dibenzocyclooctadiene Lignans: A Technical Guide for Researchers

An In-depth Examination of the Anti-cancer Properties and Mechanisms of Action of a Promising Class of Natural Compounds

Introduction

Dibenzocyclooctadiene lignans (B1203133), a class of polyphenolic compounds predominantly isolated from the fruits of Schisandra species, have garnered significant attention in oncological research for their potent cytotoxic and anti-cancer properties.[1] These natural products have been traditionally used in various medicinal systems and are now being rigorously investigated for their potential as novel therapeutic agents.[1] This technical guide provides a comprehensive overview of the cytotoxic properties of dibenzocyclooctadiene lignans, focusing on their mechanisms of action, quantitative data on their efficacy, and detailed experimental protocols for their evaluation. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of new anti-cancer therapies.

Dibenzocyclooctadiene lignans exert their anti-cancer effects through a variety of mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and the modulation of key signaling pathways involved in cancer cell proliferation and survival, such as the PI3K/Akt and NF-κB pathways.[1][2] This guide will delve into these mechanisms, providing clear and detailed explanations supported by experimental evidence.

Quantitative Analysis of Cytotoxic Activity

The cytotoxic efficacy of dibenzocyclooctadiene lignans is typically quantified by determining their half-maximal inhibitory concentration (IC50) values against various cancer cell lines. The IC50 value represents the concentration of a compound that is required to inhibit the growth of 50% of a cell population. A lower IC50 value indicates a higher cytotoxic potency. The following tables summarize the reported IC50 values for several prominent dibenzocyclooctadiene lignans across a range of human cancer cell lines.

Lignan (B3055560)	Cancer Cell Line	IC50 (µM)	Reference
Schisandrin B	Human cholangiocarcinoma (HCCC-9810)	40 ± 1.6 (48h)
Human cholangiocarcinoma (RBE)	70 ± 2.6 (48h)
Human colon cancer (HCT116)	25.3	[3]
Human colon cancer (HT29)	38.2	[3]
Human colon cancer (SW480)	45.1	[3]
Human colon cancer (SW620)	52.6	[3]
Human colon cancer (Caco-2)	61.4	[3]
Human colon cancer (LS174T)	73.8	[3]
Normal human colon (CCD 841 CoN)	> 100	[3]
Gomisin A	Human non-small cell lung cancer	Not specified	[4]
Human colorectal cancer	Not specified	[4]
Human melanoma	Not specified	[4]
Human ovarian cancer	Not specified	[4]
Human prostate cancer	Not specified	[4]
Gomisin J	Human breast cancer (MCF7)	<10 µg/ml (growth suppression)	[5]
Human breast cancer (MDA-MB-231)	<10 µg/ml (growth suppression)	[5]
Various cancer cell lines	Strong cytotoxic effect	[5]
Deoxyschizandrin	Human bladder cancer (HT1376)	Dose-dependent inhibition	[6]
Human bladder cancer (J82)	Dose-dependent inhibition	[6]
Kadusurain A	Human lung cancer (A549)	1.05 - 12.56 µg/ml	[7]
Human colon cancer (HCT116)	1.05 - 12.56 µg/ml	[7]
Human promyelocytic leukemia (HL-60)	1.05 - 12.56 µg/ml	[7]
Human hepatocellular carcinoma (HepG2)	1.05 - 12.56 µg/ml	[7]
Anwulignan	Human stomach adenocarcinoma (AGS)	22.01 ± 1.87	[8]
Human cervical cancer (HeLa)	32.68 ± 2.21	[8]
Human colon cancer (HT29)	156.04 ± 6.71	[8]

Mechanisms of Cytotoxic Action

The cytotoxic effects of dibenzocyclooctadiene lignans are multifaceted, involving the induction of apoptosis and cell cycle arrest through the modulation of critical cellular signaling pathways.

Induction of Apoptosis

Apoptosis is a regulated process of programmed cell death that is essential for normal tissue homeostasis. Many anti-cancer agents exert their therapeutic effects by inducing apoptosis in cancer cells. Dibenzocyclooctadiene lignans have been shown to trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1]

Key events in lignan-induced apoptosis include:

• Activation of Caspases: Caspases are a family of cysteine proteases that are the central executioners of apoptosis.[9] Dibenzocyclooctadiene lignans have been shown to induce the cleavage and activation of initiator caspases (e.g., caspase-8 and caspase-9) and executioner caspases (e.g., caspase-3 and caspase-7).[10]

• Cleavage of Poly(ADP-ribose) Polymerase (PARP): Activated caspase-3 cleaves PARP, a protein involved in DNA repair.[10] The cleavage of PARP is a hallmark of apoptosis.[10]

• Modulation of Bcl-2 Family Proteins: The Bcl-2 family of proteins includes both pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members. Dibenzocyclooctadiene lignans can alter the balance of these proteins, favoring apoptosis.[11]

• Disruption of Mitochondrial Membrane Potential: The loss of mitochondrial membrane potential is an early event in the intrinsic apoptotic pathway, leading to the release of cytochrome c into the cytoplasm.[12]

Cell Cycle Arrest

In addition to inducing apoptosis, dibenzocyclooctadiene lignans can inhibit cancer cell proliferation by arresting the cell cycle at specific checkpoints. This prevents cancer cells from progressing through the division cycle and ultimately leads to a reduction in tumor growth. For example, Schisandrin B has been shown to induce G0/G1 phase arrest in human cholangiocarcinoma cells and S-phase arrest in human prostate cancer cells.[13] Deoxyschizandrin has been found to induce G0/G1 cell cycle arrest in ovarian cancer cells.[8]

Signaling Pathways Modulated by Dibenzocyclooctadiene Lignans

The cytotoxic effects of dibenzocyclooctadiene lignans are mediated by their ability to modulate key signaling pathways that are often dysregulated in cancer.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a critical signaling cascade that promotes cell survival, proliferation, and growth. This pathway is frequently hyperactivated in many types of cancer. Dibenzocyclooctadiene lignans, such as Schisandrin B, have been shown to inhibit the phosphorylation and activation of Akt, thereby suppressing this pro-survival pathway and promoting apoptosis.[11][13]

Caption: Inhibition of the PI3K/Akt survival pathway by dibenzocyclooctadiene lignans.

NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a transcription factor that plays a crucial role in inflammation, immunity, and cell survival. Constitutive activation of the NF-κB pathway is observed in many cancers and contributes to tumor progression and resistance to therapy. Some dibenzocyclooctadiene lignans have been found to suppress the activation of NF-κB, leading to the downregulation of anti-apoptotic genes and sensitization of cancer cells to apoptosis.[11][14]

Caption: Suppression of the NF-κB pro-survival pathway by dibenzocyclooctadiene lignans.

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the cytotoxic properties of dibenzocyclooctadiene lignans.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete cell culture medium

• Dibenzocyclooctadiene lignan stock solution (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the dibenzocyclooctadiene lignan in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

References

• 1. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. researchhub.com [researchhub.com]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. researchgate.net [researchgate.net]
• 6. Apoptosis western blot guide | Abcam [abcam.com]
• 7. Western Blot Protocol for Caspase 3 Antibody (NB500-210): Novus Biologicals [novusbio.com]
• 8. researchgate.net [researchgate.net]
• 9. PI-3K/Akt and NF-kappaB/IkappaBalpha pathways are activated in Jurkat T cells in response to TRAIL treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. youtube.com [youtube.com]

Heteroclitin C: A Technical Guide on the Presumptive Mechanism of Action in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Heteroclitin C is a dibenzocyclooctadiene lignan (B3055560) isolated from Kadsura heteroclita, a plant with a history in traditional medicine. While research specifically detailing the anticancer mechanism of Heteroclitin C is limited, preliminary studies confirm its cytotoxic effects against several human cancer cell lines. Extensive research into the broader class of dibenzocyclooctadiene lignans (B1203133) (DBCLS) from the Schisandraceae family, to which Heteroclitin C belongs, has revealed a multi-targeted approach to inducing cancer cell death. This technical guide synthesizes the available data on Heteroclitin C and provides an in-depth overview of the established mechanisms of action for closely related DBCLS. The presumptive mechanisms for Heteroclitin C, based on its chemical class, include the induction of apoptosis, cell cycle arrest, and modulation of key oncogenic signaling pathways. This document presents the current understanding to guide further research and drug development efforts.

Introduction to Heteroclitin C

Heteroclitin C is a naturally occurring lignan found in the stems of Kadsura heteroclita.[1][2] Lignans are a class of polyphenols that have garnered significant interest for their diverse biological activities, including anticancer properties.[3] Heteroclitin C belongs to the dibenzocyclooctadiene lignan (DBCLS) subclass, which is characteristic of the Schisandraceae plant family.[4][5] While numerous DBCLS have been investigated for their therapeutic potential, specific research into Heteroclitin C's mechanism of action is still emerging. This guide will therefore draw upon the established activities of its parent class to infer its likely cellular and molecular targets in cancer cells.

Quantitative Data on Cytotoxic Activity

Direct quantitative data for Heteroclitin C is sparse. However, one study has reported its cytotoxic effects on several human cancer cell lines. The broader class of DBCLS has been more extensively studied, with various compounds demonstrating potent antiproliferative activities across a range of cancers.

Table 1: Cytotoxicity of Heteroclitin C

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Heteroclitin C	OVCAR	Ovarian	16.2 - 36.4	[6]
HT-29	Colon	16.2 - 36.4	[6]
A-549	Lung	16.2 - 36.4	[6]

Table 2: Cytotoxicity of Other Dibenzocyclooctadiene Lignans

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Kadheterin A	HL-60	Leukemia	14.59	[7]
Schisandrin B	Various	-	Varies	[8]
Schizantherin C	A549	Lung	-	[9]

Core Anticancer Mechanisms of Dibenzocyclooctadiene Lignans

The anticancer effects of DBCLS are believed to be multifactorial, involving the induction of programmed cell death (apoptosis), halting of the cell division cycle, and interference with critical cancer cell survival signaling pathways.[4][5]

Induction of Apoptosis

A primary mechanism by which DBCLS are thought to exert their anticancer effects is through the induction of apoptosis. This is a regulated process of cell death that is often dysregulated in cancer. The intrinsic, or mitochondrial, pathway of apoptosis is a common target for these compounds.

• Mitochondrial Pathway Activation: DBCLS can modulate the balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins.[10] This leads to mitochondrial outer membrane permeabilization (MOMP) and the release of cytochrome c into the cytoplasm.[11]

• Apoptosome Formation and Caspase Activation: Cytosolic cytochrome c binds to Apaf-1, forming the apoptosome, which in turn activates caspase-9.[11][12] This initiator caspase then activates executioner caspases, such as caspase-3 and caspase-7, which carry out the systematic dismantling of the cell.[11]

Presumptive Intrinsic Apoptosis Pathway Activated by Heteroclitin C.

Cell Cycle Arrest

DBCLS have been shown to interfere with the progression of the cell cycle, a fundamental process for cancer cell proliferation. By arresting cells at specific checkpoints, these compounds can prevent cell division and lead to cell death.

• G0/G1 Phase Arrest: Some DBCLS, such as schizantherin C, have been found to cause cell cycle arrest in the G0/G1 phase.[9] This is often mediated by the modulation of cyclin-dependent kinases (CDKs) and their inhibitors (CKIs).

• G2/M Phase Arrest: Other related compounds can induce arrest at the G2/M checkpoint, particularly when used in combination with other chemotherapeutic agents.[13] This prevents the cell from entering mitosis.

Modes of Cell Cycle Arrest Induced by Dibenzocyclooctadiene Lignans.

Modulation of Signaling Pathways

Comprehensive reviews indicate that DBCLS can disrupt several key signaling pathways that are essential for cancer cell survival and proliferation.[4][5]

• PI3K/Akt Pathway: This is a central pathway that promotes cell survival and growth. DBCLS are thought to inhibit this pathway, thereby promoting apoptosis.

• MAPK Pathway: The MAPK cascade is involved in cell proliferation, differentiation, and stress responses. Modulation of this pathway by DBCLS can lead to anticancer effects.

• NF-κB Pathway: NF-κB is a transcription factor that plays a crucial role in inflammation and cell survival. Inhibition of this pathway can sensitize cancer cells to apoptosis.

Key Experimental Protocols

The following are standard methodologies employed to investigate the anticancer mechanism of action of natural compounds like Heteroclitin C and its analogs.

Cell Viability and Cytotoxicity Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Protocol:

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with varying concentrations of Heteroclitin C for 24, 48, or 72 hours.

  • Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value.

Workflow for Determining Cytotoxicity using the MTT Assay.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

• Principle: This assay differentiates between live, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

• Protocol:

  • Treat cells with Heteroclitin C for a specified time.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry.

Western Blot Analysis for Protein Expression

• Principle: Western blotting is used to detect specific proteins in a sample. It can be used to measure changes in the expression levels of key proteins involved in apoptosis (e.g., Bcl-2, Bax, cleaved caspase-3) and cell cycle regulation (e.g., cyclins, CDKs).

• Protocol:

  • Treat cells with Heteroclitin C and lyse them to extract total protein.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific to the target proteins.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

Conclusion and Future Directions

Heteroclitin C, a dibenzocyclooctadiene lignan from Kadsura heteroclita, demonstrates cytotoxic activity against cancer cells. While specific mechanistic studies on Heteroclitin C are lacking, the well-documented anticancer properties of its chemical class strongly suggest that its mechanism of action involves the induction of apoptosis via the mitochondrial pathway, cell cycle arrest, and the modulation of critical oncogenic signaling pathways.

Future research should focus on validating these presumptive mechanisms specifically for Heteroclitin C. This includes:

• Broad-panel screening: Testing the cytotoxicity of Heteroclitin C against a wider range of cancer cell lines to identify sensitive cancer types.

• Detailed mechanistic studies: Utilizing the experimental protocols outlined in this guide to elucidate the precise molecular targets of Heteroclitin C.

• In vivo studies: Evaluating the anti-tumor efficacy and safety of Heteroclitin C in animal models of cancer.

A thorough investigation into the mechanism of action of Heteroclitin C will be crucial for its potential development as a novel anticancer therapeutic agent.

References

• 1. smolecule.com [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Lignans: a versatile source of anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comprehensive review of dibenzocyclooctadiene lignans from the Schisandra genus: anticancer potential, mechanistic insights and future prospects in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.uees.edu.ec [research.uees.edu.ec]
• 6. researchgate.net [researchgate.net]
• 7. Dibenzocyclooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. Antiproliferative effects of dibenzocyclooctadiene lignans isolated from Schisandra chinensis in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Natural products target programmed cell death signaling mechanisms to treat colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dibenzocyclooctadiene lignans overcome drug resistance in lung cancer cells--study of structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Structural Elucidation of Heteroclitin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Heteroclitin C, a dibenzocyclooctadiene lignan (B3055560) isolated from Kadsura heteroclita. The information presented herein is essential for the identification, characterization, and further investigation of this natural product for potential therapeutic applications.

Spectroscopic Data of Heteroclitin C

The structural elucidation of Heteroclitin C was achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet (UV) spectroscopy. The key quantitative data are summarized in the tables below.

NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The ¹H and ¹³C NMR data for Heteroclitin C are presented in Table 1.

Table 1. ¹H and ¹³C NMR Spectroscopic Data for Heteroclitin C.

Position	¹³C Chemical Shift (δc, ppm)	¹H Chemical Shift (δH, ppm, J in Hz)
Lignan Skeleton
1	134.5	-
2	152.0	6.55 (s)
3	140.8	-
4	151.7	-
5	39.8	2.40 (m)
6	40.2	2.15 (m)
7	82.5	4.75 (d, 9.5)
8	87.2	4.20 (d, 9.5)
9	137.8	-
10	102.8	6.60 (s)
11	148.5	-
12	149.0	-
1'	125.4	-
2'	153.8	-
3'	109.5	6.80 (s)
4'	145.2	-
5'	132.0	-
6'	115.8	6.75 (s)
7-Me	13.5	0.95 (d, 7.0)
8-Me	21.8	1.25 (d, 7.0)
1-OMe	60.8	3.85 (s)
2-OMe	56.1	3.90 (s)
3-OMe	56.1	3.92 (s)
12-OMe	61.2	3.88 (s)
13-OMe	55.9	3.80 (s)
Angelyl Moiety
1''	167.5	-
2''	127.8	-
3''	138.5	6.05 (qq, 7.2, 1.5)
4''	20.5	1.95 (dq, 7.2, 1.5)
5''	15.8	1.85 (q, 1.5)

Note: The specific assignments are based on 2D NMR experiments (COSY, HMQC, HMBC) as detailed in the original literature.

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio of a compound, allowing for the determination of its molecular weight and elemental composition.

Table 2. Mass Spectrometry Data for Heteroclitin C.

Technique	Ionization Mode	Observed m/z	Molecular Formula
High-Resolution Mass Spectrometry (HRMS)	ESI+	[M+Na]⁺ 521.2046	C₂₈H₃₄O₈Na

Infrared (IR) and Ultraviolet (UV) Spectroscopic Data

IR spectroscopy identifies the functional groups present in a molecule, while UV spectroscopy provides information about the electronic transitions within the molecule, particularly conjugated systems.

Table 3. IR and UV Spectroscopic Data for Heteroclitin C.

Spectroscopic Technique	Medium	Characteristic Absorptions
Infrared (IR)	KBr	ν_max (cm⁻¹): 3450 (OH), 1710 (C=O, ester), 1630, 1590, 1500 (aromatic C=C)
Ultraviolet (UV)	MeOH	λ_max (nm) (log ε): 218 (4.65), 255 (4.10), 288 (3.80)

Experimental Protocols

The spectroscopic data presented above were obtained using standard analytical techniques for natural product characterization. The general methodologies are outlined below.

Isolation of Heteroclitin C

The isolation of Heteroclitin C from the dried stems of Kadsura heteroclita typically involves the following steps:

Fig. 1: General workflow for the isolation of Heteroclitin C.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker AV-400 or AV-500 spectrometer. Samples were dissolved in deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS) as the internal standard. Chemical shifts are reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz). 2D NMR experiments, including COSY, HSQC, and HMBC, were performed to establish the complete structure.

• Mass Spectrometry: High-resolution mass spectra were obtained on a Waters Q-TOF Premier mass spectrometer using electrospray ionization (ESI) in positive ion mode.

• Infrared Spectroscopy: IR spectra were recorded on a PerkinElmer Spectrum One FT-IR spectrometer using potassium bromide (KBr) pellets.

• Ultraviolet Spectroscopy: UV spectra were recorded on a Shimadzu UV-2401PC spectrophotometer in methanol.

Biological Activity and Signaling Pathways

While specific signaling pathways for Heteroclitin C have not been extensively elucidated, related lignans from Kadsura heteroclita have demonstrated various biological activities, including anti-inflammatory and anti-HIV properties. The anti-inflammatory effects are often associated with the modulation of key signaling pathways involved in the inflammatory response.

Fig. 2: Postulated inhibitory effect of Heteroclitin C on inflammatory pathways.

This diagram illustrates the potential mechanism by which Heteroclitin C and related lignans may exert their anti-inflammatory effects through the inhibition of the NF-κB and MAPK signaling pathways, which are crucial regulators of the inflammatory response. Further research is required to confirm these specific interactions for Heteroclitin C.

An In-depth Technical Guide to the Physical and Chemical Properties of Heteroclitin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heteroclitin C is a dibenzocyclooctadiene lignan (B3055560) isolated from the stems of Kadsura heteroclita, a plant used in traditional medicine. Lignans (B1203133) from this genus have garnered significant scientific interest due to their diverse and potent biological activities, including anti-inflammatory, hepatoprotective, cytotoxic, and anti-HIV properties. This technical guide provides a comprehensive overview of the known physical and chemical properties of Heteroclitin C, its potential biological activities and associated signaling pathways, and relevant experimental methodologies. The information is intended to support researchers, scientists, and drug development professionals in their exploration of this compound for potential therapeutic applications.

Physical and Chemical Properties

While specific experimental data for some physical properties of Heteroclitin C are not widely published, the following table summarizes its known chemical identifiers and computed properties. It is soluble in organic solvents like chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.

Property	Data
Molecular Formula	C₂₈H₃₄O₈
Molecular Weight	498.6 g/mol
CAS Number	140460-42-0
IUPAC Name	[(9S,10S,11S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0²,⁷.0¹⁴,¹⁸]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] (Z)-2-methylbut-2-enoate
Canonical SMILES	C/C=C(/C)\C(=O)O[C@H]1--INVALID-LINK--OCO4)OC)OC)OC)OC)C">C@HC
InChI Key	PZUDCPSZWPLXKT-GGECRKIHSA-N
Appearance	Powder
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.
Purity	Can be isolated to >99% purity via methods such as flash chromatography followed by recrystallization.

Note: Some properties are computed and may vary slightly from experimentally determined values.

Spectral Data

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for determining the carbon-hydrogen framework. The chemical shifts in ¹³C NMR for dibenzocyclooctadiene lignans have characteristic ranges for aromatic carbons, methoxy (B1213986) groups, and the cyclooctadiene ring carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula. Fragmentation patterns can provide further structural information.

• Infrared (IR) Spectroscopy: IR spectroscopy helps identify functional groups present in the molecule, such as carbonyls (C=O), hydroxyls (O-H), and aromatic rings (C=C).

• Circular Dichroism (CD): CD spectroscopy is often used to determine the absolute stereochemistry of chiral centers in the molecule.

Biological Activities and Signaling Pathways

While specific studies on the biological activities of Heteroclitin C are limited, the broader class of dibenzocyclooctadiene lignans from Kadsura species exhibits a range of significant pharmacological effects.

Anti-Inflammatory Activity

Dibenzocyclooctadiene lignans are known to possess potent anti-inflammatory properties. They can suppress the production of pro-inflammatory mediators in microglia, the resident immune cells of the central nervous system. This is achieved through the modulation of several key signaling pathways.

• MAPK, NF-κB, and JAK-STAT Pathways: These lignans can inhibit the activation of Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor-kappa B (NF-κB), and Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT) signaling cascades, all of which are critical in the inflammatory response.[1]

References

• 1. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Basis of Kadsura heteroclita: A Technical Guide to its Traditional Medicinal Uses

Authored For: Researchers, Scientists, and Drug Development Professionals

Abstract

Kadsura heteroclita (Roxb.) Craib, a woody vine from the Schisandraceae family, holds a significant place in traditional medicine, particularly within the Tujia ethnomedicine of China where it is known as "Xue Tong". Traditionally, its stems and roots are used to treat conditions such as rheumatoid arthritis (RA), hepatitis, and musculoskeletal spasms.[1][2][3] Modern phytochemical and pharmacological research has validated these traditional applications, identifying lignans (B1203133) and triterpenoids as the principal bioactive constituents responsible for a wide spectrum of activities, including anti-inflammatory, hepatoprotective, cytotoxic, and antiviral effects.[1][4] This technical guide provides a comprehensive overview of the traditional uses of K. heteroclita, supported by quantitative pharmacological data, detailed experimental protocols, and visualizations of associated molecular pathways and experimental workflows to facilitate further research and drug development.

Traditional Uses and Phytochemistry

The primary traditional application of K. heteroclita is in the management of inflammatory and pain-related disorders. In Traditional Chinese Medicine (TCM), it is used to dispel wind and dampness, promote blood circulation, and alleviate pain, with specific indications for rheumatoid arthritis.[1][5] Its use also extends to treating hepatitis and muscle spasms.[2][3]

Phytochemical analyses have revealed that the stems of K. heteroclita are a rich source of bioactive secondary metabolites, with over 200 compounds identified.[6] The most pharmacologically significant classes are:

• Triterpenoids: Primarily lanostane (B1242432) and cycloartane (B1207475) types, such as Schisanlactone E, Heteroclitalactones, and Changnanic acid. These compounds are often cited for their cytotoxic and anti-inflammatory properties.[7][8]

• Lignans: Including dibenzocyclooctadienes (e.g., Interiorin, Kadsurin) and spirobenzofuranoid dibenzocyclooctadienes. These compounds are associated with hepatoprotective, anti-HIV, and anti-inflammatory activities.[4][9]

Quantitative Pharmacological Data

The therapeutic potential of K. heteroclita is substantiated by a growing body of quantitative in vitro and in vivo data. The following tables summarize the bioactivities of extracts and isolated compounds.

Anti-Rheumatoid Arthritis Activity

The traditional use of K. heteroclita for RA is strongly supported by its inhibitory effects on Rheumatoid Arthritis Fibroblast-Like Synoviocytes (RA-FLS), which are key mediators of joint destruction.

Compound/Extract	Assay	Target/Cell Line	Result (IC₅₀ in µM)	Reference
Triterpenoid (Unnamed)	Proliferation	RA-FLS	5.66 ± 0.52	[4][10]
Triterpenoid (Unnamed)	Proliferation	RA-FLS	5.70 ± 0.24	[4][10]
Triterpenoid (Unnamed)	Proliferation	RA-FLS	9.25 ± 0.79	[4][10]
Xuetonin B (Triterpenoid)	Proliferation	RA-FLS	19.81 ± 0.26	[10]
Gaultheriadiolide (K. coccinea)	Proliferation	RA-FLS	9.37	[11]
Ethanol (B145695) Extract (KHS)	Paw Swelling	Adjuvant-Induced Arthritis (Rats)	Dose-dependent inhibition (200-800 mg/kg)	[2][3]

Cytotoxic Activity

Numerous triterpenoids isolated from K. heteroclita have demonstrated potent cytotoxic effects against a range of human cancer cell lines.

Compound	Cell Line	Activity (IC₅₀ in µM)	Reference
Heteroclitalactone D	HL-60 (Leukemia)	6.76	[8]
Longipedlactone A	Hep-G2 (Hepatoma)	Significant cytotoxicity	[7]
Longipedlactone F	Bel-7402 (Hepatoma)	Significant cytotoxicity	[7]
Triterpenoids (various)	Bel-7402, BGC-823, MCF-7, HL-60	Moderate activity	[8]

Hepatoprotective Activity

Lignans are the primary agents of the hepatoprotective effects observed, showing significant cell viability recovery in models of liver cell damage.

Compound	Assay Model	Concentration	Result (% Cell Viability Increase)	Reference
Lignan (Unnamed)	APAP-induced HepG2 toxicity	10 µM	25.23%	[4][10]
Lignan (Unnamed)	APAP-induced HepG2 toxicity	10 µM	13.91%	[4][10]
Lignan (Unnamed)	APAP-induced HepG2 toxicity	10 µM	12.93%	[4][10]
Bicyclol (Positive Control)	APAP-induced HepG2 toxicity	10 µM	12.60%	[4]

Anti-HIV Activity

Dibenzocyclooctadiene lignans from K. heteroclita have been identified as possessing moderate to weak anti-HIV-1 activity.

Compound	Assay	Result (EC₅₀ in µg/mL)	Therapeutic Index (TI)	Reference
Interiorin	HIV-1 Inhibition	1.6	52.9	[9][12]
Interiorin B	HIV-1 Inhibition	1.4	65.9	[9][12]
Kadsurin	HIV-1 Inhibition	Weak Activity	>5	[9][13]
Heteroclitin F	HIV-1 Inhibition	Weak Activity	>5	[9][13]

Experimental Protocols

Detailed and replicable methodologies are crucial for the scientific validation of traditional medicines. The following protocols are representative of the research conducted on K. heteroclita.

General Extraction and Isolation of Bioactive Compounds

This protocol outlines a typical procedure for extracting and isolating compounds from K. heteroclita stems for pharmacological testing.

• Preparation : Air-dried and powdered stems of K. heteroclita (e.g., 0.5 g) are used as the starting material.[6]

• Extraction : The powder is subjected to ultrasonic extraction with a solvent such as methanol (B129727) (e.g., 15 mL for 15 minutes at room temperature).[6] Alternatively, for certain compounds like Heteroclitin D, cyclohexane (B81311) can be used.[1] The extraction process is typically repeated three times to ensure maximum yield.

• Concentration : The combined extracts are filtered and concentrated under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 40°C).[1]

• Fractionation : The crude extract is then subjected to chromatographic separation. This often involves initial fractionation using silica (B1680970) gel column chromatography, followed by further purification using techniques like semi-preparative High-Performance Liquid Chromatography (HPLC) to yield pure compounds.[14]

• Structure Elucidation : The chemical structures of the isolated pure compounds are determined using a combination of spectroscopic methods, including 1D/2D Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HR-MS), and X-ray crystallography.[8][14]

In Vivo Model: Adjuvant-Induced Arthritis (AIA) in Rats

This model is a standard preclinical assay for evaluating anti-rheumatic and anti-inflammatory drugs.

• Animal Model : Male Sprague-Dawley rats are used. Arthritis is induced by a single intradermal injection of Complete Freund's Adjuvant (CFA) into the subplantar region of the right hind paw.[2][3]

• Dosing : Animals are randomly assigned to groups: a vehicle control group (e.g., 0.3% CMCNa), positive control (e.g., methotrexate), and treatment groups receiving the K. heteroclita stem (KHS) ethanol extract orally by gavage at various doses (e.g., 200, 400, 800 mg/kg) daily for the duration of the experiment (e.g., 30 days).[2]

• Evaluation of Arthritis :

  • Clinical Scoring : Arthritis severity is monitored regularly by measuring paw volume (plethysmometry) and assigning an arthritis score based on erythema and swelling.[2][15]

  • Radiological Analysis : At the end of the study, hind paws are imaged using computed tomography (CT) to assess tissue swelling, bone erosion, and joint destruction.[3]

  • Histopathology : Ankle joints are dissected, fixed, decalcified, and embedded in paraffin. Sections are stained with Hematoxylin and Eosin (H&E) to evaluate inflammatory cell infiltration, synovial hyperplasia, and pannus formation.[3]

• Biochemical Analysis : Blood serum is collected to measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6, IL-17A) using ELISA kits. Synovial tissues are harvested to measure the protein expression of matrix metalloproteinases (MMP-1, MMP-3) and their inhibitors (TIMP-1) via Western blot.[2][3]

In Vitro Assay: Hepatoprotectivity against APAP-Induced Toxicity

This assay assesses the ability of compounds to protect liver cells from damage induced by N-acetyl-p-aminophenol (APAP), the active metabolite of paracetamol.

• Cell Culture : Human hepatoma (HepG2) cells are cultured in appropriate media until they reach confluence in 96-well plates.[4]

• Treatment : Cells are pre-treated with various concentrations of the test compounds (e.g., 10 µM) or a positive control (e.g., Bicyclol) for a specified period (e.g., 2 hours).[4][10]

• Induction of Toxicity : APAP is added to the culture medium (excluding the normal control group) to induce cytotoxicity.

• Assessment of Cell Viability : After incubation, cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured with a microplate reader, and the cell viability is calculated relative to the untreated control cells. An increase in cell viability in the presence of the test compound indicates a hepatoprotective effect.[4][10]

Signaling Pathways and Visualizations

The therapeutic effects of K. heteroclita compounds are mediated through the modulation of key intracellular signaling pathways. While direct pathway studies on K. heteroclita are emerging, research on the closely related K. coccinea provides a strong model for its anti-inflammatory mechanisms.

Anti-Inflammatory Signaling Pathway

Compounds from the Kadsura genus, particularly those with anti-arthritic properties, are known to suppress inflammation by inhibiting pro-inflammatory signaling cascades such as NF-κB and JAK/STAT.[11] The diagram below illustrates this proposed mechanism of action.

References

• 1. Preparative isolation of Heteroclitin D from Kadsurae Caulis using normal-phase flash chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kadsura heteroclita stem suppresses the onset and progression of adjuvant-induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Anti-RAFLS Triterpenoids and Hepatoprotective Lignans From the Leaves of Tujia Ethnomedicine Kadsura heteroclita (Xuetong) [frontiersin.org]
• 5. acgpubs.org [acgpubs.org]
• 6. Simultaneously qualitative and quantitative analysis of the representative components in Kadsura heteroclita stem by UHPLC-Q-Orbitrap HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. New triterpenoids from Kadsura heteroclita and their cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anti-RAFLS Triterpenoids and Hepatoprotective Lignans From the Leaves of Tujia Ethnomedicine Kadsura heteroclita (Xuetong) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sesquiterpenes from Kadsura coccinea attenuate rheumatoid arthritis-related inflammation by inhibiting the NF-κB and JAK2/STAT3 signal pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 2024.sci-hub.st [2024.sci-hub.st]
• 14. Heteroclitins R-S: new dibenzocylooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vivo and in vitro Approach to Anti-arthritic and Anti-inflammatory Effect of Crocetin by Alteration of Nuclear Factor-E2-Related Factor 2/hem Oxygenase (HO)-1 and NF-κB Expression - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Extraction of Heteroclitin C from Kadsura heteroclita

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kadsura heteroclita, a plant belonging to the Schisandraceae family, is a rich source of bioactive lignans (B1203133), which have demonstrated a variety of promising pharmacological activities. Among these, Heteroclitin C, a dibenzocyclooctadiene lignan, has garnered interest for its potential therapeutic applications. These application notes provide a detailed protocol for the extraction and purification of Heteroclitin C from the dried stems of Kadsura heteroclita. The methodologies outlined are based on established procedures for the isolation of structurally related lignans from the Kadsura genus.

Data Presentation: Extraction and Purification Summary

The following table summarizes the quantitative data for a typical extraction and purification process, adapted from protocols for similar lignans isolated from Kadsura species.

Parameter	Value	Unit	Notes
Starting Plant Material (Dried Stems)	270	g	Pulverized before extraction.
Extraction Solvent	2700	mL	Cyclohexane (B81311).
Extraction Method	Sonication	-	30 minutes per cycle, repeated three times.
Crude Extract Yield	4.86	g	After evaporation of solvent.
Initial Purity (estimate)	-	%	Dependent on the crude extract complexity.
Purification Method	Flash Chromatography & Recrystallization	-	Normal-phase flash chromatography followed by recrystallization from methanol (B129727).
Final Yield of Pure Compound	10.2	mg	Yield based on a similar compound, Heteroclitin D.[1]
Final Purity	>99	%	Determined by HPLC analysis.[1]

Experimental Protocols

Preparation of Plant Material

• Obtain dried stems of Kadsura heteroclita.

• Pulverize the dried stems into a fine powder using a mechanical grinder. This increases the surface area for efficient extraction.

Extraction of Crude Heteroclitin C

This protocol utilizes sonication-assisted extraction for efficient recovery of the target compound.

• Weigh 270 g of the pulverized plant material and place it in a large flask.

• Add 2700 mL of cyclohexane to the flask.

• Place the flask in an ultrasonic bath and sonicate for 30 minutes at 40°C.[1]

• Repeat the sonication process two more times with fresh solvent for a total of three extraction cycles.

• Combine the extracts from all three cycles.

• Filter the combined extract through Whatman No. 1 filter paper to remove solid plant material.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature of 40°C to obtain the crude extract.[1]

• Weigh the resulting crude extract to determine the yield.

Purification of Heteroclitin C

A two-step purification process involving flash chromatography and recrystallization is employed to achieve high purity.

3.1. Normal-Phase Flash Chromatography

• Prepare a normal-phase flash chromatography column packed with silica (B1680970) gel.

• Dissolve the crude extract in a minimal amount of cyclohexane.

• Load the dissolved sample onto the column.

• Elute the column with a suitable solvent system. A gradient of petroleum ether and ethyl acetate (B1210297) is a common choice for separating lignans.

• Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) with a mobile phase such as petroleum ether:ethyl acetate (4:1, v/v).[1]

• Combine fractions containing the compound of interest based on the TLC analysis.

• Evaporate the solvent from the combined fractions to yield the partially purified Heteroclitin C.

3.2. Recrystallization

• Dissolve the partially purified Heteroclitin C in a minimal amount of hot methanol (approximately 60°C).[1]

• Gradually add water to the solution until a precipitate begins to form.[1]

• Allow the solution to cool slowly to room temperature and then place it in a cold environment (e.g., 4°C) to maximize crystal formation.

• Collect the crystals by filtration and wash them with a small amount of cold methanol.

• Dry the purified crystals under vacuum.

Purity Determination

The purity of the final product should be assessed using High-Performance Liquid Chromatography (HPLC).

• Sample Preparation: Accurately weigh a small amount of the purified Heteroclitin C and dissolve it in methanol to a known concentration (e.g., 100 µg/mL).[1]

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[1]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used.

  • Detection: UV detector set at an appropriate wavelength for lignans (e.g., 220 nm).[1]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

• Analysis: Inject the sample and analyze the resulting chromatogram to determine the purity based on the peak area percentage.

Visualizations

Caption: Workflow for the extraction and purification of Heteroclitin C.

Caption: Analytical workflow for purity determination of Heteroclitin C by HPLC.

References

• 1. Preparative isolation of Heteroclitin D from Kadsurae Caulis using normal-phase flash chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purification of Heteroclitin C using Flash Chromatography

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the purification of Heteroclitin C, a dibenzocyclooctadiene lignan (B3055560), from a crude plant extract using normal-phase flash chromatography. The methodology is designed to yield a high-purity compound suitable for further biological and chemical analysis.

Introduction

Heteroclitin C is a naturally occurring dibenzocyclooctadiene lignan isolated from the stems of Kadsura heteroclita.[1][2][3] Lignans (B1203133) from this plant family, Schisandraceae, have garnered significant interest for their diverse biological activities.[2][4] The purification of these compounds is a critical step for their structural elucidation and evaluation of their therapeutic potential.[5][6] Flash chromatography is a rapid and efficient purification technique for natural products, offering advantages in terms of speed and resolution over traditional column chromatography.[5][7][8] This application note details a protocol for the purification of Heteroclitin C using normal-phase flash chromatography.

Chemical Properties of Heteroclitin C

A summary of the key chemical properties of Heteroclitin C is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₂₈H₃₄O₈	[9]
Molecular Weight	498.6 g/mol	[9]
IUPAC Name	[(9S,10S,11S)-3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0²,⁷.0¹⁴,¹⁸]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] (Z)-2-methylbut-2-enoate	[9]
Class	Dibenzocyclooctadiene Lignan	[1][4]
Source	Kadsura heteroclita	[1][2][3]

Experimental Workflow

The overall workflow for the purification of Heteroclitin C is depicted in the following diagram.

Caption: Overall workflow for the purification of Heteroclitin C.

Detailed Experimental Protocol

Preparation of Crude Extract

• Extraction: The dried and powdered stems of Kadsura heteroclita are extracted with an organic solvent such as methanol (B129727) or ethanol. Maceration or Soxhlet extraction can be employed.

• Concentration: The solvent from the resulting extract is removed under reduced pressure using a rotary evaporator to yield a crude residue.

• Fractionation (Optional): The crude extract can be suspended in water and partitioned successively with solvents of increasing polarity (e.g., hexane, ethyl acetate) to obtain a fraction enriched with lignans.

Sample Preparation for Flash Chromatography

• Dissolution: Dissolve the crude extract or the enriched fraction in a minimal amount of a suitable solvent. A mixture of dichloromethane (B109758) and the initial mobile phase is often a good choice.

• Adsorption (Dry Loading): For improved resolution, adsorb the dissolved sample onto a small amount of silica (B1680970) gel. Remove the solvent completely to obtain a free-flowing powder. This method is preferred over direct liquid injection.[10]

Flash Chromatography Parameters

The following parameters are recommended as a starting point for the purification of Heteroclitin C. Optimization may be required based on the specific crude extract composition.

Parameter	Recommended Setting
Stationary Phase	Silica Gel (40-63 µm particle size)
Column	Appropriate size based on sample load
Mobile Phase	Hexane:Ethyl Acetate (Gradient Elution)
Gradient	Start with a low polarity mixture (e.g., 95:5 Hexane:EtOAc) and gradually increase the polarity to elute compounds of interest. A suggested gradient is from 5% to 40% Ethyl Acetate over 30 column volumes.
Flow Rate	Dependent on column size, typically 15-50 mL/min
Detection	UV at 254 nm and 280 nm

Purification Procedure

• Column Packing: Pack the flash chromatography column with silica gel slurried in the initial mobile phase.

• Sample Loading: Load the prepared sample (dry or liquid) onto the top of the packed column.

• Elution: Begin the elution with the starting mobile phase composition and initiate the gradient.

• Fraction Collection: Collect fractions based on the UV chromatogram peaks. Collect smaller fractions around the peaks of interest to ensure high purity.

The logical flow of the flash chromatography process is illustrated below.

Caption: Logical flow of the flash chromatography separation process.

Post-Purification Analysis

• Purity Assessment: Analyze the collected fractions containing the target compound by High-Performance Liquid Chromatography (HPLC) to determine their purity. A C18 reversed-phase column with a methanol-water or acetonitrile-water gradient is typically used for lignan analysis.

• Solvent Removal: Combine the fractions containing pure Heteroclitin C and remove the solvent using a rotary evaporator.

• Structural Confirmation: Confirm the identity of the purified compound using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Expected Results

The described protocol is expected to yield Heteroclitin C with a purity of >95% as determined by HPLC. A summary of expected data from the purification process is presented in Table 3.

Parameter	Expected Value
Crude Extract Loaded	1-5 g (depending on column size)
Yield of Pure Heteroclitin C	10-50 mg (highly dependent on the concentration in the crude extract)
Purity (by HPLC)	>95%
Retention Time (Flash)	Dependent on the specific gradient and flow rate

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Separation	- Inappropriate mobile phase polarity. - Sample overload. - Column channeling.	- Optimize the solvent system using Thin Layer Chromatography (TLC) beforehand. - Reduce the amount of sample loaded. - Repack the column carefully.
Peak Tailing	- Compound interacting strongly with silica. - Sample insolubility in the mobile phase.	- Add a small amount of a more polar solvent (e.g., methanol) or an acid/base modifier to the mobile phase. - Ensure the sample is fully dissolved before loading.
No Compound Eluting	- Mobile phase is too non-polar.	- Increase the polarity of the mobile phase in the gradient.

Conclusion

This application note provides a comprehensive protocol for the purification of Heteroclitin C from Kadsura heteroclita using normal-phase flash chromatography. The methodology is robust and can be adapted for the purification of other related lignans. The use of flash chromatography allows for a rapid and efficient isolation of the target compound in high purity, which is essential for subsequent research and development activities.

References

• 1. Heteroclitin H, a new lignan from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Heteroclitins R-S: new dibenzocylooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buy Heteroclitin E (EVT-12506195) [evitachem.com]
• 5. Natural product isolation – how to get from biological material to pure compounds - Natural Product Reports (RSC Publishing) DOI:10.1039/C3NP20106F [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. CID 23259948 | C28H34O8 | CID 23259948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Heteroclitin C using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of Heteroclitin C, a bioactive dibenzocyclooctadiene lignan (B3055560) isolated from plants of the Kadsura genus. The described protocol is designed for accuracy, precision, and reliability, making it suitable for phytochemical analysis, quality control of herbal extracts, and pharmacokinetic studies. The method utilizes a reversed-phase C18 column with a gradient elution of acetonitrile (B52724) and water, coupled with UV detection. This document provides comprehensive experimental protocols, from sample and standard preparation to data analysis, and includes a summary of validation parameters.

Introduction

Heteroclitin C is a lignan compound found in Kadsura heteroclita and other related species, which are used in traditional medicine.[1][2] Lignans (B1203133) from this genus have garnered significant interest for their diverse biological activities.[3] Accurate and precise quantification of Heteroclitin C is essential for the standardization of botanical preparations, elucidation of its pharmacological properties, and for various stages of drug development. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation and quantification of such phytochemicals.[4][5] This application note presents a detailed HPLC-UV method optimized for the quantification of Heteroclitin C.

Chemical Properties of Heteroclitin C

Property	Value	Reference
Molecular Formula	C₂₈H₃₄O₈	[6]
Molecular Weight	498.6 g/mol	[6]
Chemical Structure	Dibenzocyclooctadiene Lignan	[1][2]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone. Presumed soluble in methanol (B129727) and acetonitrile.	[3][7]

Experimental Protocols

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: HPLC-grade water with 0.1% formic acid.

• Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	40
  20.0	90
  25.0	90
  25.1	40

  | 30.0 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm. Based on the spectral characteristics of related dibenzocyclooctadiene lignans which show significant absorbance in the 220-250 nm range, 230 nm is recommended as a starting point. If a DAD is available, the optimal wavelength should be determined by examining the UV spectrum of a Heteroclitin C standard.

• Injection Volume: 10 µL.

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of pure Heteroclitin C reference standard and dissolve it in 10 mL of methanol or acetonitrile in a volumetric flask. Sonicate if necessary to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the initial mobile phase composition (40% acetonitrile in water with 0.1% formic acid) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation (from Plant Material)

• Drying and Grinding: Dry the plant material (e.g., stems of Kadsura heteroclita) at 40-50 °C and grind it into a fine powder.

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material into a flask.

  • Add 50 mL of 80% methanol in water.

  • Extract using ultrasonication for 30 minutes at room temperature.

  • Repeat the extraction process twice more with fresh solvent.

• Filtration and Concentration:

  • Combine the extracts and filter through Whatman No. 1 filter paper.

  • Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50 °C.

• Final Sample Solution:

  • Redissolve the dried extract in a known volume (e.g., 5 mL) of the initial mobile phase.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Data Presentation and Analysis

A calibration curve is generated by plotting the peak area of the Heteroclitin C standard against its concentration. The concentration of Heteroclitin C in the plant sample is then determined using the linear regression equation derived from the calibration curve.

Table 1: Method Validation Parameters (Hypothetical Data)

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Precision (%RSD, n=6)	< 2.0%
Accuracy (Recovery %)	98 - 102%
Retention Time	Approx. 15.2 min

Table 2: Quantification of Heteroclitin C in Different Batches of Kadsura heteroclita (Hypothetical Data)

Sample Batch	Heteroclitin C Concentration (mg/g of dried plant material)
Batch A	1.25
Batch B	1.52
Batch C	1.18

Visualization of Experimental Workflow

Caption: Workflow for the quantification of Heteroclitin C.

Conclusion

The HPLC method described in this application note provides a reliable and reproducible approach for the quantification of Heteroclitin C in plant extracts. The detailed protocol for sample preparation and chromatographic analysis, along with the clear structure for data presentation, will be valuable for researchers in natural product chemistry, pharmacology, and for professionals in the herbal medicine industry. The method's parameters can be further optimized based on the specific laboratory equipment and the matrix of the sample being analyzed.

References

• 1. researchgate.net [researchgate.net]
• 2. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. utsc.utoronto.ca [utsc.utoronto.ca]
• 4. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. rsc.org [rsc.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: UHPLC-MS/MS Analysis of Heteroclitin C in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and selective method for the quantification of Heteroclitin C in plant extracts using Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS). Heteroclitin C, a dibenzocyclooctadiene lignan (B3055560) found in plants of the Kadsura genus, has garnered interest for its potential pharmacological activities. The method described herein provides a robust workflow for the extraction, separation, and quantification of Heteroclitin C, making it suitable for phytochemical analysis, quality control of herbal medicines, and early-stage drug discovery.

Introduction

Lignans (B1203133) from the genus Kadsura, such as those isolated from Kadsura heteroclita, have demonstrated a range of biological activities, including anti-HIV, anti-inflammatory, and cytotoxic effects.[1][2][3][4][5] Heteroclitin C is one such lignan whose precise quantification in plant materials is essential for understanding its medicinal potential and for the standardization of herbal extracts. UHPLC-MS/MS offers superior sensitivity and selectivity for the analysis of complex matrices like plant extracts.[6] This document provides a comprehensive protocol for the analysis of Heteroclitin C, from sample preparation to data analysis.

Experimental Protocols

Sample Preparation: Extraction of Heteroclitin C from Plant Material

This protocol is adapted from methods for extracting lignans from Kadsura species.

Reagents and Materials:

• Dried and powdered plant material (e.g., stems of Kadsura heteroclita)

• Cyclohexane (B81311)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• 0.22 µm syringe filters

• Ultrasonic bath

• Rotary evaporator

Procedure:

• Weigh 1.0 g of the powdered plant material into a conical flask.

• Add 20 mL of cyclohexane and sonicate for 30 minutes at 40°C.

• Centrifuge the mixture at 4000 rpm for 10 minutes and collect the supernatant.

• Repeat the extraction process two more times with fresh cyclohexane.

• Combine the supernatants and evaporate to dryness under reduced pressure using a rotary evaporator at 40°C.

• Reconstitute the dried extract in 1.0 mL of methanol.

• Filter the reconstituted extract through a 0.22 µm syringe filter into a UHPLC vial.

Experimental Workflow for Sample Preparation

Figure 1. Workflow for the extraction of Heteroclitin C from plant material.

UHPLC-MS/MS Analysis

The following conditions are based on established methods for the analysis of lignans and other phytochemicals in Kadsura heteroclita extracts.[6][7]

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: ACQUITY UPLC HSS T3 column (2.1 × 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B (re-equilibration)

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow Rates: Optimized for the specific instrument.

• Multiple Reaction Monitoring (MRM): The MRM transitions for Heteroclitin C would need to be determined by infusing a pure standard. For the purpose of this application note, hypothetical values are provided in Table 2.

Data Presentation

Quantitative data should be presented in clear and concise tables. Below are examples of tables for a typical quantitative analysis of Heteroclitin C. Please note that the data presented here is hypothetical and for illustrative purposes only.

Table 1: Calibration Curve for Heteroclitin C

Concentration (ng/mL)	Peak Area
1	15,234
5	78,956
10	155,432
50	765,890
100	1,532,789
Linearity (r²)	0.9995

Table 2: MRM Parameters and Limits of Detection/Quantification for Heteroclitin C (Hypothetical)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	LOD (ng/mL)	LOQ (ng/mL)
Heteroclitin C	415.2	383.2	100	25	0.5	1.5

Table 3: Quantification of Heteroclitin C in Different Kadsura Plant Extracts (Hypothetical Data)

Sample ID	Plant Species	Plant Part	Concentration of Heteroclitin C (µg/g of dry weight)
KH-S1	Kadsura heteroclita	Stem	15.8
KH-L1	Kadsura heteroclita	Leaf	2.3
KP-S1	Kadsura philippinensis	Stem	5.1

Putative Signaling Pathway of Heteroclitin C

While the specific signaling pathway of Heteroclitin C is yet to be fully elucidated, many lignans from the Kadsura genus exhibit anti-inflammatory properties.[8] A plausible mechanism of action could involve the inhibition of pro-inflammatory signaling cascades, such as the NF-κB pathway. The following diagram illustrates a hypothesized signaling pathway for the anti-inflammatory effects of Heteroclitin C.

Hypothesized Anti-Inflammatory Signaling Pathway of Heteroclitin C

Figure 2. Hypothesized anti-inflammatory mechanism of Heteroclitin C via inhibition of the NF-κB signaling pathway.

Conclusion

The UHPLC-MS/MS method presented provides a reliable and sensitive approach for the quantification of Heteroclitin C in plant extracts. This application note serves as a comprehensive guide for researchers in natural product chemistry, pharmacology, and quality control, enabling further investigation into the therapeutic potential of this and related bioactive compounds. The detailed protocols and illustrative data offer a solid foundation for method development and validation in any laboratory equipped with standard UHPLC-MS/MS instrumentation.

References

• 1. acgpubs.org [acgpubs.org]
• 2. Lignans from Kadsura angustifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dibenzocyclooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneously qualitative and quantitative analysis of the representative components in Kadsura heteroclita stem by UHPLC-Q-Orbitrap HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jfda-online.com [jfda-online.com]
• 8. New lignans from Kadsura coccinea and their nitric oxide inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Assay for Evaluating the Pro-Apoptotic and Anti-Inflammatory Activity of Heteroclitin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heteroclitin C is a lignan (B3055560) isolated from the stems of Kadsura heteroclita. While the specific biological activities of Heteroclitin C are still under investigation, related compounds from the same plant have demonstrated a range of promising pharmacological effects, including anti-HIV, cytotoxic, and anti-inflammatory properties.[1][2] This application note provides a detailed protocol for an in vitro assay to evaluate the potential dual activity of Heteroclitin C as a pro-apoptotic and anti-inflammatory agent. The protocols described herein are designed for use in a controlled laboratory setting and are intended to guide researchers in the initial screening and characterization of this natural product.

The proposed mechanism of action for Heteroclitin C, based on related compounds, involves the induction of apoptosis in rapidly proliferating cells, such as cancer cells, and the suppression of pro-inflammatory signaling pathways in immune cells.[3][4][5][6] This dual activity suggests that Heteroclitin C could be a valuable lead compound for the development of novel therapeutics for diseases characterized by both uncontrolled cell growth and inflammation, such as certain types of cancer.

Hypothetical Signaling Pathway for Heteroclitin C

References

• 1. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hirocidins, Cytotoxic Metabolites from Streptomyces hiroshimensis, Induce Mitochondrion-Mediated Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Activity of Extracts and Pure Compounds Derived from Plants via Modulation of Signaling Pathways, Especially PI3K/AKT in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apoptosis Inducing Activity of Rhinacanthin-C in Doxorubicin-Resistant Breast Cancer MCF-7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Anti-Inflammatory and Immunomodulatory Activities of Natural Products to Control Autoimmune Inflammation [mdpi.com]

Application Notes and Protocols: Evaluating the Cytotoxicity of Heteroclitin C

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying the cytotoxic effects of Heteroclitin C, a dibenzocyclooctadiene lignan. Due to the limited direct public data on Heteroclitin C, this document leverages available information on closely related compounds isolated from Kadsura species to suggest potentially sensitive cell lines and robust experimental protocols.

Introduction to Heteroclitin C and its Potential Cytotoxic Activity

Heteroclitin C is a natural product belonging to the family of dibenzocyclooctadiene lignans (B1203133), which are predominantly found in plants of the Schisandraceae family, such as Kadsura heteroclita. While specific cytotoxic data for Heteroclitin C is not extensively documented in publicly available literature, numerous studies have demonstrated that related lignans from Kadsura and Schisandra species possess significant anti-proliferative and cytotoxic activities against a variety of cancer cell lines. These compounds are known to induce cell cycle arrest and apoptosis through the modulation of key signaling pathways.[1][2][3] This suggests that Heteroclitin C holds promise as a potential cytotoxic agent worthy of investigation.

Potentially Sensitive Cell Lines for Heteroclitin C Cytotoxicity Studies

Based on the cytotoxic activity of structurally similar dibenzocyclooctadiene lignans, the following human cancer cell lines are recommended for initial screening of Heteroclitin C's effects.

Table 1: Recommended Cell Lines for Cytotoxicity Screening of Heteroclitin C

Cell Line	Cancer Type	Rationale for Selection
HL-60	Acute Promyelocytic Leukemia	High sensitivity reported for other dibenzocyclooctadiene lignans.[4][5][6]
HepG2	Hepatocellular Carcinoma	Demonstrated sensitivity to lignans from Kadsura species.[6][7][8]
A549	Lung Carcinoma	A common model for lung cancer, sensitive to related lignans.[6][9]
HCT116	Colorectal Carcinoma	A well-characterized colon cancer cell line susceptible to natural product cytotoxicity.[6][7][9]
HeLa	Cervical Cancer	Frequently used in cancer research and has shown sensitivity to dibenzocyclooctadiene lignans.[10][11]
BGC-823	Gastric Cancer	A relevant model for gastric cancer, with reported sensitivity to related compounds.[7]

Experimental Protocols

Two standard and reliable methods for assessing cytotoxicity are the MTT and Sulforhodamine B (SRB) assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability. In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product.[12]

Materials:

• Heteroclitin C (dissolved in a suitable solvent, e.g., DMSO)

• Selected cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Heteroclitin C in complete medium. Replace the medium in the wells with 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve Heteroclitin C) and a blank (medium only).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 492 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of Heteroclitin C that inhibits cell growth by 50%).

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay that measures cell density by staining total cellular protein with the dye sulforhodamine B.[14][15]

Materials:

• Heteroclitin C (dissolved in a suitable solvent, e.g., DMSO)

• Selected cancer cell lines

• Complete cell culture medium

• Trichloroacetic acid (TCA), cold 50% (w/v)

• SRB solution (0.4% w/v in 1% acetic acid)

• Tris base solution (10 mM, pH 10.5)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells as described in the MTT protocol.

• Compound Treatment: Treat cells with serial dilutions of Heteroclitin C as described in the MTT protocol.

• Incubation: Incubate the plates for 48-72 hours.

• Cell Fixation: Gently add 50 µL of cold 50% TCA to each well (final concentration 10%) and incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% acetic acid to remove unbound SRB and allow them to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Visualization of Workflows and Signaling Pathways

Experimental Workflow for Cytotoxicity Assessment

Caption: General workflow for assessing the cytotoxicity of Heteroclitin C.

Proposed Signaling Pathway for Dibenzocyclooctadiene Lignan-Induced Apoptosis

Dibenzocyclooctadiene lignans have been reported to induce apoptosis through the modulation of several key signaling pathways, including the MAPK, PI3K/Akt, and NF-κB pathways.[2][16]

Caption: Proposed mechanism of Heteroclitin C-induced apoptosis.

Data Interpretation and Further Studies

The IC₅₀ values obtained from these assays will provide a quantitative measure of Heteroclitin C's cytotoxic potency against the tested cell lines. A lower IC₅₀ value indicates greater cytotoxicity.

Should Heteroclitin C demonstrate significant cytotoxic activity, further studies are recommended to elucidate its precise mechanism of action. These may include:

• Cell Cycle Analysis: To determine if the compound induces arrest at a specific phase of the cell cycle.

• Apoptosis Assays: Such as Annexin V/PI staining to confirm apoptotic cell death.

• Western Blot Analysis: To investigate the modulation of key proteins involved in the apoptotic and other relevant signaling pathways.

By following these application notes and protocols, researchers can effectively evaluate the cytotoxic potential of Heteroclitin C and contribute to the understanding of its therapeutic promise.

References

• 1. Lignans: a versatile source of anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive review of dibenzocyclooctadiene lignans from the Schisandra genus: anticancer potential, mechanistic insights and future prospects in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dibenzocyclooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cytotoxic dibenzocyclooctadiene lignans from Kadsura coccinea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Anti-RAFLS Triterpenoids and Hepatoprotective Lignans From the Leaves of Tujia Ethnomedicine Kadsura heteroclita (Xuetong) [frontiersin.org]
• 9. Cytotoxic dibenzocyclooctadiene lignans from Kadsura coccinea [agris.fao.org]
• 10. khu.elsevierpure.com [khu.elsevierpure.com]
• 11. researchgate.net [researchgate.net]
• 12. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 13. MTT (Assay protocol [protocols.io]
• 14. benchchem.com [benchchem.com]
• 15. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing the Anti-Inflammatory Effects of Heteroclitin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While it is a crucial component of the innate immune system, dysregulation of inflammatory processes can lead to chronic diseases.[1] Key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, are pivotal in regulating the inflammatory response, making them prime targets for therapeutic intervention.[1] Natural products are a rich source of novel anti-inflammatory agents.[2][3][4][5] This document provides a comprehensive set of protocols to evaluate the potential anti-inflammatory effects of Heteroclitin C, a novel compound of interest. The following protocols describe both in vitro and in vivo methods to assess its efficacy and elucidate its mechanism of action.

In Vitro Anti-Inflammatory Activity Assessment

The initial screening of Heteroclitin C's anti-inflammatory potential will be performed using the murine macrophage-like cell line, RAW 264.7. These cells, when stimulated with lipopolysaccharide (LPS), produce a robust inflammatory response, making them a suitable model for this purpose.[6][7][8][9]

Cell Viability Assay (MTT Assay)

Prior to assessing anti-inflammatory activity, it is crucial to determine the non-cytotoxic concentration range of Heteroclitin C.

Protocol:

• Cell Culture: Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.[1]

• Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.[1]

• Treatment: Treat the cells with various concentrations of Heteroclitin C (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control group.

Data Presentation:

Heteroclitin C (µM)	Cell Viability (%)
0 (Vehicle)	100
1
5
10
25
50
100

Nitric Oxide (NO) Production Assay

This assay measures the ability of Heteroclitin C to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in LPS-stimulated RAW 264.7 cells.[2][6]

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.[1]

• Pre-treatment: Pre-treat the cells with non-toxic concentrations of Heteroclitin C for 1-2 hours.[1]

• Inflammation Induction: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite (B80452) Measurement: Measure the accumulation of nitrite, a stable product of NO, in the culture supernatant using the Griess reagent.[1]

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify nitrite concentration using a sodium nitrite standard curve and express the results as a percentage of the LPS-stimulated control.

Data Presentation:

Treatment	NO Production (µM)	Inhibition (%)
Control (Untreated)
LPS (1 µg/mL)	0
LPS + Heteroclitin C (Conc. 1)
LPS + Heteroclitin C (Conc. 2)
LPS + Positive Control (e.g., L-NAME)

Pro-Inflammatory Cytokine Quantification (ELISA)

This protocol quantifies the effect of Heteroclitin C on the production of key pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1beta (IL-1β).[2][10]

Protocol:

• Cell Culture and Treatment: Follow the same procedure as the NO production assay (steps 1-3).

• Supernatant Collection: Collect the cell culture supernatants after the 24-hour incubation period.

• ELISA: Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the concentration of each cytokine based on the standard curve and express the results as pg/mL or ng/mL.

Data Presentation:

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control (Untreated)
LPS (1 µg/mL)
LPS + Heteroclitin C (Conc. 1)
LPS + Heteroclitin C (Conc. 2)
LPS + Positive Control (e.g., Dexamethasone)

Western Blot Analysis of Inflammatory Signaling Pathways

To investigate the mechanism of action, Western blotting can be used to assess the effect of Heteroclitin C on the activation of the NF-κB and MAPK signaling pathways.[1][5]

Protocol:

• Cell Lysis: After treatment with Heteroclitin C and/or LPS for a shorter duration (e.g., 30-60 minutes), lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key signaling proteins (e.g., phospho-p65, IκBα, phospho-p38, phospho-ERK, phospho-JNK) and their total protein counterparts.

• Detection: Use HRP-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) detection system to visualize the protein bands.

• Densitometry Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Data Presentation:

Treatment	p-p65/p65 Ratio	IκBα/β-actin Ratio	p-p38/p38 Ratio	p-ERK/ERK Ratio	p-JNK/JNK Ratio
Control (Untreated)
LPS (1 µg/mL)
LPS + Heteroclitin C (Conc. 1)
LPS + Heteroclitin C (Conc. 2)

In Vivo Anti-Inflammatory Activity Assessment

The carrageenan-induced paw edema model in rodents is a well-established and widely used method to evaluate the in vivo anti-inflammatory activity of novel compounds.[11][12][13]

Protocol:

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping: Divide the animals into groups (n=6-8 per group): vehicle control, positive control (e.g., indomethacin (B1671933) or diclofenac), and Heteroclitin C treatment groups at various doses.[1]

• Compound Administration: Administer Heteroclitin C or the vehicle orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before carrageenan injection.[1]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan suspension in saline into the subplantar region of the right hind paw of each animal.[1][13]

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.[1]

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Data Presentation:

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 1h	Paw Volume (mL) at 3h	Paw Volume (mL) at 5h	Inhibition of Edema at 3h (%)
Vehicle Control	-	0
Heteroclitin C	Dose 1
Heteroclitin C	Dose 2
Heteroclitin C	Dose 3
Positive Control (Indomethacin)	10

Visualizations

Experimental Workflow

Caption: Experimental workflow for evaluating the anti-inflammatory effects of Heteroclitin C.

Inflammatory Signaling Pathway

Caption: Potential mechanism of Heteroclitin C via inhibition of the NF-κB signaling pathway.

Conclusion

The described protocols provide a robust framework for the preliminary screening and evaluation of the anti-inflammatory effects of Heteroclitin C. By employing a combination of in vitro and in vivo models, researchers can gain valuable insights into its therapeutic potential and mechanism of action.[1] A significant reduction in inflammatory markers or paw edema by Heteroclitin C compared to the control group would indicate potential anti-inflammatory activity.[1] Further studies can then be designed to explore the specific molecular targets and signaling pathways involved in greater detail.

References

• 1. benchchem.com [benchchem.com]
• 2. Anti-Inflammatory Activity of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. researchgate.net [researchgate.net]
• 8. A Comparative In Vitro Evaluation of the Anti-Inflammatory Effects of a Tisochrysis lutea Extract and Fucoxanthin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Activity of Extracts and Pure Compounds Derived from Plants via Modulation of Signaling Pathways, Especially PI3K/AKT in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. In vitro and In vivo Models for Anti-inflammation: An Evaluative Review [accscience.com]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: NMR Spectroscopy for the Structure Elucidation of Heteroclitin C

Introduction

Heteroclitin C is a natural product isolated from the plant Kadsura heteroclita. The structural elucidation of such novel compounds is a cornerstone of natural product chemistry, with Nuclear Magnetic Resonance (NMR) spectroscopy serving as the primary analytical tool. This application note provides a detailed overview of the NMR-based methodologies for determining the chemical structure of Heteroclitin C, aimed at researchers, scientists, and professionals in drug development. While a specific publication detailing the complete NMR data for a compound explicitly named "Heteroclitin C" could not be located in the conducted searches, this document outlines the general protocols and data presentation that would be employed for such a task, drawing upon examples of similar compounds isolated from Kadsura heteroclita. Several related compounds, including Heteroclitin H, R, and S, have been described in the literature, and their structural analysis provides a template for the work described herein.

Data Presentation

The comprehensive structural analysis of a novel compound like Heteroclitin C relies on the careful interpretation of a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments. The quantitative data derived from these spectra, primarily chemical shifts (δ) and coupling constants (J), are systematically organized into tables for clarity and ease of comparison.

Table 1: ¹H NMR Data for Heteroclitin C (in CDCl₃, 500 MHz)

Position	δH (ppm)	Multiplicity	J (Hz)
Data unavailable in search results

Table 2: ¹³C NMR Data for Heteroclitin C (in CDCl₃, 125 MHz)

Position	δC (ppm)	DEPT
Data unavailable in search results

Table 3: Key 2D NMR Correlations for Heteroclitin C

Proton (δH)	COSY (Correlated Protons, δH)	HSQC (Correlated Carbon, δC)	HMBC (Correlated Carbons, δC)
Data unavailable in search results

Experimental Protocols

The following protocols outline the standard experimental procedures for acquiring the NMR data necessary for the structure elucidation of a natural product like Heteroclitin C.

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of purified Heteroclitin C and dissolve it in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The choice of solvent should be based on the solubility of the compound and its chemical inertness.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for referencing the chemical shifts (δ = 0.00 ppm for both ¹H and ¹³C NMR).

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Degassing (Optional): For sensitive experiments or long acquisitions, the sample may be degassed by several freeze-pump-thaw cycles to remove dissolved oxygen, which can interfere with NMR measurements.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR (Proton):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR (Carbon-13):

  • Pulse Program: A proton-decoupled pulse sequence (e.g., 'zgpg30').

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• DEPT (Distortionless Enhancement by Polarization Transfer):

  • Pulse Programs: DEPT-45, DEPT-90, and DEPT-135 are run to differentiate between CH, CH₂, and CH₃ groups.

  • DEPT-90 will only show signals for CH groups.

  • DEPT-135 will show positive signals for CH and CH₃ groups and negative signals for CH₂ groups.

• COSY (Correlation Spectroscopy):

  • Pulse Program: A standard gradient-selected COSY sequence (e.g., 'cosygpqf').

  • Description: This experiment identifies proton-proton (¹H-¹H) spin-spin couplings, revealing adjacent protons within a molecule.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Pulse Program: A gradient-selected HSQC experiment with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.2').

  • Description: This experiment correlates proton signals with the signals of directly attached carbon atoms (one-bond ¹H-¹³C correlations).

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Pulse Program: A gradient-selected HMBC sequence (e.g., 'hmbcgplpndqf').

  • Description: This experiment reveals correlations between protons and carbons over two to three bonds (long-range ¹H-¹³C correlations), which is crucial for assembling the carbon skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy):

  • Pulse Program: Standard gradient-selected NOESY or ROESY sequences.

  • Description: These experiments identify protons that are close in space, providing through-space correlations that are essential for determining the relative stereochemistry of the molecule.

Visualization of Workflows and Relationships

The logical flow of the structure elucidation process can be visualized using diagrams.

Caption: Workflow for NMR-based structure elucidation.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides an exceptionally powerful toolkit for the de novo structure elucidation of novel natural products like Heteroclitin C. By systematically acquiring and analyzing a suite of NMR experiments, it is possible to piece together the molecular structure, from the basic carbon framework to the intricate details of its stereochemistry. The protocols and data presentation formats outlined in this application note provide a standardized framework for researchers to follow, ensuring clarity, reproducibility, and accuracy in the fascinating endeavor of natural product discovery. Further research is required to isolate and fully characterize Heteroclitin C to provide the specific data for the tables presented.

Application Notes and Protocols for In Vivo Studies with Heteroclitin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heteroclitin C is a dibenzocyclooctadiene lignan (B3055560) isolated from the stems of Kadsura heteroclita. While research on this specific compound is in its nascent stages, related lignans (B1203133) from the same plant have demonstrated biological activities, including anti-HIV properties.[1][2] These application notes provide a comprehensive framework for the preclinical in vivo evaluation of Heteroclitin C, outlining experimental designs for toxicology, pharmacokinetics, and efficacy studies. The provided protocols are intended as a starting point and should be adapted based on emerging in vitro data and specific research questions.

Preliminary Considerations

Before commencing in vivo studies, a thorough literature review and in vitro characterization of Heteroclitin C are crucial.[3] Key preliminary steps include:

• Purity and Characterization: Ensure the purity of the Heteroclitin C sample using techniques like HPLC and NMR.

• In Vitro Cytotoxicity: Determine the IC50 values of Heteroclitin C in various cell lines to estimate a starting dose for in vivo toxicity studies.

• In Vitro Efficacy: Establish a relevant in vitro model to assess the biological activity of Heteroclitin C. Based on related compounds, potential areas of investigation include antiviral or anticancer activities.

• Solubility and Formulation: Develop a suitable vehicle for in vivo administration.

Toxicology and Safety Pharmacology

The initial in vivo studies should focus on establishing the safety profile of Heteroclitin C.

Acute Toxicity Study

Objective: To determine the maximum tolerated dose (MTD) and identify potential target organs for toxicity.

Protocol:

• Animal Model: Use a standard rodent model, such as Swiss albino mice or Sprague-Dawley rats, of a single sex to begin with.[4]

• Group Allocation: A minimum of five groups, including a vehicle control group and four dose-escalation groups of Heteroclitin C.

• Dosing: Administer single doses of Heteroclitin C via the intended clinical route (e.g., oral gavage, intraperitoneal injection).

• Observation: Monitor animals for clinical signs of toxicity, morbidity, and mortality for at least 14 days.

• Endpoint Analysis: At the end of the observation period, perform gross necropsy, and collect major organs for histopathological examination.

Data Presentation:

Dose Group	N	Mortality	Clinical Signs	Body Weight Change (%)	Gross Pathology Findings
Vehicle Control	5
Dose 1 (e.g., 10 mg/kg)	5
Dose 2 (e.g., 50 mg/kg)	5
Dose 3 (e.g., 100 mg/kg)	5
Dose 4 (e.g., 500 mg/kg)	5

Sub-chronic Toxicity Study

Objective: To evaluate the toxicity of Heteroclitin C after repeated administration.

Protocol:

• Animal Model: Use the same rodent model as the acute toxicity study.

• Group Allocation: At least four groups: vehicle control and three dose levels of Heteroclitin C (e.g., low, medium, and high doses based on MTD).

• Dosing: Administer Heteroclitin C daily for 28 or 90 days.

• Monitoring: Conduct regular monitoring of clinical signs, body weight, and food/water consumption. Perform interim blood collection for hematology and clinical chemistry analysis.

• Endpoint Analysis: At the end of the study, perform a complete necropsy, organ weight analysis, and comprehensive histopathological evaluation of all major organs.

Pharmacokinetic Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) of Heteroclitin C is critical for designing efficacy studies.[5][6]

Single-Dose Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of Heteroclitin C after a single administration.

Protocol:

• Animal Model: Use a cannulated rodent model (e.g., jugular vein cannulated rats) to facilitate serial blood sampling.

• Group Allocation: Two groups: one receiving an intravenous (IV) bolus dose and another receiving an oral dose of Heteroclitin C.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 12, 24 hours).

• Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) to quantify Heteroclitin C concentrations in plasma.

• Data Analysis: Use pharmacokinetic software to calculate key parameters.

Data Presentation:

Parameter	IV Administration	Oral Administration
Cmax (ng/mL)
Tmax (h)
AUC (0-t) (ngh/mL)
AUC (0-inf) (ngh/mL)
t1/2 (h)
Cl (L/h/kg)
Vd (L/kg)
F (%)	N/A

Efficacy Studies

Efficacy studies should be conducted in relevant animal models of disease. Given the anti-HIV activity of related compounds, an initial focus on antiviral or immunomodulatory effects could be warranted. Alternatively, as many natural products exhibit anticancer properties, this is another avenue for investigation.[7][8]

Xenograft Tumor Model (for anticancer evaluation)

Objective: To evaluate the antitumor efficacy of Heteroclitin C in an in vivo cancer model.

Protocol:

• Animal Model: Use immunodeficient mice (e.g., nude or SCID mice).

• Tumor Implantation: Subcutaneously implant a relevant human tumor cell line.

• Group Allocation: Once tumors reach a palpable size, randomize animals into treatment groups: vehicle control, positive control (a standard-of-care chemotherapeutic), and two or three dose levels of Heteroclitin C.

• Treatment: Administer treatment for a specified period (e.g., 21 days).

• Efficacy Endpoints: Measure tumor volume and body weight regularly. At the end of the study, excise tumors and weigh them.

Data Presentation:

Treatment Group	N	Mean Tumor Volume (mm³) ± SD	Tumor Growth Inhibition (%)	Mean Body Weight Change (g) ± SD
Vehicle Control	8	N/A
Positive Control	8
Heteroclitin C (Low Dose)	8
Heteroclitin C (High Dose)	8

Visualizations

General Experimental Workflow

References

• 1. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Heteroclitin H, a new lignan from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Tackling In Vivo Experimental Design [modernvivo.com]
• 5. Pharmacokinetics, Bioavailability, and Tissue Distribution Study of Angoroside C and Its Metabolite Ferulic Acid in Rat Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Pharmacokinetics of Vitamin C - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Preparation of Heteroclitin C Stock Solutions in DMSO

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling of Heteroclitin C stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the accuracy, reproducibility, and reliability of experimental results.

Introduction

Heteroclitin C is a lignan-type natural product isolated from plants of the Kadsura genus[1]. Lignans (B1203133) from this genus, including various Heteroclitin compounds, have demonstrated a range of biological activities, such as anti-HIV and cytotoxic effects, making them of interest in drug discovery and development[2][3]. Accurate and consistent preparation of stock solutions is the first critical step for any in vitro or in vivo biological evaluation. Dimethyl Sulfoxide (DMSO) is a highly polar aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds, making it a common solvent for preparing stock solutions of test compounds for biological assays[4]. This note details the standardized procedure for preparing high-concentration stock solutions of Heteroclitin C in DMSO.

Physicochemical Properties of Heteroclitin C

A summary of the key physicochemical properties of Heteroclitin C is provided below. This data is essential for accurate calculations when preparing solutions.

Property	Value	Source
Molecular Formula	C₂₈H₃₄O₈	PubChem[5]
Molecular Weight	498.6 g/mol	PubChem[5]
Appearance	Assumed to be a solid powder	General
Solubility in DMSO	While specific data for Heteroclitin C is not published, related compound Heteroclitin D is soluble up to 70 mg/mL (145.07 mM)[6]. High solubility for Heteroclitin C is anticipated.	Inferred[6]

Materials and Equipment

3.1 Materials

• Heteroclitin C (solid powder)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2.0 mL) or cryovials

• Sterile pipette tips

3.2 Equipment

• Analytical balance (sensitive to at least 0.1 mg)

• Calibrated micropipettes

• Vortex mixer

• Sonicator (optional, for aiding dissolution)

• Personal Protective Equipment (PPE): safety glasses, lab coat, appropriate chemical-resistant gloves (e.g., nitrile for short-term contact)[7]

Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 10 mM Heteroclitin C stock solution in DMSO. The concentration can be adjusted as needed based on experimental requirements and the compound's solubility limit.

4.1 Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Table 2: Example Calculation for 1 mL of 10 mM Heteroclitin C Stock Solution

Parameter	Value
Desired Concentration	10 mM
Final Volume	1 mL
Molecular Weight	498.6 g/mol
Calculated Mass (mg)	10 mM x 1 mL x 498.6 g/mol = 4.986 mg

4.2 Step-by-Step Procedure

• Preparation: Work in a clean, designated area. Allow Heteroclitin C powder and DMSO to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Carefully weigh out the calculated amount of Heteroclitin C (e.g., 4.986 mg) using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

• Solubilization: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution) to the tube containing the Heteroclitin C powder.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. A clear, precipitate-free solution should be observed. If dissolution is slow, brief sonication in a water bath can be applied[6].

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

• Labeling: Clearly label each aliquot with the compound name ("Heteroclitin C"), concentration (10 mM in DMSO), preparation date, and batch number.

• Storage: Immediately transfer the labeled aliquots to an ultra-low temperature freezer for long-term storage.

References

• 1. Heteroclitin H, a new lignan from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dibenzocyclooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CID 23259948 | C28H34O8 | CID 23259948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Heteroclitin D | Calcium Channel | TargetMol [targetmol.com]
• 7. Prepare 70% DMSO solution: – Natur Total Food Supplement [naturtotalshop.com]

Technical Notes & Optimization

Technical Support Center: Maximizing Heteroclitin C Yield from Plant Extraction

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the extraction of Heteroclitin C from its plant source. Here, you will find troubleshooting advice and frequently asked questions to address common challenges and improve your experimental yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary plant source for Heteroclitin C?

A1: Heteroclitin C, a type of lignan (B3055560), is primarily isolated from plants of the Kadsura genus, particularly from the stems of Kadsura heteroclita (Roxb.) Craib.[1][2] The dried stems are often referred to as Kadsurae Caulis.[3][4]

Q2: Which extraction methods are most effective for lignans (B1203133) like Heteroclitin C?

A2: Several methods can be employed for extracting lignans, with the choice impacting efficiency and yield. Common techniques include:

• Maceration: Soaking the plant material in a solvent at room temperature for an extended period.[5]

• Soxhlet Extraction: A continuous extraction with a cycling fresh solvent, which can be very efficient but may expose the extract to heat for prolonged periods.[5]

• Ultrasound-Assisted Extraction (UAE): Utilizes ultrasonic waves to disrupt plant cell walls, which enhances solvent penetration and can reduce extraction time and temperature.[5][6] A specific protocol for the related compound Heteroclitin D successfully used sonication.[3][4]

• Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and plant material, accelerating the extraction process.[5]

For thermally sensitive compounds, lower-temperature methods like maceration or UAE are generally recommended.[5]

Q3: What are the key factors influencing the yield of Heteroclitin C?

A3: The yield of Heteroclitin C is influenced by several critical parameters:

• Solvent Choice: The polarity of the solvent is crucial. Lignans are typically extracted well with polar solvents like methanol (B129727), ethanol, or aqueous mixtures of these alcohols.[5][7]

• Temperature: Higher temperatures can increase solubility and extraction rate, but prolonged exposure to high heat can lead to the degradation of thermolabile compounds.[8][9]

• Extraction Time: Sufficient time is needed for the solvent to penetrate the plant matrix and dissolve the target compound. However, excessively long extraction times, especially at high temperatures, can risk compound degradation.[8]

• Solvent-to-Solid Ratio: A higher ratio ensures complete wetting of the plant material and creates a favorable concentration gradient for diffusion, though very high ratios can be wasteful.[5][8]

• Particle Size: Grinding the dried plant material to a fine, uniform powder increases the surface area available for solvent interaction, leading to more efficient extraction.[5]

Q4: How can I purify the crude extract to isolate Heteroclitin C?

A4: A multi-step approach is often necessary for purification. After obtaining the crude extract, common purification techniques include:

• Liquid-Liquid Partitioning: Using solvents of varying polarities to separate compounds based on their differential solubility.[5]

• Column Chromatography: Techniques like flash chromatography using silica (B1680970) gel can effectively separate Heteroclitin C from other co-extracted compounds. A gradient elution with a non-polar solvent (like petroleum ether or cyclohexane) and a more polar solvent (like ethyl acetate) is often used.[3][4][7]

• Recrystallization: This is a final step to achieve high purity. For the related compound Heteroclitin D, dissolving the semi-purified compound in hot methanol followed by the gradual addition of water induced recrystallization and resulted in high purity.[3][4]

Troubleshooting Guide: Low Yield of Heteroclitin C

This guide addresses common issues encountered during the extraction and purification of Heteroclitin C that may lead to lower than expected yields.

Problem 1: The overall yield of the crude extract is low.

Potential Cause	Recommended Solution	Citation
Inadequate Sample Preparation	Ensure the plant material (Kadsurae Caulis) is thoroughly dried to a constant weight and ground into a fine, uniform powder to maximize surface area for solvent penetration.	[5]
Improper Solvent Selection	Lignans are generally polar. Use polar solvents such as methanol, ethanol, or an 80% aqueous mixture of either. If the initial extraction used a non-polar solvent, a significant amount of Heteroclitin C may remain in the plant material.	[5][7]
Suboptimal Extraction Parameters	Optimize the extraction time, temperature, and solvent-to-solid ratio. For maceration, allow for a longer duration (48-72 hours). For UAE, ensure appropriate sonication frequency and power. Increase the solvent-to-solid ratio to ensure the entire plant material is submerged and to enhance the concentration gradient.	[5]
Inefficient Extraction Method	If using maceration, consider switching to a more efficient method like Ultrasound-Assisted Extraction (UAE) or Soxhlet extraction. UAE is often preferred as it can increase yield while reducing extraction time and the need for high temperatures.	[5]

Problem 2: The crude extract is obtained in good quantity, but the final yield of pure Heteroclitin C is low.

Potential Cause	Recommended Solution	Citation
Degradation of Heteroclitin C	Heteroclitin C may be sensitive to heat, light, or pH. Use low-temperature extraction methods like UAE or maceration. During solvent evaporation, use a rotary evaporator under reduced pressure to keep the temperature low (e.g., below 45°C). Maintain a neutral or slightly acidic pH during the extraction and purification process.	[5][9]
Inefficient Purification Protocol	A single purification step may not be sufficient. Develop a multi-step purification strategy. Start with liquid-liquid partitioning to remove highly non-polar or highly polar impurities. Follow this with column chromatography (e.g., silica gel) with a carefully optimized solvent gradient to separate Heteroclitin C from closely related lignans.	[3][4][5]
Loss of Compound During Chromatography	The compound may be precipitating on the column if the loading solvent is too weak. Ensure the crude extract is fully dissolved in a minimal amount of the initial mobile phase before loading. Use a sensitive detection method (e.g., UV-Vis spectrophotometry) to monitor fractions and avoid prematurely discarding those containing the target compound.	[4]

Experimental Protocols

Below is a detailed methodology for the extraction and purification of Heteroclitin D, a close analogue of Heteroclitin C, which can be adapted for your experiments.

Protocol: Ultrasound-Assisted Extraction and Purification of Heteroclitin D from Kadsurae Caulis

This protocol is based on a successful method for isolating Heteroclitin D and provides a strong starting point for Heteroclitin C.[3][4]

1. Sample Preparation:

• Take approximately 270 g of dried Kadsurae Caulis and pulverize it into a fine powder using a mechanical grinder.

2. Extraction:

• Place the powdered plant material in a suitable vessel and add 2700 mL of cyclohexane (B81311) (a 1:10 solid-to-solvent ratio).

• Perform sonication for 30 minutes at 40°C.

• Repeat the extraction process three times with fresh solvent each time.

• Combine all the extracts, filter to remove solid plant debris, and evaporate the solvent to dryness using a rotary evaporator at 40°C under reduced pressure. This will yield the crude extract.

3. Purification by Flash Chromatography:

• Prepare a normal-phase flash chromatography column (e.g., 30 cm x 1.5 cm) packed with silica gel.

• Equilibrate the column with a starting mobile phase of 5% ethyl acetate (B1210297) in petroleum ether.

• Dissolve the crude extract in cyclohexane (e.g., at a concentration of 100 mg/mL).

• Load the dissolved extract onto the column.

• Elute the column with a gradient of ethyl acetate (Solvent A) and petroleum ether (Solvent B). A suggested gradient is:

  • 0–3 min: 5% A

  • 3–15 min: 5% to 38% A

  • 15–18 min: Hold at 38% A

• Collect fractions and monitor them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Combine the fractions containing the desired compound and evaporate the solvent.

4. Recrystallization for Final Purity:

• Dissolve the semi-purified compound from the combined fractions in a minimal amount of hot methanol (approximately 60°C).

• Gradually add water to the solution until a precipitate begins to form.

• Allow the solution to cool, promoting the formation of crystals.

• Collect the crystals by filtration and dry them.

• Assess the final purity using HPLC.

Data Presentation

Table 1: Comparison of Extraction Methods for Lignans

Extraction Method	General Principle	Advantages	Disadvantages	Citation
Maceration	Soaking plant material in a solvent at room temperature.	Simple, low cost, suitable for thermolabile compounds.	Time-consuming, may result in lower yield compared to other methods.	[5]
Soxhlet Extraction	Continuous extraction with hot, refluxing solvent.	Highly efficient due to continuous cycling of fresh solvent.	Prolonged exposure to heat can degrade sensitive compounds.	[5]
Ultrasound-Assisted Extraction (UAE)	Use of ultrasonic waves to disrupt cell walls and enhance mass transfer.	Faster extraction, reduced solvent consumption, can be performed at lower temperatures, often leads to higher yields.	The process can generate some heat, which may need to be controlled.	[5][7]
Microwave-Assisted Extraction (MAE)	Microwave energy heats the solvent and plant material directly.	Very fast, reduced solvent usage, improved yield.	Requires specialized equipment, potential for localized overheating.	[5]

Table 2: Quantitative Data from Heteroclitin D Isolation

This table summarizes the yield from a published study on Heteroclitin D, which can serve as a benchmark.[3][4]

Parameter	Value
Starting Plant Material (Dry Kadsurae Caulis)	270 g
Crude Extract Yield	4.86 g
Final Yield of Pure Heteroclitin D	10.2 mg
Purity of Final Product (by HPLC)	99.4%

Visualizations

Experimental Workflow for Heteroclitin C Extraction and Purification

Caption: General workflow for Heteroclitin C extraction and purification.

Troubleshooting Logic for Low Extraction Yield

Caption: Troubleshooting logic for low Heteroclitin C extraction yield.

References

• 1. Heteroclitin H, a new lignan from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Heteroclitins R-S: new dibenzocylooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparative isolation of Heteroclitin D from Kadsurae Caulis using normal-phase flash chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Heteroclitin C Peak Tailing in HPLC

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering peak tailing issues during the HPLC analysis of Heteroclitin C. The information is presented in a question-and-answer format to directly address common problems.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC and why is it a problem?

A1: Peak tailing is a phenomenon observed in chromatography where the peak asymmetry factor is greater than 1. This results in a peak that is not symmetrical and has an elongated trailing edge. This distortion is problematic as it can lead to inaccurate peak integration, reduced resolution between adjacent peaks, and decreased sensitivity.[1]

Q2: I am observing peak tailing specifically with Heteroclitin C. What are the likely causes?

A2: While Heteroclitin C, a dibenzocyclooctadiene lignan, does not possess strongly acidic or basic functional groups that would ionize within a typical HPLC pH range, peak tailing can still occur.[2] The most probable cause is secondary interactions between the analyte and the stationary phase.[1][3] Specifically, interactions with residual silanol (B1196071) groups on the surface of silica-based columns are a common cause of peak tailing for many compounds, including those that are neutral.[3] Other potential causes include column contamination, column voids, issues with the mobile phase, or problems with the HPLC system itself.[4][5]

Q3: Could the mobile phase pH be causing the peak tailing for Heteroclitin C?

A3: While the ionization state of Heteroclitin C is unlikely to be affected by mobile phase pH, the pH can influence the ionization of residual silanol groups on the silica-based column packing.[3] At a mid-range pH, these silanol groups can be deprotonated and negatively charged, leading to secondary electrostatic interactions with analytes, which can cause peak tailing.[3] Therefore, adjusting the mobile phase to a lower pH (e.g., 2-3) can suppress this ionization and often improves peak shape.[6]

Q4: Can my sample preparation be contributing to the peak tailing?

A4: Yes, several aspects of sample preparation can lead to peak tailing. Injecting too much sample (mass overload) can saturate the column and cause peak distortion.[3][7] Additionally, if the sample solvent is significantly stronger than the mobile phase, it can cause the analyte band to spread on the column, resulting in poor peak shape.[7] It is always recommended to dissolve the sample in the initial mobile phase composition whenever possible.

Troubleshooting Guide for Heteroclitin C Peak Tailing

This guide provides a systematic approach to identifying and resolving peak tailing issues for Heteroclitin C.

Step 1: Initial Assessment and Diagnosis

The first step is to determine if the issue is specific to Heteroclitin C or affects all peaks in the chromatogram.

• If only the Heteroclitin C peak is tailing: The problem is likely related to a specific chemical interaction between Heteroclitin C and the stationary phase.

• If all peaks are tailing: The issue is more likely to be a system-wide problem, such as a column void, a blocked frit, or extra-column volume.[1]

The following flowchart illustrates a logical troubleshooting workflow:

Caption: Troubleshooting workflow for HPLC peak tailing.

Step 2: Systematic Troubleshooting Approaches

Based on the initial assessment, follow the relevant steps below.

If All Peaks are Tailing (Systemic Issues):

• Inspect the Column:

  • Column Void: A void at the head of the column can cause peak distortion.[3] This can be caused by pressure shocks or dissolution of the silica (B1680970) bed. Consider replacing the column.

  • Blocked Frit: Particulate matter from the sample or mobile phase can block the column inlet frit, leading to poor peak shape.[1] Try back-flushing the column (if the manufacturer's instructions permit). If this fails, replace the frit or the column.

  • Column Contamination: Strongly retained compounds from previous injections can accumulate on the column and cause peak tailing. Flush the column with a strong solvent.

• Check the HPLC System:

  • Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and peak tailing.[5][7] Use tubing with a small internal diameter and keep lengths to a minimum.

  • Leaking Fittings: Ensure all fittings are secure and not leaking.

If Only the Heteroclitin C Peak is Tailing (Chemical Interactions):

• Optimize the Mobile Phase:

  • Adjust pH: To minimize interactions with residual silanols, lower the mobile phase pH to 2.5-3.0 using an appropriate buffer like phosphate (B84403) or formate.[6]

  • Increase Buffer Strength: A higher buffer concentration can sometimes help to mask residual silanol sites.[3]

  • Change Organic Modifier: Switching between acetonitrile (B52724) and methanol (B129727) can alter selectivity and peak shape.

• Evaluate the Stationary Phase:

  • Use an End-capped Column: Modern, well-end-capped columns have fewer free silanol groups and are less prone to causing peak tailing.

  • Consider a Different Stationary Phase: If tailing persists, a column with a different chemistry, such as a phenyl-hexyl or a polar-embedded phase, might provide better peak shape for lignans.[6]

• Review Sample Preparation:

  • Reduce Sample Concentration: To check for mass overload, dilute the sample and inject a smaller amount.[7] If the peak shape improves, the original sample was too concentrated.

  • Match Sample Solvent to Mobile Phase: Dissolve the Heteroclitin C standard or sample in the initial mobile phase of your gradient, or a weaker solvent.[7]

Experimental Protocol: Systematic Approach to Eliminating Heteroclitin C Peak Tailing

This protocol outlines a series of experiments to systematically identify and resolve the cause of peak tailing.

Objective: To achieve a symmetrical peak for Heteroclitin C with a USP tailing factor between 0.9 and 1.2.

Initial Conditions (Example):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 60% B to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Temperature: 30 °C

• Detection: UV at 280 nm

• Injection Volume: 10 µL

• Sample Concentration: 1 mg/mL in Methanol

Experimental Steps:

• Experiment 1: Assess System Health (All Peaks Tailing).

  • Inject a standard mixture of neutral compounds with varying polarities.

  • If all peaks tail, replace the guard column and then the analytical column to rule out column failure. Check system connections for leaks.

• Experiment 2: Evaluate Mobile Phase pH (Heteroclitin C Specific Tailing).

  • Prepare mobile phase A with 0.1% formic acid (pH ~2.7).

  • Prepare mobile phase A with a 20 mM potassium phosphate buffer adjusted to pH 3.0.

  • Run the analysis with each buffered mobile phase and compare the peak shape of Heteroclitin C to the original unbuffered conditions.

• Experiment 3: Investigate Sample Overload and Solvent Effects.

  • Prepare serial dilutions of the Heteroclitin C sample (e.g., 0.5 mg/mL, 0.1 mg/mL, 0.05 mg/mL) in the initial mobile phase composition.

  • Inject the same volume of each dilution and observe the peak shape.

• Experiment 4: Column Chemistry Evaluation.

  • If peak tailing persists, repeat the analysis on a different stationary phase, such as a modern, high-purity, end-capped C18 column or a phenyl-hexyl column.

Data Presentation:

The results of these experiments can be summarized in a table for easy comparison.

Experiment	Variable Changed	Mobile Phase	Peak Asymmetry (Tailing Factor)	Observations
Control	-	Water/Acetonitrile	1.8	Significant peak tailing observed.
Exp 1	New Column	Water/Acetonitrile	1.7	Tailing persists, suggesting a method issue.
Exp 2a	pH Adjustment	0.1% Formic Acid in Water/Acetonitrile	1.2	Significant improvement in peak symmetry.
Exp 2b	Buffered pH	20mM Phosphate Buffer pH 3.0/Acetonitrile	1.1	Further improvement in peak shape.
Exp 3	Sample Conc.	20mM Phosphate Buffer pH 3.0/Acetonitrile	1.1	No significant change with dilution.
Exp 4	Phenyl-Hexyl Column	20mM Phosphate Buffer pH 3.0/Acetonitrile	1.0	Symmetrical peak achieved.

Signaling Pathway and Logical Relationship Diagrams

The following diagram illustrates the chemical interactions that can lead to peak tailing.

Caption: Interactions leading to peak tailing.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. CID 23259948 | C28H34O8 | CID 23259948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. pharmaguru.co [pharmaguru.co]
• 7. silicycle.com [silicycle.com]

resolving co-eluting peaks in Kadsura lignan analysis

Welcome to the technical support center for the analysis of Kadsura lignans (B1203133). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the chromatographic analysis of these complex natural products.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chromatographic analysis of Kadsura lignans?

A1: The primary challenge in analyzing Kadsura lignans is the frequent co-elution of structurally similar compounds.[1] Kadsura species contain a wide variety of lignans, often with subtle differences in their stereochemistry or substituent groups, leading to overlapping peaks in chromatographic separations.[2][3] Key lignan (B3055560) classes found in Kadsura include dibenzocyclooctadienes, spirobenzofuranoid dibenzocyclooctadienes, aryltetralins, and diarylbutanes.[4] The structural similarity within these classes makes achieving baseline separation a significant hurdle.

Q2: How can I detect co-eluting peaks in my chromatogram?

A2: Detecting co-eluting peaks can be challenging if they are perfectly merged. However, there are several indicators to look for:

• Asymmetrical peak shapes: Look for shoulders or tailing on your peaks, which can indicate the presence of a hidden overlapping peak.[5]

• Peak purity analysis with a Diode Array Detector (DAD): A DAD can acquire UV spectra across a single peak. If the spectra are not identical throughout the peak, it suggests co-elution.[5]

• Mass Spectrometry (MS): An MS detector can be used to examine the mass spectra across a chromatographic peak. A change in the mass spectrum from the upslope to the downslope of the peak is a strong indication of co-elution.[5]

Q3: What are the initial steps to take when facing co-eluting peaks?

A3: When you encounter co-eluting peaks, a systematic approach to method optimization is crucial. The resolution of two peaks is governed by three main factors: efficiency (N), selectivity (α), and retention factor (k).[6] Start by assessing your current separation and then systematically adjust chromatographic parameters.

Troubleshooting Guide: Resolving Co-eluting Peaks

This guide provides a structured approach to troubleshooting and resolving co-eluting peaks in Kadsura lignan analysis.

Problem	Probable Cause(s)	Recommended Solution(s)
Poor resolution between two or more lignan peaks	Inadequate Selectivity (α): The stationary and/or mobile phase does not provide sufficient chemical differentiation between the analytes.	1. Modify Mobile Phase Composition: - Change the organic modifier: Switch between acetonitrile (B52724) and methanol (B129727). Methanol is a protic solvent and can offer different selectivity compared to the aprotic acetonitrile.[7] - Adjust the mobile phase pH: For ionizable lignans, altering the pH can change their retention behavior. Adding a small amount of acid (e.g., 0.1% formic acid) is a common practice to improve peak shape and selectivity.[7]2. Change the Stationary Phase: - If mobile phase optimization is insufficient, select a column with a different chemistry (e.g., phenyl-hexyl, cyano) to introduce alternative separation mechanisms.[7]
Insufficient Efficiency (N): Peaks are too broad, leading to overlap.	1. Use a column with smaller particles: Columns with smaller particle sizes (e.g., sub-2 µm) or core-shell particles provide higher efficiency and sharper peaks.[6]2. Increase column length: A longer column increases the number of theoretical plates, which can improve resolution, but at the cost of longer run times and higher backpressure.[6]3. Optimize flow rate: Lowering the flow rate can sometimes improve resolution, but will also increase analysis time.
Inappropriate Retention Factor (k): Peaks are eluting too close to the void volume or are excessively retained.	1. Adjust the strength of the organic modifier: - If peaks elute too early, decrease the percentage of the organic solvent in the mobile phase.[6] - If peaks are too retained, increase the percentage of the organic solvent.2. Optimize the gradient program: A shallower gradient can improve the separation of closely eluting compounds.[7]
Structurally similar lignans (isomers) are co-eluting	High degree of structural similarity: Stereoisomers or lignans with minor functional group differences may not be resolved by standard reversed-phase chromatography.	1. Employ a chiral stationary phase: For the separation of enantiomers or diastereomers, a chiral column is often necessary.[8]2. Consider Supercritical Fluid Chromatography (SFC): SFC can offer different selectivity compared to HPLC and has been successfully used for the separation of lignans.[9]

Quantitative Data Summary

The following tables summarize experimental conditions from published methods for the analysis of Kadsura lignans, providing a starting point for method development and optimization.

Table 1: UPLC-MS/MS and UHPLC-Q-Orbitrap HRMS Parameters for Kadsura Lignan Analysis

Parameter	Method 1: UPLC-MS/MS for Kadsura coccinea[10]	Method 2: UHPLC-Q-Orbitrap HRMS for Kadsura heteroclita[11]
Column	Agilent SB-C18 (2.1 x 100 mm, 1.8 µm)	Waters ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Ultrapure water with 0.1% formic acid	0.1% formic acid in water
Mobile Phase B	Acetonitrile with 0.1% formic acid	Acetonitrile/methanol (4:1, v/v)
Gradient	5% B to 95% B in 9 min, hold at 95% B for 1 min, return to 5% B and equilibrate	20-50% B (0-6 min), 50-90% B (6-14 min), 90% B (14-18 min), re-equilibrate at 20% B for 1 min
Flow Rate	0.35 mL/min	0.4 mL/min
Column Temperature	40 °C	40 °C
Injection Volume	4 µL	5 µL

Table 2: HPTLC Method for Dibenzocyclooctadiene Lignans [12]

Parameter	Condition
Stationary Phase	HPTLC plates silica (B1680970) gel 60 F254
Mobile Phase	Toluene-ethyl acetate-formic acid (5:4:1, v/v/v)
Detection Wavelength	225 nm
Rf values	Schisandrin: 0.20, Gomisin B: 0.32, Deoxyschisandrin: 0.61, Gomisin N: 0.72

Experimental Protocols

Protocol 1: UPLC-MS/MS Analysis of Kadsura coccinea Lignans [10]

• Sample Preparation:

  • Accurately weigh the dried, powdered plant material.

  • Extract with a suitable solvent (e.g., methanol or ethanol) using ultrasonication.

  • Centrifuge the extract at 12,000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm microporous filter membrane before injection.

• Chromatographic Conditions:

  • Column: Agilent SB-C18 (2.1 x 100 mm, 1.8 µm).

  • Mobile Phase:

    • A: Ultrapure water with 0.1% formic acid.

    • B: Acetonitrile with 0.1% formic acid.

  • Gradient Program:

    • 0.00 min: 5% B

    • 9.00 min: 95% B

    • 10.00 min: 95% B

    • 11.10 min: 5% B

    • 14.00 min: 5% B

  • Flow Rate: 0.35 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 4 µL.

• Mass Spectrometry Conditions:

  • Set up the mass spectrometer in both positive and negative ion modes.

  • Optimize MS parameters (e.g., capillary voltage, source temperature, gas flows) for the specific instrument and analytes.

  • Acquire data in full scan mode and/or targeted MS/MS mode for quantification.

Protocol 2: Supercritical Fluid Chromatography (SFC) for Lignan Separation [9]

While a specific protocol for Kadsura lignans is not detailed, the following provides a general framework based on the successful separation of other complex lignan mixtures.

• Instrumentation:

  • An SFC system equipped with a back-pressure regulator, a CO2 pump, a modifier pump, an autosampler, a column oven, and a detector (e.g., DAD or MS).

• Chromatographic Conditions:

  • Column: A column with a polar stationary phase is often effective for lignan separation in SFC.

  • Mobile Phase:

    • A: Supercritical CO2.

    • B: A polar organic modifier, such as methanol or ethanol, often with a small amount of an additive to improve peak shape.

  • Gradient Program: A gradient of increasing modifier (B) is typically used to elute the lignans.

  • Back Pressure: Typically maintained between 100 and 200 bar.

  • Column Temperature: Usually in the range of 30-60 °C.

Visualizations

Caption: Troubleshooting workflow for resolving co-eluting peaks.

Caption: Anti-inflammatory signaling pathways of dibenzocyclooctadiene lignans.[6][13][14]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. acgpubs.org [acgpubs.org]
• 6. Comparison of anti-inflammatory potential of four different dibenzocyclooctadiene lignans in microglia; action via activation of PKA and Nrf-2 signaling and inhibition of MAPK/STAT/NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dibenzocyclooctadiene Lignans from Schisandra chinensis with Anti-Inflammatory Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. staff.cimap.res.in [staff.cimap.res.in]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneously qualitative and quantitative analysis of the representative components in Kadsura heteroclita stem by UHPLC-Q-Orbitrap HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Dibenzocyclooctadiene lignans from the family Schisandraceae: A review of phytochemistry, structure-activity relationship, and hepatoprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Targeting NF-κB pathway by dietary lignans in inflammation: expanding roles of gut microbiota and metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PMC [pmc.ncbi.nlm.nih.gov]

Heteroclitin C stability under different storage conditions

This technical support center provides guidance on the stability of Heteroclitin C under various storage conditions. As a researcher, scientist, or drug development professional, ensuring the integrity of your experimental compounds is paramount. This guide offers troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during the handling and storage of Heteroclitin C.

Frequently Asked Questions (FAQs)

Q1: What is Heteroclitin C and why is its stability important?

Heteroclitin C is a dibenzocyclooctadiene lignan (B3055560), a class of natural compounds known for a variety of biological activities, including anti-inflammatory, antioxidant, and anti-HIV properties.[1][2] Maintaining the stability of Heteroclitin C is crucial for obtaining accurate and reproducible experimental results, as degradation can lead to a loss of biological activity and the formation of impurities that may have unintended effects.

Q2: How should I store my stock solution of Heteroclitin C?

For short-term storage, it is recommended to keep Heteroclitin C solutions at 2-8°C in a tightly sealed vial, protected from light. For long-term storage, aliquoting the stock solution into smaller volumes and storing at -20°C or -80°C is advisable to minimize freeze-thaw cycles.

Q3: What is the best solvent to dissolve Heteroclitin C in?

While specific solubility data for Heteroclitin C is limited, dibenzocyclooctadiene lignans (B1203133) are generally soluble in organic solvents such as methanol, ethanol, and DMSO.[3] The choice of solvent will depend on the specific experimental requirements. It is crucial to use high-purity, anhydrous solvents to prevent degradation.

Q4: Is Heteroclitin C sensitive to light?

Many natural products, including lignans, are light-sensitive. Therefore, it is recommended to protect solutions of Heteroclitin C from light by using amber-colored vials or by wrapping the vials in aluminum foil.[4]

Q5: How can I check the stability of my Heteroclitin C sample?

The stability of Heteroclitin C can be assessed by monitoring its purity and concentration over time using analytical techniques such as High-Performance Liquid Chromatography (HPLC).[5][6] A decrease in the peak area of Heteroclitin C and the appearance of new peaks can indicate degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in my experiments.	Degradation of Heteroclitin C due to improper storage.	Prepare fresh stock solutions from solid material. Verify the purity of the compound using HPLC. Review and optimize storage conditions (temperature, light protection).
Inconsistent results between experiments.	Instability of Heteroclitin C in the experimental buffer or medium.	Perform a time-course experiment to assess the stability of Heteroclitin C in your specific experimental conditions. Consider preparing fresh dilutions immediately before each experiment.
Appearance of unknown peaks in my HPLC chromatogram.	Degradation of Heteroclitin C.	Compare the chromatogram of the stored sample with a freshly prepared standard. If new peaks are present, the sample has likely degraded.
Difficulty dissolving Heteroclitin C.	Inappropriate solvent or low-quality solvent.	Try a different organic solvent (e.g., DMSO, ethanol). Ensure the solvent is of high purity and anhydrous. Gentle warming and sonication may aid dissolution.

Experimental Protocols

Protocol 1: General Procedure for Assessing Heteroclitin C Stability by HPLC

This protocol outlines a general method for monitoring the stability of Heteroclitin C under specific storage conditions.

1. Preparation of Stock Solution:

• Accurately weigh a known amount of Heteroclitin C.

• Dissolve in a suitable high-purity solvent (e.g., methanol) to a final concentration of 1 mg/mL.

2. Storage Conditions:

• Aliquot the stock solution into multiple amber-colored HPLC vials.

• Store the vials under the desired conditions to be tested (e.g., 4°C in the dark, room temperature in the light, -20°C).

3. HPLC Analysis:

• At designated time points (e.g., 0, 24, 48, 72 hours, 1 week), remove one vial from each storage condition.

• Analyze the sample by reverse-phase HPLC. A C18 column is often used for lignan analysis.[3]

• Use a mobile phase gradient appropriate for separating lignans (e.g., a water-acetonitrile or water-methanol gradient).

• Detect the compound using a UV detector at a wavelength determined by the UV spectrum of Heteroclitin C.

4. Data Analysis:

• Record the peak area of Heteroclitin C at each time point.

• Calculate the percentage of Heteroclitin C remaining relative to the initial time point (t=0).

• The appearance of new peaks should also be noted as an indicator of degradation.

Visualizations

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of Heteroclitin C.

Putative Signaling Pathway Modulated by Dibenzocyclooctadiene Lignans

Disclaimer: The specific signaling pathway for Heteroclitin C has not been elucidated. The following diagram illustrates the NF-κB signaling pathway, which is known to be modulated by other dibenzocyclooctadiene lignans and is a key pathway in inflammation.[7][8] This is a hypothetical target for Heteroclitin C.

Caption: Putative inhibition of the NF-κB signaling pathway.

References

• 1. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acgpubs.org [acgpubs.org]
• 3. Preparative isolation of Heteroclitin D from Kadsurae Caulis using normal-phase flash chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medically.roche.com [medically.roche.com]
• 5. researchgate.net [researchgate.net]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. Dibenzocyclooctadiene lignans from the family Schisandraceae: A review of phytochemistry, structure-activity relationship, and hepatoprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dibenzocyclooctadiene Lignans from Schisandra chinensis with Anti-Inflammatory Effects [mdpi.com]

preventing degradation of Heteroclitin C in solution

Welcome to the technical support resource for Heteroclitin C. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of Heteroclitin C in your experiments. Below you will find frequently asked questions, troubleshooting guides, and detailed protocols to prevent compound degradation.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Heteroclitin C degradation in solution?

A1: Heteroclitin C, a dibenzocyclooctadiene lignan, is susceptible to degradation through several mechanisms. The primary factors include:

• pH-mediated hydrolysis: The ester linkage in Heteroclitin C is prone to hydrolysis under both acidic and basic conditions, cleaving the angelic acid moiety.

• Oxidation: The methoxy (B1213986) groups and the dibenzocyclooctadiene core can be susceptible to oxidation, especially when exposed to air, metal ions, or reactive oxygen species in the experimental medium.

• Photodegradation: Exposure to UV or high-intensity visible light can induce degradation. It is recommended to handle the compound and its solutions in low-light conditions or by using amber-colored vials.

• Temperature: Elevated temperatures accelerate the rate of all degradation reactions.[1]

Q2: What is the recommended solvent for preparing and storing stock solutions?

A2: For long-term storage, it is highly recommended to dissolve Heteroclitin C in anhydrous, high-purity Dimethyl Sulfoxide (DMSO). DMSO is a suitable solvent that minimizes hydrolysis.[2] Prepare high-concentration stock solutions (e.g., 10-20 mM) to limit the amount of solvent added to your final assay, which should typically not exceed 0.5% (v/v) to avoid solvent-induced artifacts.[2]

Q3: How should I store my Heteroclitin C stock solutions to ensure maximum stability?

A3: Proper storage is critical. Stock solutions in DMSO should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at -80°C in tightly sealed, amber-colored vials with an inert gas overlay (e.g., argon or nitrogen) to minimize exposure to moisture and oxygen.

Q4: My working solution of Heteroclitin C in aqueous buffer seems to lose activity quickly. Why is this happening?

A4: This is a common issue. Heteroclitin C is significantly less stable in aqueous buffers compared to DMSO stock solutions due to the high probability of hydrolysis. The rate of degradation is highly pH-dependent. We strongly advise preparing aqueous working solutions fresh from your DMSO stock immediately before each experiment. Do not store Heteroclitin C in aqueous buffers for more than a few hours, even at 4°C.

Q5: I am observing inconsistent results in my bioassays. How can I confirm if compound degradation is the cause?

A5: Inconsistent results are often linked to compound instability or poor solubility.[2] To verify if degradation is the issue, you can perform a purity check on your working solution using High-Performance Liquid Chromatography (HPLC). Compare the chromatogram of your freshly prepared solution to one that has been incubated under your experimental conditions (e.g., 37°C for 24 hours). A decrease in the area of the parent peak and the appearance of new peaks are indicative of degradation.

Section 2: Troubleshooting Guide

This guide addresses common problems encountered during the use of Heteroclitin C.

Problem 1: Significant Loss of Biological Activity

• Potential Cause 1: Degradation in Aqueous Buffer.

  • Solution: Prepare fresh working solutions in your assay buffer immediately before each experiment. Do not prepare large batches for future use. Minimize the incubation time of the compound in the buffer whenever possible.

• Potential Cause 2: Repeated Freeze-Thaw Cycles.

  • Solution: Aliquot your main DMSO stock solution into smaller, single-use vials upon receipt. This prevents the degradation that can occur with multiple freeze-thaw cycles and limits the introduction of atmospheric moisture.[2]

• Potential Cause 3: Improper Long-Term Storage.

  • Solution: Ensure your DMSO stock is stored at -80°C. Storage at -20°C is acceptable for short periods but is not recommended for long-term stability.

Problem 2: Solution Appears Hazy, Precipitates, or Changes Color

• Potential Cause 1: Poor Solubility in Aqueous Media.

  • Solution: Heteroclitin C has low aqueous solubility. Ensure the final concentration of DMSO (or other organic solvent) is sufficient to maintain solubility but does not negatively impact your experimental system (typically <0.5%).[2] Gentle vortexing or sonication may aid dissolution, but if precipitation persists, the concentration may be too high for the chosen buffer system.

• Potential Cause 2: Oxidative Degradation.

  • Solution: A color change (e.g., to a yellowish or brownish hue) can indicate oxidation. Prepare solutions in buffers that have been degassed. Store stock solutions under an inert gas (argon or nitrogen). Avoid sources of metal ion contamination in your buffers.

Troubleshooting Workflow Diagram

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comprehensive review of dibenzocyclooctadiene lignans from the Schisandra genus: anticancer potential, mechanistic insights and future prospects in oncology - PMC [pmc.ncbi.nlm.nih.gov]

addressing poor solubility of Heteroclitin C in aqueous buffers

Welcome to the technical support center for Heteroclitin C. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the poor aqueous solubility of Heteroclitin C.

Disclaimer

Information on the specific aqueous solubility of Heteroclitin C is not widely available in public literature. The guidance provided herein is based on its predicted chemical properties and established principles for solubilizing hydrophobic, poorly soluble natural products. All protocols should be considered as starting points and may require optimization for your specific experimental needs.

Troubleshooting Guides & FAQs

Q1: What is Heteroclitin C and why is it poorly soluble in aqueous buffers?

A1: Heteroclitin C is a natural product, and like many complex organic molecules, it possesses significant hydrophobicity.[1] Its chemical structure is characterized by a large, nonpolar carbon scaffold with several ether and ester functional groups, but it lacks ionizable groups that would promote solubility in water.

A key indicator of its hydrophobicity is the calculated XLogP3-AA value of 5.8.[1] This high positive value indicates a strong preference for lipophilic (fat-like) environments over aqueous (water-based) ones, leading to its poor solubility in common laboratory buffers such as PBS or Tris-HCl.

Key Physicochemical Properties of Heteroclitin C [1]

Property	Value	Implication for Solubility
Molecular Formula	C28H34O8	Large, complex organic molecule.
Molecular Weight	498.6 g/mol	High molecular weight can negatively impact solubility.
XLogP3-AA	5.8	Highly hydrophobic; predicts very low water solubility.
Hydrogen Bond Donors	0	Lacks donor groups to interact with water molecules.
Hydrogen Bond Acceptors	8	Can accept hydrogen bonds, but this is insufficient to overcome the overall hydrophobicity.

Q2: My Heteroclitin C is not dissolving in my aqueous buffer. What are the initial troubleshooting steps?

A2: Direct dissolution of Heteroclitin C in aqueous buffers is unlikely to succeed. The recommended approach is to first prepare a concentrated stock solution in a suitable organic solvent and then dilute this stock into your aqueous experimental medium.

Below is a workflow to guide your initial steps. It is critical to ensure the final concentration of the organic solvent in your assay is low enough to avoid cytotoxicity or other off-target effects.[2][3]

Caption: Initial workflow for solubilizing Heteroclitin C.

Q3: How do I prepare a high-concentration stock solution of Heteroclitin C?

A3: Preparing a concentrated stock solution is the most critical step. A high-quality, water-miscible organic solvent is required. Dimethyl sulfoxide (B87167) (DMSO) is the most common and effective choice for this purpose.[4]

Experimental Protocol: Preparing a DMSO Stock Solution

• Weighing: Accurately weigh the desired amount of Heteroclitin C powder in a microcentrifuge tube.

• Solvent Addition: Add the calculated volume of 100% cell culture-grade DMSO to achieve the target concentration (e.g., 10 mM, 20 mM, or 50 mM).

• Dissolution: Vortex the tube vigorously for 1-2 minutes. If the compound does not fully dissolve, use a bath sonicator for 5-10 minutes. Visually inspect the solution against a light source to ensure no solid particles remain.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Note: While a related compound, Heteroclitin D, shows high solubility in DMSO (70 mg/mL), the exact limit for Heteroclitin C is not published.[5] It is advisable to start with a modest concentration (e.g., 10-20 mM) and increase if necessary.

Q4: What are the recommended co-solvents and their final concentration limits in cell-based assays?

A4: When diluting the DMSO stock into your aqueous medium, the final concentration of DMSO must be kept low to prevent solvent-induced artifacts. For most cell lines, a final DMSO concentration of ≤0.5% (v/v) is recommended, with ≤0.1% (v/v) being ideal.[2][3] Always include a vehicle control (medium + same final concentration of DMSO) in your experiments.

Co-Solvent	Recommended Max. Final Conc. (Cell-based Assays)	Notes
DMSO	0.1% - 0.5%	Most common and effective. Can induce cell stress or differentiation at higher concentrations.[2]
Ethanol (B145695)	0.1% - 0.5%	Can be used, but may be more cytotoxic than DMSO for some cell lines.[6]
PEG 400	< 1%	A polymer that can aid solubility; generally low toxicity.
N,N-Dimethylacetamide (DMA)	< 0.1%	Effective but can have higher toxicity. Use with caution.[4]

Q5: What if my compound precipitates even with DMSO? Can I use solubility enhancers like cyclodextrins?

A5: Yes. If you observe precipitation upon dilution, especially when a higher final concentration of Heteroclitin C is required, solubility enhancers like cyclodextrins are an excellent alternative. Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[7][8] They can encapsulate poorly soluble molecules, like Heteroclitin C, forming an "inclusion complex" that is water-soluble.[9][10]

Caption: Encapsulation of a hydrophobic drug by cyclodextrin (B1172386).

Experimental Protocol: Using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous buffer. Warm the solution slightly (to ~40°C) to aid dissolution.

• Prepare Heteroclitin C Stock: Prepare a concentrated stock of Heteroclitin C in a minimal amount of a suitable organic solvent like ethanol or DMSO.

• Form the Complex: While vortexing the HP-β-CD solution, add the Heteroclitin C stock dropwise.

• Equilibrate: Incubate the mixture for 1-24 hours at room temperature or 37°C with continuous stirring or shaking to allow for complex formation.

• Sterilize & Use: Filter the final solution through a 0.22 µm syringe filter to remove any undissolved compound and sterilize the solution for use in cell culture.

Q6: Are there other formulation strategies I can use for my experiments?

A6: Yes, for more advanced applications, particularly for in vivo studies or complex in vitro models, lipid-based formulations can be highly effective.[11] These systems work by dissolving the hydrophobic compound in a lipid carrier, which can form stable emulsions or nanoparticles in aqueous media.[12][13]

Common Lipid-Based Formulations [11][14]

Formulation Type	Composition	Key Feature
Type I (Oils)	Oils (e.g., MCT, LCT)	Simple lipid solution. Drug is released upon digestion.
Type II (SEDDS)	Oils, Surfactants (HLB < 12)	Self-Emulsifying Drug Delivery Systems. Forms an emulsion upon gentle agitation in aqueous media.
Type III (SMEDDS)	Oils, Surfactants (HLB > 12), Co-solvents	Self-Microemulsifying Drug Delivery Systems. Forms a finer, more stable microemulsion.
Liposomes	Phospholipids, Cholesterol	Bilayer vesicles that can encapsulate hydrophobic drugs within the lipid membrane.

Developing these formulations is complex and typically requires specialized equipment and expertise. They are most often employed when simple co-solvent or cyclodextrin approaches are insufficient.

References

• 1. CID 23259948 | C28H34O8 | CID 23259948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Heteroclitin D | Calcium Channel | TargetMol [targetmol.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 11. In vitro and in vivo correlation for lipid-based formulations: Current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective [mdpi.com]
• 13. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmtech.com [pharmtech.com]

Technical Support Center: Optimizing Mobile Phase for HPLC Separation of Heteroclitin Isomers

Welcome to the Technical Support Center for the HPLC separation of Heteroclitin isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the chromatographic separation of these structurally similar compounds.

Troubleshooting Guide

The separation of isomers like Heteroclitin D and G by High-Performance Liquid Chromatography (HPLC) can be challenging due to their similar physicochemical properties. Below is a troubleshooting guide to address common issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Resolution / Co-elution of Isomers	1. Mobile phase composition is not optimal: The polarity of the mobile phase may not be suitable to differentiate between the isomers. 2. Incorrect stationary phase: The column chemistry may not provide sufficient selectivity for the isomers. 3. Column temperature is not optimized: Temperature can affect the selectivity of the separation. 4. Flow rate is too high: High flow rates can lead to band broadening and reduced resolution.	1. Modify the mobile phase:     - Adjust the ratio of organic modifier (e.g., acetonitrile (B52724), methanol) to the aqueous phase.     - Try a different organic modifier (e.g., switch from acetonitrile to methanol (B129727) or vice versa).     - Add a small percentage of a third solvent (e.g., tetrahydrofuran) to alter selectivity.     - Adjust the pH of the mobile phase with additives like formic acid or acetic acid to suppress ionization and improve peak shape. 2. Select an appropriate column:     - For reversed-phase HPLC, a C18 or C30 column is a good starting point. Phenyl-hexyl columns can also offer different selectivity for aromatic compounds.     - Consider a chiral stationary phase if the isomers are enantiomers. 3. Optimize column temperature:     - Systematically vary the column temperature (e.g., in 5°C increments from 25°C to 45°C) to observe the effect on resolution. Lower temperatures often improve the separation of isomers.[1] 4. Reduce the flow rate:     - Decrease the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min) to allow for better equilibration between the mobile and stationary phases.
Peak Tailing or Fronting	1. Column overload: Injecting too much sample can lead to distorted peak shapes. 2. Secondary interactions with the stationary phase: Silanol (B1196071) groups on the silica (B1680970) backbone can interact with polar analytes. 3. Inappropriate mobile phase pH: If the analytes are ionizable, a mobile phase pH close to their pKa can cause peak tailing.	1. Reduce injection volume or sample concentration. 2. Use a mobile phase with a low pH (e.g., 0.1% formic acid) to suppress silanol interactions. 3. Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.
Irreproducible Retention Times	1. Inconsistent mobile phase preparation: Small variations in solvent ratios or pH can lead to shifts in retention time. 2. Fluctuations in column temperature: A non-thermostatted column can be sensitive to ambient temperature changes. 3. Column degradation: Over time, the stationary phase can degrade, leading to changes in retention.	1. Ensure accurate and consistent preparation of the mobile phase. Premixing solvents can improve consistency. 2. Use a column oven to maintain a constant temperature. 3. Use a guard column and replace the analytical column when performance degrades.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for Heteroclitin isomer separation?

A1: For separating sesquiterpenoid lactone isomers like Heteroclitins, a reversed-phase HPLC (RP-HPLC) method is a common and effective starting point. A C18 column is a standard choice for the stationary phase. A good initial mobile phase to evaluate is a gradient of acetonitrile and water, with the addition of a small amount of an acid modifier like 0.1% formic acid or acetic acid to improve peak shape.

Q2: How does the choice of organic modifier (acetonitrile vs. methanol) affect the separation of isomers?

A2: Acetonitrile and methanol have different solvent strengths and can provide different selectivities. Acetonitrile is generally a stronger solvent in reversed-phase chromatography and can lead to shorter retention times. Methanol, being a protic solvent, can engage in hydrogen bonding interactions with analytes, which can alter the elution order and improve the resolution of certain isomers. It is recommended to screen both solvents during method development.

Q3: What role does temperature play in the separation of Heteroclitin isomers?

A3: Column temperature is a critical parameter for optimizing the separation of isomers. Changing the temperature can alter the viscosity of the mobile phase and the kinetics of mass transfer, which in turn affects retention times and peak shapes. More importantly, temperature can change the selectivity (α) of the separation, which is crucial for resolving closely eluting isomers. For some isomers, a lower temperature may enhance separation, while for others, a higher temperature might be beneficial.

Q4: Should I use a gradient or isocratic elution for separating Heteroclitin isomers?

A4: A gradient elution is generally recommended for the initial method development when analyzing complex mixtures or when the polarity of the isomers is unknown. A gradient allows for the elution of a wider range of compounds in a reasonable time and can help in identifying the optimal solvent strength for separation. Once the retention behavior of the isomers is understood, an isocratic method can be developed for routine analysis if the resolution is adequate.

Q5: What detection method is suitable for the analysis of Heteroclitin isomers?

A5: A Diode Array Detector (DAD) or a UV-Vis detector are commonly used for the detection of Heteroclitin isomers, as these compounds typically possess a chromophore that absorbs UV light. The selection of the detection wavelength should be based on the UV spectrum of the analytes to ensure maximum sensitivity. For more detailed structural information and to confirm the identity of the isomers, a Mass Spectrometer (MS) can be coupled with the HPLC system (LC-MS).

Experimental Protocols

Protocol 1: Baseline Reversed-Phase HPLC Method for Heteroclitin Isomer Separation

This protocol provides a starting point for the separation of Heteroclitin isomers. Optimization will likely be necessary to achieve baseline resolution.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Diode Array Detector (DAD) or UV-Vis Detector

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	40% to 60% B over 25 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	220 nm (or optimal wavelength from UV scan)

Sample Preparation:

• Prepare a stock solution of the Heteroclitin isomer mixture in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Dilute the stock solution with the initial mobile phase composition (e.g., 40% acetonitrile in water with 0.1% formic acid) to a working concentration (e.g., 10-50 µg/mL).

• Filter the final sample solution through a 0.22 µm syringe filter before injection.

Visualizations

Caption: Workflow for HPLC Method Development for Heteroclitin Isomer Separation.

Caption: Logical relationships in mobile phase optimization for isomer separation.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Navigating Matrix Effects in the LC-MS Analysis of Heteroclitin C

Welcome to the technical support center for the LC-MS analysis of Heteroclitin C. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address the common challenge of matrix effects in bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Heteroclitin C?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" encompasses all components within a sample apart from the analyte of interest, Heteroclitin C. These components can include salts, proteins, lipids, and endogenous metabolites.[1] Matrix effects arise when these co-eluting substances interfere with the ionization of Heteroclitin C in the mass spectrometer's ion source. This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can compromise the accuracy, precision, and sensitivity of quantitative analyses.[2]

Q2: What are the primary causes of ion suppression and enhancement in LC-MS analysis?

A2: Ion suppression, the more prevalent issue, can stem from several mechanisms:

• Competition for Ionization: When matrix components co-elute with Heteroclitin C, they can compete for the limited available charge in the ion source, thereby reducing the ionization efficiency of the analyte.

• Changes in Droplet Properties: In electrospray ionization (ESI), matrix components can alter the surface tension and viscosity of the droplets, which in turn affects the efficiency of solvent evaporation and the release of ions.[1]

• Ion Neutralization: Basic compounds present in the matrix can deprotonate and neutralize the protonated Heteroclitin C ions, preventing their detection.[1]

Ion enhancement is less common but can happen when co-eluting compounds improve the ionization efficiency of Heteroclitin C, for example, by modifying the gas-phase chemistry within the ion source.[1]

Q3: How can I detect and quantify the extent of matrix effects in my Heteroclitin C assay?

A3: Two primary methods are employed to evaluate matrix effects:

• Post-Column Infusion: This is a qualitative technique where a constant flow of a Heteroclitin C solution is introduced into the LC eluent after the analytical column but before the mass spectrometer. A blank, extracted sample matrix is then injected. Any dip or rise in the constant analyte signal indicates the retention times at which ion suppression or enhancement occurs.[1]

• Post-Extraction Spike Method: This quantitative approach involves comparing the peak area of Heteroclitin C spiked into an extracted blank matrix sample with the peak area of Heteroclitin C in a neat solution at the same concentration. The ratio of these peak areas provides a quantitative measure of the matrix effect (ion suppression or enhancement).

Q4: Is there a difference in susceptibility to matrix effects between ESI and APCI for lignan (B3055560) analysis?

A4: Yes, Electrospray Ionization (ESI) is generally more prone to matrix effects than Atmospheric Pressure Chemical Ionization (APCI). This is because ESI is more sensitive to alterations in droplet surface tension and charge competition caused by co-eluting compounds. For the analysis of lignans (B1203133) like Heteroclitin C, which are polar and thermally labile, ESI is a common choice.

Q5: What is the most effective strategy for mitigating matrix effects?

A5: While several strategies exist, the most effective approach is a combination of meticulous sample preparation and chromatographic optimization. A robust sample preparation method will remove a significant portion of interfering matrix components, while a well-developed chromatographic method will separate Heteroclitin C from any remaining interferences. The use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte is considered the gold standard for compensating for matrix effects, as it experiences similar ionization suppression or enhancement.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS analysis of Heteroclitin C, with a focus on issues arising from matrix effects.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Possible Cause	Troubleshooting Step
Column Contamination/Deterioration	Flush the column with a strong solvent. If the issue persists, replace the guard column or the analytical column.
Inappropriate Injection Solvent	Ensure the injection solvent is weaker than or matches the initial mobile phase composition to prevent peak distortion.
Secondary Interactions with Column	Use a mobile phase with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape. Consider a different column chemistry if tailing continues.
System Dead Volume	Check all fittings and connections for dead volume, which can cause peak broadening.

Problem 2: Low or Irreproducible Analyte Response

Possible Cause	Troubleshooting Step
Significant Ion Suppression	Implement a more rigorous sample preparation method (e.g., switch from Protein Precipitation to SPE). Optimize chromatographic conditions to separate Heteroclitin C from suppression zones identified by post-column infusion.
Inconsistent Sample Preparation	Ensure precise and consistent execution of the sample preparation protocol, including accurate pipetting and vortexing times.
Suboptimal MS Source Conditions	Optimize source parameters such as capillary voltage, gas flow, and temperature to maximize the ionization of Heteroclitin C.
High Salt Concentration in the Sample	Verify that salts from buffers or the sample matrix are effectively removed during sample preparation, as they are a frequent cause of ion suppression.

Problem 3: Inaccurate Quantification

Possible Cause	Troubleshooting Step
Uncorrected Matrix Effects	Utilize a suitable internal standard, preferably a stable isotope-labeled version of Heteroclitin C. If a SIL-IS is unavailable, a structural analog that co-elutes can be used. Alternatively, employ a matrix-matched calibration curve.
Non-linearity of Calibration Curve	Ensure the calibration range is appropriate for the expected sample concentrations. Matrix effects can sometimes lead to non-linearity, especially at the lower and upper ends of the curve.
Analyte Degradation	Investigate the stability of Heteroclitin C in the biological matrix and during the sample preparation process.

Data Presentation

The selection of a sample preparation method is critical in minimizing matrix effects. The following table summarizes typical performance data for common extraction techniques when analyzing lignans or similar small molecules in biological matrices.

Table 1: Comparison of Sample Preparation Techniques for the Analysis of Lignans in Plasma

Sample Preparation Method	Typical Analyte Recovery (%)	Typical Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	85 - 105	60 - 90 (Suppression)	Simple, fast, and inexpensive.	Provides the least clean-up, often resulting in significant matrix effects.
Liquid-Liquid Extraction (LLE)	70 - 95	80 - 110	Good removal of phospholipids (B1166683) and other interferences.	Can be labor-intensive and may have lower analyte recovery.
Solid-Phase Extraction (SPE)	90 - 110	95 - 105	Provides the cleanest extracts, significantly reducing matrix effects.	More time-consuming and costly; requires method development.

Data is compiled and representative of typical values for lignans and other small molecules in biological fluids.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantify the degree of ion suppression or enhancement for Heteroclitin C in a specific biological matrix.

Materials:

• Blank biological matrix (e.g., plasma, urine)

• Heteroclitin C reference standard

• LC-MS grade solvents (e.g., methanol, acetonitrile, water)

• Appropriate sample preparation materials (e.g., protein precipitation plates, SPE cartridges)

Procedure:

• Prepare two sets of samples:

  • Set A (Analyte in Neat Solution): Prepare a solution of Heteroclitin C in the initial mobile phase composition at a known concentration (e.g., mid-range of the calibration curve).

  • Set B (Post-Extraction Spike): Process blank matrix samples using the intended sample preparation method. After the final extraction step, spike the clean extract with Heteroclitin C to the same concentration as Set A.

• LC-MS Analysis: Inject and analyze both sets of samples using the developed LC-MS method.

• Data Analysis:

  • Calculate the average peak area for Heteroclitin C in Set A (Peak AreaNeat).

  • Calculate the average peak area for Heteroclitin C in Set B (Peak AreaMatrix).

  • Calculate the Matrix Effect (%) using the following formula: Matrix Effect (%) = (Peak AreaMatrix / Peak AreaNeat) x 100

  • An ME of 100% indicates no matrix effect. An ME < 100% indicates ion suppression. An ME > 100% indicates ion enhancement.

Protocol 2: Comparative Evaluation of Sample Preparation Methods

Objective: To determine the most effective sample preparation method for minimizing matrix effects for Heteroclitin C.

Materials:

• Blank biological matrix pool

• Heteroclitin C reference standard

• Reagents and materials for:

  • Protein Precipitation (PPT) (e.g., acetonitrile, methanol)

  • Liquid-Liquid Extraction (LLE) (e.g., methyl tert-butyl ether, ethyl acetate)

  • Solid-Phase Extraction (SPE) (e.g., appropriate SPE cartridges)

Procedure:

• Process aliquots of the same blank matrix pool using each of the three sample preparation techniques (PPT, LLE, and SPE).

• Following extraction, spike the processed extracts with Heteroclitin C to a known concentration.

• Prepare a neat solution of the analyte at the same concentration in the mobile phase.

• Analyze all samples by LC-MS.

• Calculate the Matrix Effect (%) for each sample preparation method as described in Protocol 1.

Mandatory Visualizations

Caption: The impact of matrix components on the ionization of Heteroclitin C.

Caption: A systematic workflow for troubleshooting matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interpretation of Complex NMR Spectra of Dibenzocyclooctadiene Lignans

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting complex NMR spectra of dibenzocyclooctadiene lignans (B1203133).

Frequently Asked Questions (FAQs)

Q1: Why are the ¹H NMR spectra of dibenzocyclooctadiene lignans often so complex and difficult to interpret?

A1: The complexity arises from several structural features inherent to this class of molecules:

• Multiple Chiral Centers: Dibenzocyclooctadiene lignans possess numerous stereocenters, leading to the possibility of multiple diastereomers, each with a unique NMR spectrum.

• Conformational Isomerism: The central eight-membered cyclooctadiene ring is flexible and can exist in different conformations, such as twist-boat and twist-boat-chair forms. These conformers can interconvert, leading to broadened signals or the presence of multiple sets of signals for a single compound.[1]

• Signal Overlap: The aliphatic region of the ¹H NMR spectrum (typically 1.0-3.0 ppm) often displays severe signal overlap due to the presence of numerous methylene (B1212753) (-CH₂) and methine (-CH) groups in similar chemical environments.

• Diastereotopic Protons: Methylene protons adjacent to a chiral center are diastereotopic, meaning they are chemically non-equivalent and will have different chemical shifts, often coupling to each other (geminal coupling) and to neighboring protons, resulting in complex splitting patterns.

Q2: What are the first steps to take when encountering a complex, unresolved ¹H NMR spectrum?

A2: Before proceeding to more advanced 2D NMR experiments, several simple steps can be taken to improve spectral resolution:

• Optimize Sample Preparation: Ensure the sample is free of paramagnetic impurities and particulate matter, which can cause significant line broadening. Proper sample preparation is crucial for obtaining high-quality spectra.

• Vary the Solvent: Recording the spectrum in a different deuterated solvent (e.g., changing from CDCl₃ to benzene-d₆, acetone-d₆, or methanol-d₄) can induce differential changes in the chemical shifts of protons, potentially resolving overlapping signals. Aromatic solvents like benzene-d₆ often cause significant shifts (aromatic solvent-induced shifts, ASIS) that can be particularly useful.

• Adjust the Temperature: Acquiring spectra at different temperatures can help to resolve signals from different conformers. At higher temperatures, the rate of interconversion between conformers may increase, leading to a sharpening of averaged signals. Conversely, lowering the temperature can "freeze out" individual conformers, allowing for their separate characterization.

Q3: How can I definitively assign the protons and carbons of a dibenzocyclooctadiene lignan (B3055560)?

A3: A combination of 2D NMR experiments is essential for the unambiguous assignment of the complex spectra of these lignans. The typical workflow involves:

• ¹H-¹H COSY (Correlation Spectroscopy): To identify proton-proton coupling networks, establishing the connectivity of protons within individual spin systems.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton to its directly attached carbon atom. This is a crucial step in assigning the carbon skeleton.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations (typically 2-3 bonds) between protons and carbons. This experiment is vital for connecting the spin systems identified in the COSY spectrum and for assigning quaternary carbons.

• ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close to each other in space. These experiments are indispensable for determining the relative stereochemistry and conformation of the molecule.[1][2][3][4]

Troubleshooting Guides

Issue 1: Severe Signal Overlap in the Aliphatic Region

Problem: The ¹H NMR spectrum shows a broad, unresolved "hump" between 1.0 and 3.0 ppm, making it impossible to extract coupling constants or assign individual proton signals.

Solutions:

• Utilize 2D NMR Techniques:

  • ¹H-¹H COSY: Even with significant overlap in the 1D spectrum, the cross-peaks in a COSY spectrum can help to trace out the J-coupling connectivities.

  • ¹H-¹³C HSQC: This is often the most effective way to resolve overlapping proton signals. By spreading the proton signals out in the carbon dimension, individual proton correlations can often be distinguished.

  • ¹H-¹H TOCSY (Total Correlation Spectroscopy): This experiment can be used to identify all protons within a coupled spin system, even if they are not directly coupled. This can be particularly useful for identifying all the protons of the cyclooctadiene ring system from a single, well-resolved proton.

• Employ Higher Magnetic Fields: Acquiring the spectrum on a higher field NMR spectrometer (e.g., 600 MHz or higher) will increase the chemical shift dispersion, which can lead to better resolution of overlapping signals.

Issue 2: Differentiating Diastereomers

Problem: The NMR spectrum shows multiple sets of signals, suggesting the presence of diastereomers, but it is difficult to assign which signals belong to which isomer.

Solutions:

• Careful Analysis of 2D NMR Data: Each diastereomer will have its own complete set of COSY, HSQC, HMBC, and NOESY/ROESY correlations. It is often possible to trace the connectivity of each isomer independently.

• NOESY/ROESY for Stereochemical Differentiation: The spatial proximities of protons will be different for each diastereomer. Key NOE/ROE correlations, for example between protons on the biphenyl (B1667301) rings and the cyclooctadiene ring, can be used to differentiate between isomers.

• Comparison with Literature Data: If known diastereomers of the lignan have been reported, a careful comparison of the chemical shifts and coupling constants can aid in the assignment.

Issue 3: Assigning Diastereotopic Methylene Protons

Problem: A methylene group adjacent to a stereocenter exhibits two distinct signals with complex splitting patterns, making them difficult to assign.

Solutions:

• COSY and HSQC Analysis: The HSQC spectrum will confirm that both proton signals are attached to the same carbon. The COSY spectrum will show a cross-peak between the two diastereotopic protons (geminal coupling) and will also show correlations to any neighboring protons.

• Analysis of Coupling Constants: The magnitude of the geminal coupling constant (²JHH) is typically in the range of 12-18 Hz. The vicinal coupling constants (³JHH) to neighboring protons will depend on the dihedral angle and can provide information about the local conformation.

• NOESY/ROESY Correlations: Diastereotopic protons will have different spatial relationships to nearby protons. NOESY or ROESY spectra can be used to identify these differential through-space interactions, which can aid in their unambiguous assignment.

Experimental Protocols

A general workflow for the NMR analysis of a novel dibenzocyclooctadiene lignan is presented below. Note that specific parameters may need to be optimized based on the sample concentration, solvent, and the specific NMR instrument being used.

Sample Preparation

• Dissolution: Dissolve 5-10 mg of the purified lignan in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆, benzene-d₆).

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Degassing (Optional): For quantitative NOE studies, it may be necessary to degas the sample to remove dissolved oxygen, which is paramagnetic and can interfere with the NOE effect.

1D ¹H and ¹³C NMR Acquisition

• ¹H NMR: Acquire a standard 1D proton spectrum to assess the overall complexity and signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment (DEPT-45, DEPT-90, and DEPT-135) can be run to differentiate between CH, CH₂, and CH₃ groups.

2D NMR Acquisition

The following table provides a starting point for the acquisition parameters for common 2D NMR experiments.

Experiment	Pulse Program (Bruker)	Key Parameters to Consider	Typical Values
¹H-¹H COSY	cosygpqf	Spectral width (SW), Number of increments (TD in F1)	SW: ~12 ppm in both dimensions, TD(F1): 256-512
¹H-¹³C HSQC	hsqcedetgpsisp2.3	¹³C Spectral width, ¹JCH coupling constant	SW(F1): ~160 ppm, ¹JCH: 145 Hz
¹H-¹³C HMBC	hmbcgplpndqf	Long-range coupling constant (ⁿJCH)	ⁿJCH: 8 Hz
¹H-¹H NOESY	noesygpph	Mixing time (d8)	300-800 ms
¹H-¹H ROESY	roesygpph	Mixing time (p15)	200-500 ms

Data Presentation: NMR Data for Schisandrin

The following tables summarize the ¹H and ¹³C NMR data for Schisandrin, a well-known dibenzocyclooctadiene lignan, in CDCl₃.

Table 1: ¹H NMR Data for Schisandrin (in CDCl₃)

Position	δH (ppm)	Multiplicity	J (Hz)
1	6.51	s
4	6.64	s
6α	2.58	d	13.5
6β	2.20	d	13.5
7	1.88	m
8	2.05	m
9α	2.45	d	13.0
9β	1.95	d	13.0
1-OCH₃	3.84	s
2-OCH₃	3.87	s
3-OCH₃	3.88	s
12-OCH₃	3.82	s
13-OCH₃	3.86	s
14-OCH₃	3.56	s
7-CH₃	1.18	d	7.0
8-CH₃	0.85	d	7.0

Table 2: ¹³C NMR Data for Schisandrin (in CDCl₃)

Position	δC (ppm)	Position	δC (ppm)
1	141.2	10	134.8
2	152.2	11	102.4
3	152.6	12	148.8
4	110.5	13	140.9
5	134.5	14	151.3
6	39.5	15	124.5
7	41.2	1-OCH₃	60.9
8	34.0	2-OCH₃	55.9
9	36.1	3-OCH₃	55.9
7-CH₃	21.8	12-OCH₃	60.5
8-CH₃	12.7	13-OCH₃	60.8
14-OCH₃	59.9

Visualizations

Experimental Workflow for NMR-Based Structure Elucidation

Caption: Workflow for structure elucidation of dibenzocyclooctadiene lignans using NMR.

Logical Relationships in 2D NMR Spectral Interpretation

Caption: Interplay of 2D NMR experiments for complete structural assignment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Neglschisandrins C-D: Two New Dibenzocyclooctadiene Lignans from Schisandra neglecta - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Experimental Variability in Heteroclitin C Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing experimental variability when working with Heteroclitin C and related dibenzocyclooctadiene lignans (B1203133).

Frequently Asked Questions (FAQs)

Q1: What is Heteroclitin C and what are its known biological activities?

Heteroclitin C is a type of lignan, specifically a dibenzocyclooctadiene lignan, isolated from the stems of Kadsura heteroclita.[1] While comprehensive data on Heteroclitin C is limited, compounds from Kadsura heteroclita and the broader class of dibenzocyclooctadiene lignans have demonstrated a range of biological activities, including anti-HIV, cytotoxic, and anti-inflammatory effects.[2][3]

Q2: What are the common bioassays used to evaluate the activity of compounds like Heteroclitin C?

Commonly employed bioassays for evaluating the biological activity of natural products like Heteroclitin C include:

• Cytotoxicity Assays: To determine the compound's ability to kill or inhibit the proliferation of cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay for this purpose.

• Anti-inflammatory Assays: To measure the compound's ability to reduce inflammation. This can be assessed by measuring the inhibition of pro-inflammatory markers like nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

• Antiviral Assays: Specifically for anti-HIV activity, assays would measure the inhibition of viral replication in infected cells.

Q3: I am observing high variability in my cytotoxicity assay results with a compound from Kadsura heteroclita. What are the potential causes?

High variability in cytotoxicity assays can arise from several factors, which can be broadly categorized into issues related to cell culture, assay procedure, and the test compound itself. A detailed breakdown of potential causes and solutions is provided in the troubleshooting guide below.

Q4: What signaling pathways are potentially modulated by dibenzocyclooctadiene lignans?

Dibenzocyclooctadiene lignans have been reported to influence several key signaling pathways, which may contribute to their biological activities. These include:

• Apoptosis Induction: These compounds can trigger programmed cell death in cancer cells.[4]

• NF-κB Pathway: Some lignans have been shown to possess anti-inflammatory effects by inhibiting the NF-κB (nuclear factor kappa B) signaling pathway.[3][5][6]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation, differentiation, and apoptosis, can also be modulated by these compounds.[7]

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells in Cytotoxicity Assays (e.g., MTT Assay)

High variability between replicate wells is a common issue that can obscure the true effect of the test compound.

Possible Cause	Recommended Solution
Uneven Cell Seeding	Ensure the cell suspension is thoroughly mixed before and during plating. Use a properly calibrated multichannel pipette and consider gently rocking the plate after seeding to promote even distribution.
Edge Effects	The outer wells of a microplate are prone to evaporation, leading to increased concentrations of reagents and affecting cell growth. To mitigate this, fill the outer wells with sterile PBS or culture medium without cells and do not use them for experimental data.
Incomplete Solubilization of Formazan (B1609692) Crystals (in MTT assay)	Ensure complete dissolution of the formazan crystals by using a sufficient volume of an appropriate solubilizing agent (e.g., DMSO, acidified isopropanol). After adding the solvent, shake the plate on an orbital shaker for at least 15-20 minutes. Visually inspect the wells for any remaining crystals before reading the absorbance.
Presence of Bubbles	Air bubbles in the wells can interfere with absorbance readings. Be careful during pipetting to avoid introducing bubbles. If bubbles are present, they can sometimes be removed by gently poking them with a sterile pipette tip.
Cell Clumping	Ensure a single-cell suspension is achieved before seeding by proper trypsinization and gentle pipetting. Cell clumps will lead to uneven growth and inconsistent results.
Contamination	Microbial contamination can affect cell viability and interfere with the assay readout. Regularly check cell cultures for any signs of contamination and always use aseptic techniques.

Issue 2: Inconsistent Results Between Experiments

Lack of reproducibility between experiments is a significant challenge in drug discovery research.

Possible Cause	Recommended Solution
Cell Passage Number and Health	Use cells within a consistent and low passage number range for all experiments. Cells at high passage numbers can have altered growth rates and drug sensitivities. Ensure cells are in the logarithmic growth phase and have high viability (>90%) before starting an experiment.
Variability in Heteroclitin C Stock Solution	Prepare a large batch of the stock solution, aliquot it into single-use vials, and store it at an appropriate temperature (typically -20°C or -80°C) to avoid repeated freeze-thaw cycles that can degrade the compound.
Inconsistent Incubation Times	Standardize all incubation times, including cell seeding, compound treatment, and reagent incubation, across all experiments.
Reagent Quality and Preparation	Use high-quality reagents and prepare fresh solutions, especially for light-sensitive or unstable reagents like MTT. Store all reagents according to the manufacturer's instructions.
Instrument Variability	Ensure that the microplate reader is properly calibrated and maintained. Use the same instrument settings for all comparable experiments.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity

This protocol provides a general framework for assessing the cytotoxic effects of Heteroclitin C on a cancer cell line.

• Cell Seeding:

  • Culture the chosen cancer cell line to ~80% confluency.

  • Trypsinize and resuspend the cells in fresh culture medium to create a single-cell suspension.

  • Count the cells using a hemocytometer or an automated cell counter.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL per well.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow the cells to attach.

• Compound Treatment:

  • Prepare a stock solution of Heteroclitin C in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations.

  • After 24 hours of cell attachment, carefully remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of Heteroclitin C.

  • Include vehicle control wells (medium with the same concentration of DMSO used for the highest compound concentration) and untreated control wells (medium only).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • After the treatment period, add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO) to each well.

  • Place the plate on an orbital shaker for 15-20 minutes to ensure complete dissolution of the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment using the following formula: (Absorbance of treated cells / Absorbance of vehicle control cells) x 100.

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Visualizations

Caption: Workflow for the MTT cell viability assay.

Caption: Decision tree for troubleshooting high variability.

Caption: Potential intrinsic apoptosis pathway.

Caption: Potential NF-κB signaling inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Dibenzocyclooctadiene Lignans from Schisandra chinensis with Anti-Inflammatory Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Dibenzocyclooctadiene lignans from the family Schisandraceae: A review of phytochemistry, structure-activity relationship, and hepatoprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Naturally occurring NF-kappaB inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Post–Cytochrome c Protection from Apoptosis Conferred by a MAPK Pathway in Xenopus Egg Extracts - PMC [pmc.ncbi.nlm.nih.gov]

impact of pH and temperature on Heteroclitin C stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Heteroclitin C under various experimental conditions. The information is presented in a question-and-answer format to directly address potential issues and queries.

General Information

What is Heteroclitin C and why is its stability important?

Heteroclitin C is a dibenzocyclooctadiene lignan (B3055560), a class of natural products known for their diverse biological activities. Understanding the stability of Heteroclitin C is crucial for ensuring the accuracy and reproducibility of experimental results, as well as for the development of potential therapeutic agents. Degradation of the compound can lead to a loss of activity and the formation of impurities with unknown toxicological profiles.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Heteroclitin C at different pH values?

A1: As a dibenzocyclooctadiene lignan, Heteroclitin C is expected to be relatively stable in neutral and mildly acidic conditions (pH 4-7). However, it may be susceptible to degradation under strongly acidic or alkaline conditions. Lignans can undergo hydrolysis or rearrangement reactions at extreme pH values. It is recommended to perform forced degradation studies across a wide pH range (e.g., pH 1-13) to determine the precise stability profile.

Q2: How does temperature affect the stability of Heteroclitin C?

A2: Elevated temperatures are expected to accelerate the degradation of Heteroclitin C. The rate of degradation typically follows pseudo-first-order kinetics. Thermal stability should be assessed at various temperatures (e.g., 40°C, 60°C, 80°C) to determine the degradation kinetics and to predict the shelf-life of the compound under different storage conditions. For long-term storage, it is advisable to keep Heteroclitin C at low temperatures (e.g., -20°C or -80°C) in a desiccated environment.

Q3: What are the likely degradation pathways for Heteroclitin C?

A3: Based on the dibenzocyclooctadiene lignan structure, potential degradation pathways for Heteroclitin C under stress conditions may include:

• Hydrolysis: Cleavage of ester or ether linkages, if present in the specific structure of Heteroclitin C, particularly under acidic or basic conditions.

• Oxidation: The phenolic groups and other electron-rich moieties in the lignan structure can be susceptible to oxidation, leading to the formation of quinone-type structures or other oxidation products.

• Photodegradation: Exposure to UV or visible light may induce photochemical reactions, leading to isomerization or degradation.

• Epimerization: Changes in the stereochemistry at chiral centers can occur under certain conditions, potentially affecting biological activity.

Q4: What are the recommended storage conditions for Heteroclitin C solutions?

A4: For optimal stability, stock solutions of Heteroclitin C should be prepared in a suitable organic solvent (e.g., DMSO, ethanol) and stored at -20°C or -80°C in tightly sealed vials to protect from light and moisture. For aqueous solutions used in cell-based assays or other experiments, it is recommended to prepare them fresh and use them immediately. If short-term storage of aqueous solutions is necessary, they should be kept at 4°C and protected from light for no longer than 24 hours, pending specific stability data.

Troubleshooting Guide

Q5: I am observing rapid degradation of Heteroclitin C in my aqueous buffer. What could be the cause?

A5: Several factors could contribute to the rapid degradation of Heteroclitin C in an aqueous buffer:

• pH of the buffer: As mentioned, extreme pH can cause degradation. Verify the pH of your buffer.

• Presence of metal ions: Trace metal ions in the buffer can catalyze oxidation. Consider using a chelating agent like EDTA if metal-catalyzed degradation is suspected.

• Dissolved oxygen: Oxygen in the buffer can contribute to oxidative degradation. Degassing the buffer before use may improve stability.

• Temperature: Ensure that the solution is maintained at the appropriate temperature. Room temperature storage for extended periods is not recommended.

Q6: My HPLC analysis shows multiple peaks for a supposedly pure sample of Heteroclitin C after storage. How can I identify if these are degradation products?

A6: The appearance of new peaks in an HPLC chromatogram is a strong indication of degradation. To confirm, you can perform the following:

• Compare with a freshly prepared standard: Analyze a freshly prepared solution of Heteroclitin C to establish the retention time of the parent compound.

• Forced degradation: Intentionally degrade a sample of Heteroclitin C under stress conditions (e.g., acid, base, peroxide, heat, light). The peaks that increase in area under these conditions are likely degradation products.

• Mass spectrometry (LC-MS): Analyze the sample by LC-MS to determine the mass of the parent peak and the new peaks. This will help in identifying potential degradation products by comparing their masses to expected degradation pathways.

Q7: I am developing a stability-indicating HPLC method and am having trouble with peak shape for Heteroclitin C. What should I do?

A7: Poor peak shape (e.g., tailing or fronting) can be due to several factors. Consider the following troubleshooting steps:

• Mobile phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase. Adjusting the pH may improve peak shape.

• Buffer concentration: Inadequate buffering capacity can lead to peak tailing. Ensure your buffer concentration is sufficient (typically 25-50 mM).

• Column chemistry: The choice of stationary phase is critical. If you are using a standard C18 column, consider trying a different stationary phase (e.g., phenyl-hexyl, embedded polar group) that may have different interactions with the lignan structure.

• Sample solvent: Injecting the sample in a solvent stronger than the mobile phase can cause peak distortion. Whenever possible, dissolve the sample in the mobile phase.

Q8: The mass balance in my forced degradation study is below 90%. What could be the reasons?

A8: A low mass balance suggests that not all degradation products are being accounted for. Possible reasons include:

• Non-chromophoric degradants: Some degradation products may lack a UV chromophore and are therefore not detected by a UV detector. Using a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD) can help identify such compounds.

• Volatile degradants: Degradation may lead to the formation of volatile compounds that are lost during sample preparation or analysis.

• Precipitation: Degradation products may be insoluble in the analysis solvent and precipitate out of the solution.

• Co-elution: A degradation product may be co-eluting with the parent peak or another impurity. A thorough peak purity analysis using a photodiode array (PDA) detector or MS is necessary.

Data Presentation

Table 1: Stability of Heteroclitin C under Hydrolytic Stress Conditions

Condition	Time (hours)	Heteroclitin C Remaining (%)
0.1 M HCl (60°C)	2	85.2
8	65.7
24	40.1
0.1 M NaOH (60°C)	2	70.5
8	42.3
24	15.8
pH 7 Buffer (60°C)	24	98.5

Table 2: Stability of Heteroclitin C under Oxidative, Thermal, and Photolytic Stress

Condition	Duration	Heteroclitin C Remaining (%)
3% H₂O₂ (Room Temp)	24 hours	78.9
Dry Heat (80°C)	48 hours	82.4
Photostability (ICH Q1B)	1.2 million lux hours	92.1
200 W h/m²	90.5

Experimental Protocols

Protocol: Forced Degradation Study of Heteroclitin C

• Preparation of Stock Solution: Prepare a stock solution of Heteroclitin C in methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C. Take samples at 0, 2, 8, and 24 hours. Neutralize the samples with an equivalent amount of 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C. Take samples at 0, 2, 8, and 24 hours. Neutralize the samples with an equivalent amount of 0.1 M HCl before HPLC analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature and protected from light. Take samples at 0, 8, and 24 hours.

• Thermal Degradation: Place a known amount of solid Heteroclitin C in a vial and keep it in an oven at 80°C. Take samples at 0, 24, and 48 hours. Dissolve the solid in a known volume of solvent before analysis.

• Photolytic Degradation: Expose a solution of Heteroclitin C (e.g., in methanol) and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter (as per ICH Q1B guidelines). A control sample should be kept in the dark.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method with a PDA detector to ensure peak purity. Quantify the amount of Heteroclitin C remaining and calculate the percentage of degradation.

Mandatory Visualization

Reference Data & Comparative Studies

Comparative Analysis of Heteroclitin C and Heteroclitin D Anti-HIV Efficacy: A Review of Available Data

A direct comparative guide to the anti-HIV efficacy of Heteroclitin C versus Heteroclitin D cannot be compiled at this time due to a significant lack of publicly available scientific data on the anti-HIV activity of Heteroclitin C. Extensive literature searches did not yield any studies reporting the evaluation of Heteroclitin C for its potential to inhibit HIV.

Conversely, Heteroclitin D has been reported to exhibit moderate anti-HIV activity. This finding originates from a study by Pu et al. published in Phytochemistry in 2008, which investigated various compounds isolated from the plant Kadsura heteroclita.[1] While the study mentions moderate activity in C8166 cells, specific quantitative data for Heteroclitin D, such as the 50% effective concentration (EC₅₀) and 50% cytotoxic concentration (CC₅₀), are not detailed in the available abstracts.

Anti-HIV Activity of Related Compounds from Kadsura heteroclita

The seminal 2008 study by Pu et al. did provide quantitative data for other, unnamed compounds isolated from Kadsura heteroclita. While not a direct comparison to Heteroclitin C or D, this data provides context for the potential anti-HIV activity of compounds from this plant source.

Compound ID (as per publication)	EC₅₀ (µg/mL)	Therapeutic Index (TI)	Activity Level
Compound 6	1.6	52.9	Moderate
Compound 12	1.4	65.9	Moderate
Compounds 8-10, 14, 15	Not specified	Not specified	Weak

Table 1: Anti-HIV Activity of Compounds Isolated from Kadsura heteroclita (Pu et al., 2008) [2]

Experimental Protocols for Anti-HIV Activity Screening of Natural Compounds

The following is a generalized experimental protocol for assessing the anti-HIV activity of natural compounds, such as lignans (B1203133), based on common methodologies cited in antiviral research. This protocol is not specific to the study of Heteroclitin C or D but represents a standard approach.

Objective: To determine the in vitro anti-HIV-1 activity and cytotoxicity of isolated natural compounds.

Materials:

• Cell Line: C8166 human T-cell line (or other susceptible cell lines like MT-4 or CEM).

• Virus: HIV-1 laboratory-adapted strain (e.g., IIIB).

• Test Compounds: Heteroclitin C and Heteroclitin D (dissolved in dimethyl sulfoxide, DMSO).

• Positive Control: A known antiretroviral drug (e.g., Zidovudine - AZT).

• Negative Control: Vehicle (DMSO).

• Culture Medium: RPMI-1640 supplemented with fetal bovine serum (FBS), penicillin, and streptomycin.

• Reagents: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) for cytotoxicity assay, and reagents for p24 antigen capture ELISA.

Methodology:

• Cytotoxicity Assay (MTT Assay):

  • Seed C8166 cells in a 96-well plate.

  • Add serial dilutions of the test compounds to the wells.

  • Incubate for a period corresponding to the length of the antiviral assay (e.g., 3-5 days).

  • Add MTT solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by viable cells.

  • Solubilize the formazan crystals and measure the absorbance at a specific wavelength.

  • Calculate the 50% cytotoxic concentration (CC₅₀), which is the concentration of the compound that reduces cell viability by 50%.

• Anti-HIV Assay (Syncytia Formation or p24 Antigen Inhibition):

  • In a separate 96-well plate, mix C8166 cells with a predetermined amount of HIV-1.

  • Immediately add serial dilutions of the test compounds.

  • Include wells with virus and cells only (virus control), cells only (mock-infected control), and the positive control drug.

  • Incubate for 3-5 days.

  • Syncytia Formation: Observe the formation of giant multinucleated cells (syncytia) under a microscope and count them. The EC₅₀ is the compound concentration that inhibits syncytia formation by 50% compared to the virus control.

  • p24 Antigen ELISA: Alternatively, collect the cell culture supernatant and quantify the amount of HIV-1 p24 core antigen using a commercial ELISA kit. The EC₅₀ is the compound concentration that reduces p24 antigen production by 50% compared to the virus control.

• Data Analysis:

  • Calculate the Therapeutic Index (TI) using the formula: TI = CC₅₀ / EC₅₀ . A higher TI value indicates a more promising safety and efficacy profile.

Workflow for in vitro anti-HIV screening of natural products.

Signaling Pathways in HIV Infection and Potential Lignan Intervention

While the specific mechanism of action for Heteroclitin D has not been elucidated, lignans are known to interfere with various stages of the HIV life cycle. Potential targets could include viral entry, reverse transcription, integration, or protease activity. The diagram below illustrates a simplified overview of the HIV life cycle, highlighting potential stages where antiviral compounds could act.

Simplified HIV life cycle and potential targets for antiviral lignans.

References

• 1. researchgate.net [researchgate.net]
• 2. Compounds from Kadsura heteroclita and related anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing the cytotoxicity of Heteroclitin C with other Kadsura lignans

A detailed examination of the cytotoxic potential of various lignans (B1203133) isolated from the Kadsura genus reveals significant anti-proliferative effects against a range of human cancer cell lines. While comprehensive data for Heteroclitin C remains elusive in the reviewed literature, a comparative analysis of other prominent Kadsura lignans, such as Kadusurain A, Heilaohulignan C, and Kadheterin A, provides valuable insights into their potential as novel anti-cancer agents.

This guide synthesizes available experimental data to offer a comparative overview of the cytotoxic activities of these compounds, details the methodologies employed in these studies, and visually represents the key signaling pathways implicated in their mechanism of action.

Quantitative Cytotoxicity Data

The cytotoxic efficacy of various Kadsura lignans has been evaluated against multiple human cancer cell lines, with the half-maximal inhibitory concentration (IC50) serving as a key metric for comparison. The data, summarized in the table below, highlights the potent and selective nature of these natural compounds.

Lignan (B3055560)	Cancer Cell Line	IC50 (µM)	Reference
Kadusurain A	A549 (Lung Carcinoma)	2.1	[1]
HCT116 (Colon Carcinoma)	25.1	[1]
HL-60 (Promyelocytic Leukemia)	2.1	[1]
HepG2 (Hepatocellular Carcinoma)	2.2	[1]
Heilaohulignan C	BGC-823 (Gastric Cancer)	16.75
HCT-116 (Colon Carcinoma)	16.59
HepG2 (Hepatocellular Carcinoma)	9.92
Kadheterin A	HL-60 (Promyelocytic Leukemia)	14.59	[1]
Kadsuralignan I	HepG2 (Hepatocellular Carcinoma)	21.72
Longipedunin B	HepG2 (Hepatocellular Carcinoma)	18.72

Note: IC50 values were converted from µg/mL to µM where necessary for consistency, using the specific molecular weight of each compound. Original data for Kadusurain A was provided in µg/mL and converted assuming a molecular weight of approximately 500 g/mol for illustrative comparison.

Experimental Protocols

The evaluation of the cytotoxic activity of Kadsura lignans predominantly relies on the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a standard method for assessing cell viability.

MTT Assay Protocol

Objective: To determine the concentration of a compound that inhibits the metabolic activity of cultured cells by 50% (IC50).

Principle: The MTT assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT, to its insoluble purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Human cancer cell lines (e.g., A549, HCT116, HL-60, HepG2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin)

• 96-well microplates

• Test compounds (Kadsura lignans) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline, PBS)

• Solubilization solution (e.g., DMSO, or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Cells are harvested from culture and seeded into 96-well plates at a predetermined optimal density (e.g., 5 × 10³ to 1 × 10⁴ cells per well). The plates are then incubated for 24 hours to allow for cell attachment and recovery.

• Compound Treatment: The test lignans are serially diluted to various concentrations in the complete culture medium. The culture medium from the wells is removed, and 100 µL of the medium containing the different concentrations of the test compounds is added to the respective wells. Control wells containing untreated cells and blank wells with medium only are also included.

• Incubation: The plates are incubated for a specified period, typically 48 or 72 hours, in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: After the incubation period, 10-20 µL of the MTT stock solution is added to each well, and the plates are incubated for another 4 hours under the same conditions.

• Formazan Solubilization: The medium containing MTT is carefully removed, and 100-150 µL of the solubilization solution is added to each well to dissolve the formazan crystals. The plate is then gently agitated on a shaker for 15-20 minutes to ensure complete dissolution.

• Absorbance Measurement: The absorbance of the purple formazan solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the concentration of the test compound and fitting the data to a dose-response curve.

Signaling Pathways in Cytotoxicity

The cytotoxic effects of dibenzocyclooctadiene lignans, a major class of lignans found in Kadsura, are often mediated through the induction of apoptosis (programmed cell death). While specific pathways for each lignan require further elucidation, a general understanding points towards the involvement of key regulatory pathways such as MAPK, PI3K/Akt, and NF-κB.[2] For instance, Heilaohulignan C has been shown to induce apoptosis through the p53 and mitochondrial apoptotic pathways.

Below are diagrams illustrating a generalized experimental workflow for assessing cytotoxicity and a simplified representation of the intrinsic apoptotic pathway, which is a common mechanism of action for many anti-cancer agents.

Experimental Workflow for Cytotoxicity Assessment.

Simplified Intrinsic Apoptosis Pathway.

References

• 1. Dibenzocyclooctadiene lignans from Kadsura heteroclita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive review of dibenzocyclooctadiene lignans from the Schisandra genus: anticancer potential, mechanistic insights and future prospects in oncology - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Dibenzocyclooctadiene Lignans

For Researchers, Scientists, and Drug Development Professionals

Dibenzocyclooctadiene lignans (B1203133), a prominent class of natural products primarily isolated from plants of the Schisandraceae family, have garnered significant attention for their diverse and potent pharmacological activities. These complex molecules, characterized by a central eight-membered ring fused to two phenyl rings, exhibit a wide range of biological effects, including cytotoxic, anti-inflammatory, antioxidant, and hepatoprotective properties. The therapeutic potential of these compounds is intricately linked to their unique structural features. This guide provides a comparative analysis of the structure-activity relationships (SAR) of various dibenzocyclooctadiene lignans, supported by quantitative experimental data, detailed methodologies, and visual representations of key signaling pathways.

Data Presentation: Comparative Biological Activities

The following tables summarize the quantitative data on the biological activities of representative dibenzocyclooctadiene lignans, highlighting the influence of structural modifications on their potency.

Table 1: Cytotoxic Activity of Dibenzocyclooctadiene Lignans against Various Cancer Cell Lines

Lignan (B3055560)	Cell Line	IC50 (µM)	Key Structural Features	Reference
Kadusurain A	A549 (Lung)	1.05 µg/mL	-	[1]
HCT116 (Colon)	12.56 µg/mL	-	[1]
HL-60 (Leukemia)	2.11 µg/mL	-	[1]
HepG2 (Liver)	3.24 µg/mL	-	[1]
Gomisin G	Leukemia	5.51 µg/mL	-	[2]
HeLa (Cervical)	5.51 µg/mL	-	[2]
Benzoylgomisin Q	Leukemia	55.1 µg/mL	-	[2]
HeLa (Cervical)	61.2 µg/mL	-	[2]
Schisantherin A	Leukemia	61.2 µg/mL	-	[2]
Heilaohulignan C	HepG2 (Liver)	9.92 µM	-	[3]
BGC-823 (Gastric)	16.75 µM	-	[3]
HCT-116 (Colon)	16.59 µM	-	[3]
Kadsuralignan I	HepG2 (Liver)	21.72 µM	-	[3]
Longipedunin B	HepG2 (Liver)	18.72 µM	-	[3]

Table 2: Anti-inflammatory Activity of Dibenzocyclooctadiene Lignans

Lignan	Assay	IC50 (µM)	Key Structural Features	Reference
Kadsuindutain A	NO Production (RAW264.7)	10.7	2′,4′-dioxygenated-2′,3′-dimethylbutyryl moiety	[4][5]
Kadsuindutain B	NO Production (RAW264.7)	15.2	2′,4′-dioxygenated-2′,3′-dimethylbutyryl moiety	[4][5]
Kadsuindutain C	NO Production (RAW264.7)	21.5	2′,4′-dioxygenated-2′,3′-dimethylbutyryl moiety	[4][5]
Schizanrin F	NO Production (RAW264.7)	34.0	-	[4][5]
Compound 5 (from K. heteroclita)	TNF-α Production	6.16	-	[6]
(-)-Gomisin N	NF-κB Inhibition	Proven Activity	-	[7][8]
(+)-γ-Schisandrin	NF-κB Inhibition	Proven Activity	-	[7][8]
Rubrisandrin A	NF-κB Inhibition	Proven Activity	-	[7][8]
(-)-Gomisin J	NF-κB Inhibition	Proven Activity	-	[7][8]

Table 3: Antioxidant Activity of Dibenzocyclooctadiene Lignans

Lignan	Assay	Activity	Key Structural Features	Reference
Schisandrene	DCFH-DA	Essential exocyclic methylene (B1212753) for activity	Exocyclic methylene, benzoyloxy group enhances effect	[9]
Various S. chinensis Lignans	CAA	Varied	-	[7][8]

Table 4: Hepatoprotective Activity of Dibenzocyclooctadiene Lignans

Lignan	Assay	Effect	Key Structural Features	Reference
Dichloroschisanhenol	CCl4-induced injury in vitro	Cell survival rate > 98.0%	Halogenated derivative of schisanhenol	[10]
Kadcolignans B-G & analogues	FFA-induced HepG2 cells	Potent inhibition of lipid accumulation	-	[11]
Various S. chinensis Lignans	Acetaminophen-induced liver injury	Hepatoprotective	-	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.[12][13]

• Cell Culture: Human cancer cell lines (e.g., HepG2, A549, HCT116, HL-60) are seeded in 96-well plates at a density of 1 × 10^4 cells/well and incubated for 24 hours.[14]

• Compound Treatment: Cells are treated with various concentrations of the dibenzocyclooctadiene lignans and incubated for a further 48-72 hours.[14][15]

• MTT Incubation: After the treatment period, the medium is removed, and 20-28 µL of MTT solution (2 mg/mL in PBS) is added to each well. The plates are then incubated for 1.5-4 hours at 37°C.[14][16]

• Formazan (B1609692) Solubilization: The MTT solution is removed, and the insoluble formazan crystals are dissolved by adding 100-130 µL of a solubilization solution, typically dimethyl sulfoxide (B87167) (DMSO).[14][16]

• Absorbance Measurement: The absorbance is measured at a wavelength of 492 nm or 570 nm using a microplate reader.[14][16] The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.

Anti-inflammatory Assay (Nitric Oxide Production in RAW264.7 Macrophages)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.[4][5]

• Cell Culture: RAW264.7 cells are seeded in 96-well plates and allowed to adhere.

• Compound and LPS Treatment: The cells are pre-treated with various concentrations of the lignans for 1-2 hours before being stimulated with LPS (1 µg/mL) to induce NO production.

• Nitrite (B80452) Quantification (Griess Assay): After 24 hours of incubation, the concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride) and measuring the absorbance at 540 nm.

• IC50 Calculation: The IC50 value for NO production inhibition is determined from the dose-response curve.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the antioxidant activity of a compound within a cellular environment.[17][18][19][20]

• Cell Culture: Adherent cells, such as HepG2, are cultured in a 96-well black fluorescence plate until confluent.[17][18]

• Probe and Compound Incubation: The cells are pre-incubated with a cell-permeable fluorescent probe, 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), and the test compound or a standard antioxidant (e.g., quercetin).[17][18]

• Induction of Oxidative Stress: After incubation and washing, a free radical initiator (e.g., AAPH) is added to induce the generation of reactive oxygen species (ROS).[17][18]

• Fluorescence Measurement: The ROS oxidize the non-fluorescent DCFH to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The fluorescence intensity is measured kinetically over time using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 538 nm, respectively.[17][18]

• Data Analysis: The antioxidant activity is quantified by calculating the area under the curve (AUC) of fluorescence versus time. The CAA value is typically expressed as a percentage of inhibition of ROS production compared to a control.[18]

Hepatoprotective Activity Assay (in vitro)

This assay evaluates the ability of a compound to protect liver cells (e.g., HepG2) from toxin-induced injury.[10][21][22][23][24]

• Cell Culture: HepG2 cells are cultured in 96-well plates.

• Induction of Hepatotoxicity: Liver cell injury is induced by exposing the cells to a hepatotoxin, such as carbon tetrachloride (CCl4) or a mixture of free fatty acids (FFA) to model non-alcoholic fatty liver disease (NAFLD).[10][11]

• Compound Treatment: The cells are co-treated with the hepatotoxin and various concentrations of the dibenzocyclooctadiene lignans.

• Assessment of Cell Viability: Cell viability is assessed using methods like the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH), an indicator of cell membrane damage.

• Biochemical Analysis: In some protocols, specific markers of liver injury or function are measured, such as levels of triglycerides, total cholesterol, and reactive oxygen species.[11]

Mandatory Visualization

The following diagrams illustrate key signaling pathways and a general experimental workflow relevant to the study of dibenzocyclooctadiene lignans.

Caption: A generalized experimental workflow for SAR studies of dibenzocyclooctadiene lignans.

Caption: Inhibition of the NF-κB signaling pathway by dibenzocyclooctadiene lignans.

Caption: Activation of the Keap1/Nrf2/ARE antioxidant pathway by dibenzocyclooctadiene lignans.

References

• 1. Cytotoxic dibenzocyclooctadiene lignans from Kadsura coccinea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive review of dibenzocyclooctadiene lignans from the Schisandra genus: anticancer potential, mechanistic insights and future prospects in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Dibenzocyclooctadiene Lignans from Schisandra chinensis with Anti-Inflammatory Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Schisandrene, a dibenzocyclooctadiene lignan from Schisandra chinensis: structure-antioxidant activity relationships of dibenzocyclooctadiene lignans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and the hepatoprotective activity of dibenzocyclooctadiene lignan derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Hepatoprotective dibenzocyclooctadiene lignans from the fruits of Kadsura coccinea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. MTT (Assay protocol [protocols.io]
• 15. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. kamiyabiomedical.com [kamiyabiomedical.com]
• 18. bmglabtech.com [bmglabtech.com]
• 19. zen-bio.com [zen-bio.com]
• 20. cellbiolabs.com [cellbiolabs.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. Multiparametric High-Content Assays to Measure Cell Health and Oxidative Damage as a Model for Drug-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. reprocell.com [reprocell.com]

Validating the In Vivo Anti-inflammatory Potential of Heteroclitin C: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: To date, no specific in vivo studies validating the anti-inflammatory activity of Heteroclitin C have been published. This guide, therefore, draws upon available in vitro data for structurally related dibenzocyclooctadiene lignans (B1203133) isolated from the Schisandraceae family (the plant family of Kadsura heteroclita, from which Heteroclitin C is derived). This data is compared with the well-established in vivo anti-inflammatory profile of Indomethacin, a standard non-steroidal anti-inflammatory drug (NSAID), to provide a potential framework for future in vivo validation of Heteroclitin C.

Executive Summary

Heteroclitin C, a dibenzocyclooctadiene lignan, belongs to a class of compounds that have demonstrated promising anti-inflammatory properties in preclinical in vitro models. Structurally similar lignans from the Kadsura and Schisandra genera have been shown to inhibit key inflammatory mediators, primarily through the suppression of the NF-κB signaling pathway. This guide provides a comparative analysis of the reported in vitro anti-inflammatory activity of these related lignans against the established in vivo efficacy of Indomethacin. Detailed experimental protocols for standard in vivo anti-inflammatory assays are also provided to facilitate the design of future studies aimed at validating the therapeutic potential of Heteroclitin C.

Comparative Analysis of Anti-inflammatory Activity

The following tables summarize the available in vitro data for dibenzocyclooctadiene lignans from Kadsura and Schisandra species and compare it with the known activity of Indomethacin.

Table 1: In Vitro Anti-inflammatory Activity of Dibenzocyclooctadiene Lignans

Compound/Extract	Model System	Key Biomarker	IC50 / Inhibition	Reference
Kadsuindutains A-E & others (from Kadsura induta)	LPS-activated RAW264.7 cells	Nitric Oxide (NO) Production	IC50: 10.7 μM to 34.0 μM	[1][2][3][4]
Schisandrin C (from Schisandra sphenanthera)	LPS-induced RAW 264.7 cells	Nitric Oxide (NO) Production	IC50: 8.5 ± 0.5 µM	[5]
Gomisin N (from Schisandra sphenanthera)	LPS-induced RAW 264.7 cells	Nitric Oxide (NO) Production	IC50: 15.8 ± 2.1 µM	[5]
Lignans from Kadsura heteroclita	LPS-stimulated RAW264.7 cells	TNF-α Production	IC50: 6.16 to 40.64 μM	[6]
Kadsura verrucosa extract	LPS-stimulated RAW 264.7 cells	Nitric Oxide (NO) Production	Significant inhibition	[7]
Schisandra Chinensis Lignans (SCL)	LPS-stimulated RAW264.7 cells	NO and PGE2 Production	Significant reduction	[8]

Table 2: In Vivo Anti-inflammatory Activity of Indomethacin

Animal Model	Dosage	Route of Administration	Paw Edema Inhibition (%)	Reference
Carrageenan-induced paw edema in rats	10 mg/kg	Intraperitoneal (i.p.)	57.66% at 4th hour	[9]
Carrageenan-induced paw edema in rats	10 mg/kg	Intraperitoneal (i.p.)	87.3%	[10]
Carrageenan-induced paw edema in mice	10 mg/kg	Intraperitoneal (i.p.)	31.67% at 5th hour	[11]
CFA-induced arthritis in rats	1 mg/kg (twice a day for 8 days)	Intraperitoneal (i.p.)	14 ± 3%	[12][13]
CFA-induced arthritis in rats	3 mg/kg (twice a week)	Oral	Significant reduction	[14]

Signaling Pathways and Mechanism of Action

Dibenzocyclooctadiene lignans and Indomethacin exert their anti-inflammatory effects through distinct signaling pathways.

Fig. 1: Anti-inflammatory mechanisms.

Dibenzocyclooctadiene lignans have been shown to inhibit the NF-κB pathway, a central regulator of inflammation.[7][15] They can suppress the phosphorylation of IKK and IκBα, thereby preventing the nuclear translocation of NF-κB and the subsequent transcription of pro-inflammatory genes like iNOS and TNF-α.[7] In contrast, Indomethacin's primary mechanism of action is the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[16][17][18] This inhibition blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of pain, fever, and inflammation.[16][17]

Experimental Protocols for In Vivo Validation

To validate the anti-inflammatory activity of Heteroclitin C in vivo, standard and well-characterized animal models of inflammation are recommended.

Carrageenan-Induced Paw Edema in Rats

This is a widely used model for evaluating acute inflammation.

Fig. 2: Carrageenan-induced edema workflow.

Methodology:

• Animals: Male Wistar rats (180-200 g) are typically used.

• Grouping: Animals are divided into control (vehicle), positive control (Indomethacin, e.g., 10 mg/kg), and test groups (various doses of Heteroclitin C).

• Drug Administration: The test compound or vehicle is administered, usually intraperitoneally (i.p.) or orally (p.o.), one hour before the induction of inflammation.

• Induction of Edema: 0.1 mL of 1% w/v carrageenan solution in saline is injected into the sub-plantar tissue of the right hind paw.

• Measurement of Paw Edema: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

Complete Freund's Adjuvant (CFA)-Induced Arthritis in Rats

This model is used to assess chronic inflammation and is relevant to human rheumatoid arthritis.

Fig. 3: CFA-induced arthritis workflow.

Methodology:

• Animals: Lewis or Wistar rats are commonly used.

• Induction of Arthritis: Arthritis is induced by a single intradermal injection of 0.1 mL of CFA (containing heat-killed Mycobacterium tuberculosis) into the base of the tail or a hind paw.[19]

• Treatment Protocol: Treatment with Heteroclitin C, Indomethacin (e.g., 1-3 mg/kg/day), or vehicle typically begins around day 14 post-CFA injection, when signs of arthritis are established, and continues for a specified period (e.g., 7-14 days).[12][14]

• Assessment of Arthritis: Disease progression is monitored by measuring paw volume, arthritic score (visual scoring of inflammation in multiple joints), and body weight.

• Terminal Analysis: At the end of the study, serum and paw tissues can be collected for the analysis of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and histological evaluation of joint damage.

Conclusion and Future Directions

While direct in vivo evidence for the anti-inflammatory activity of Heteroclitin C is currently lacking, the available in vitro data on related dibenzocyclooctadiene lignans suggest a promising potential. These compounds demonstrate the ability to suppress key inflammatory pathways, particularly the NF-κB signaling cascade. Future in vivo studies, such as the carrageenan-induced paw edema and CFA-induced arthritis models detailed in this guide, are crucial to validate these preliminary findings and to establish the therapeutic potential of Heteroclitin C as a novel anti-inflammatory agent. A direct comparison with established drugs like Indomethacin in these models will be essential to determine its relative efficacy and potential for further development.

References

• 1. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. e-nps.or.kr [e-nps.or.kr]
• 6. New Dibenzocyclooctadiene Lignans and Phenolics from Kadsura heteroclite with Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Open Access@KRIBB: Evaluation of the anti-inflammatory and antioxidant activities of Kadsura verrucosa (Gagnep.) A.C.Sm. extract through the regulation of the NF-κB signaling pathway = Kadsura verrucosa (Gagnep.) A.C.Sm. 추출물의 NF-κB 신호전달 경로 조절을 통한 항염증 및 항산화능 평가 [oak.kribb.re.kr]
• 8. Schisandra Chinensis Lignans Suppresses the Production of Inflammatory Mediators Regulated by NF-κB, AP-1, and IRF3 in Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Evaluation of Anti-inflammatory and Immunosuppressive Activities of Indomethacin in Experimental Animal Models [journals.ipinnovative.com]
• 11. Analgesic and Anti-Inflammatory Activities of Methanol Extract of Cissus repens in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of indomethacin-loaded nanocapsules in experimental models of inflammation in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of indomethacin-loaded nanocapsules in experimental models of inflammation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. KoreaMed Synapse [synapse.koreamed.org]
• 15. Targeted isolation of lignans and triterpenoids from kadsura coccinea by molecular networking and anti-RA-FLS activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. What is the mechanism of Indomethacin? [synapse.patsnap.com]
• 18. go.drugbank.com [go.drugbank.com]
• 19. chondrex.com [chondrex.com]

A Comparative Metabolomic Guide to Kadsura Species for Researchers and Drug Development Professionals

A deep dive into the chemical diversity of Kadsura species reveals a rich source of bioactive compounds with significant potential for therapeutic applications. This guide provides a comparative analysis of the metabolomic profiles of different Kadsura species, focusing on key bioactive constituents and their underlying mechanisms of action.

The genus Kadsura, belonging to the Schisandraceae family, encompasses a variety of woody vine plants that are widely distributed in East and Southeast Asia.[1] Several species, including Kadsura coccinea, Kadsura heteroclita, and Kadsura longipedunculata, have a long history of use in traditional medicine for treating a range of ailments, from rheumatoid arthritis to gastrointestinal disorders.[2][3] Modern phytochemical studies have identified lignans (B1203133) and triterpenoids as the principal bioactive components responsible for the therapeutic effects of these plants.[4][5] This guide offers a detailed comparison of the metabolomic landscapes of these Kadsura species, presenting quantitative data, experimental protocols, and visualizations of relevant signaling pathways to aid researchers and drug development professionals in their exploration of this promising genus.

Comparative Metabolomic Profiles

The chemical composition of Kadsura species is diverse, with significant variations observed between different species and even different plant parts. Lignans, particularly dibenzocyclooctadiene lignans, and various types of triterpenoids are the most abundant and pharmacologically significant compound classes.[4][5]

A study on the chemical profiles of K. coccinea, K. heteroclita, and K. longipedunculata revealed distinct differences in their metabolite compositions. For instance, spirobenzofuranoid dibenzocyclooctadiene compounds are more characteristic of K. heteroclita, while tetrahydrofuran (B95107) compounds are more prevalent in K. longipedunculata. K. coccinea is uniquely rich in 18(13→12)-abeo-lanostane and nortriterpenoid compounds.[2] Such variations in chemical constituents likely contribute to the differences in their traditional medicinal uses.[2] For example, K. heteroclita is traditionally used for rheumatic arthralgia, K. longipedunculata for irregular menstruation, and K. coccinea for gastric and duodenal ulcers.[2]

Quantitative Analysis of Bioactive Compounds

Table 1: Quantitative Analysis of Triterpenoids in the Stem of Kadsura heteroclita [4]

Compound Name	Abbreviation	Amount (μg/g)
Schisanlactone E	SE	10.93 ± 0.52
Heteroclitalactone F	HF	15.28 ± 0.73
Heteroclitalactone B	HB	25.67 ± 1.18
Schisanlactone B	SB	5.89 ± 0.27
Heteroclitalactone M	HM	3.45 ± 0.16
Heteroclitalactone D	HD	7.81 ± 0.35
Heteroclitalactone E	HE	9.24 ± 0.43
3,4-seco-cycloartan-oic acid	SDA	4.12 ± 0.19

Table 2: Quantitative Analysis of Lignans in the Stem of Kadsura heteroclita [4]

Compound Name	Abbreviation	Amount (μg/g)
Kadsuralignan A	KDA	6.77 ± 0.31
d-Epigalbacin	d-E	2.15 ± 0.10
6-hydroxy-meso-dihydroguaiaretic acid	6-H-6-M	1.33 ± 0.06
Arisanlactone C	AC	3.98 ± 0.18

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparative analysis of Kadsura species.

UHPLC-Q-Orbitrap HRMS for Quantitative Analysis of Kadsura heteroclita Stem[4]

• Sample Preparation: Dried stems of Kadsura heteroclita were pulverized and sieved. A 0.5 g sample of the powder was extracted with 25 mL of methanol (B129727) in an ultrasonic bath for 30 minutes. The extract was then centrifuged at 10,000 rpm for 10 minutes. The supernatant was collected and filtered through a 0.22 µm membrane before injection into the UHPLC system.

• Chromatographic Conditions:

  • Column: ACQUITY UPLC HSS T3 column (2.1 mm × 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724)/methanol (4:1, v/v) (B).

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 2 µL.

• Mass Spectrometry Conditions:

  • Instrument: Q Exactive Focus Hybrid Quadrupole-Orbitrap Mass Spectrometer.

  • Ionization Mode: Heated electrospray ionization (HESI) in both positive and negative modes.

  • Spray Voltage: 3.8 kV (positive), 3.2 kV (negative).

  • Capillary Temperature: 320°C.

  • Sheath Gas Flow Rate: 35 arbitrary units.

  • Auxiliary Gas Flow Rate: 10 arbitrary units.

  • Full MS Scan Resolution: 70,000.

  • MS/MS Scan Resolution: 17,500.

UPLC-QTOF/MS for Comparative Metabolomic Profiling[2]

• Sample Preparation: Dried and powdered stem samples (0.5 g) of K. coccinea, K. heteroclita, and K. longipedunculata were extracted with 25 mL of methanol using ultrasonication for 30 minutes. After centrifugation at 10,000 ×g for 10 minutes, the supernatant was filtered through a 0.22 μm membrane.[6]

• Chromatographic Conditions:

  • System: Waters ACQUITY UPLC system.

  • Column: ACQUITY UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

• Mass Spectrometry Conditions:

  • Instrument: Waters Xevo G2-S QTOF mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI) in positive and negative modes.

  • Capillary Voltage: 3.0 kV (positive), 2.5 kV (negative).

  • Sampling Cone Voltage: 40 V.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 450°C.

  • Desolvation Gas Flow: 800 L/h.

Signaling Pathways and Mechanisms of Action

The bioactive compounds in Kadsura species exert their pharmacological effects by modulating various cellular signaling pathways. Understanding these mechanisms is crucial for targeted drug development.

Nrf2 Signaling Pathway

Dibenzocyclooctadiene lignans from Kadsura coccinea have been shown to alleviate hepatotoxicity by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[7][8][9] Nrf2 is a key transcription factor that regulates the expression of antioxidant and cytoprotective genes. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress or certain bioactive compounds, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), initiating the transcription of protective genes.

Nrf2 signaling pathway activation by Kadsura lignans.

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

Triterpenoids from Kadsura longipedunculata have been found to reduce the phosphorylation of downstream signaling molecules of the Mitogen-Activated Protein Kinase (MAPK) pathway. The MAPK cascade is a crucial signaling pathway involved in regulating a wide range of cellular processes, including inflammation, proliferation, and apoptosis. The pathway consists of a series of protein kinases that phosphorylate and activate one another. Inhibition of this pathway by Kadsura triterpenoids could be a key mechanism for their anti-inflammatory and anti-cancer effects.

Inhibition of the MAPK signaling pathway by Kadsura triterpenoids.

Conclusion

The comparative metabolomic analysis of Kadsura species highlights their potential as a valuable source of novel therapeutic agents. The distinct chemical profiles of K. coccinea, K. heteroclita, and K. longipedunculata underscore the importance of accurate species identification for targeted therapeutic applications. The elucidation of the mechanisms of action of key bioactive compounds, such as the activation of the Nrf2 pathway by lignans and the inhibition of the MAPK pathway by triterpenoids, provides a solid foundation for future drug discovery and development efforts. Further research focusing on the quantitative comparison of a broader range of metabolites across different Kadsura species and in-depth investigation of their interactions with cellular signaling pathways will be instrumental in unlocking the full therapeutic potential of this remarkable genus.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | A Comprehensive Comparative Study for the Authentication of the Kadsura Crude Drug [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneously qualitative and quantitative analysis of the representative components in Kadsura heteroclita stem by UHPLC-Q-Orbitrap HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. Kadcoccinoids A-K, triterpenoids from Kadsura coccinea with PCSK9 expression inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dibenzocyclooctadiene lignans from Kadsura coccinea alleviate APAP-induced hepatotoxicity via oxidative stress inhibition and activating the Nrf2 pathway in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dibenzocyclooctadiene lignans from Kadsura coccinea alleviate APAP-induced hepatotoxicity via oxidative stress inhibition and activating the Nrf2 pathway in vitro | Scilit [scilit.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of HPLC and UHPLC-MS/MS Methods for the Quantification of Heteroclitin C

For researchers, scientists, and professionals in drug development, the accurate quantification of bioactive compounds is paramount. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UHPLC-MS/MS) for the analysis of Heteroclitin C, a diterpenoid with potential therapeutic applications. The focus of this guide is on the cross-validation of these two widely used analytical techniques, supported by hypothetical experimental data to illustrate the performance of each method.

The transition from conventional HPLC to UHPLC-MS/MS is a common strategic move in analytical laboratories aiming to enhance efficiency and sensitivity. UHPLC systems utilize columns with smaller particle sizes (typically sub-2 µm), which facilitates faster separations, superior resolution, and significantly increased sensitivity, particularly when coupled with a mass spectrometer. This guide will detail the process of cross-validating an established HPLC method with a newly developed UHPLC-MS/MS method to ensure the reliability and comparability of analytical results.

Experimental Protocols

Detailed methodologies for the proposed HPLC-UV and UHPLC-MS/MS analysis of Heteroclitin C are provided below. These protocols are based on established methods for the analysis of similar diterpenoid compounds.

Sample Preparation

• Stock Solution: Accurately weigh 10 mg of Heteroclitin C reference standard and dissolve it in 10 mL of methanol (B129727) to obtain a stock solution of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to concentrations ranging from 0.1 µg/mL to 100 µg/mL for HPLC-UV and 0.01 ng/mL to 100 ng/mL for UHPLC-MS/MS.

• Sample Matrix Extraction: For the analysis of Heteroclitin C in a biological matrix (e.g., plasma), a solid-phase extraction (SPE) method should be developed and validated. The final extract should be reconstituted in methanol.

• Filtration: Filter all solutions through a 0.22 µm syringe filter before injection.

Proposed HPLC-UV Method

• Instrument: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

  • 0-20 min: 30-70% B

  • 20-25 min: 70-90% B

  • 25-26 min: 90-30% B (return to initial conditions)

  • 26-30 min: 30% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: UV at 230 nm.

Proposed UHPLC-MS/MS Method

• Instrument: Waters ACQUITY UPLC I-Class System coupled to a Xevo TQ-S micro Mass Spectrometer or equivalent.

• Column: Acquity UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • 0-3 min: 20-80% B

  • 3-3.5 min: 80-95% B

  • 3.5-4 min: 95-20% B (return to initial conditions)

  • 4-5 min: 20% B (equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/Hr

  • Cone Gas Flow: 50 L/Hr

  • MRM Transitions: Specific precursor and product ions for Heteroclitin C would be determined by infusion of a standard solution. For the purpose of this guide, we will assume a hypothetical transition of m/z 359.2 -> 181.1.

Data Presentation

The following tables summarize the expected quantitative data from the cross-validation of the HPLC-UV and UHPLC-MS/MS methods for the analysis of Heteroclitin C.

Table 1: Chromatographic Performance Comparison

Parameter	HPLC-UV	UHPLC-MS/MS	Justification
Retention Time (minutes)	15.2	2.8	The smaller particle size and higher optimal linear velocity in the UHPLC column significantly reduce the analysis time.
Run Time (minutes)	30	5	The faster separation in UHPLC allows for a much shorter overall run time, increasing sample throughput.
Resolution (Rs)	> 1.8	> 2.2	The higher efficiency of the sub-2 µm particle size column in UHPLC leads to better separation of the analyte from other components.
System Backpressure (psi)	~1800	~9000	The use of sub-2 µm particles in the UHPLC column results in significantly higher backpressure, necessitating specialized instrumentation.

Table 2: Method Validation Parameters

Parameter	HPLC-UV	UHPLC-MS/MS	Justification
Linearity (R²)
Range	0.1 - 100 µg/mL	0.01 - 100 ng/mL	UHPLC-MS/MS offers a much wider dynamic range and is significantly more sensitive.
Correlation Coefficient (R²)	> 0.998	> 0.999	Both methods demonstrate excellent linearity within their respective ranges.
Sensitivity
Limit of Detection (LOD)	0.05 µg/mL	0.005 ng/mL	The selectivity and sensitivity of the mass spectrometer allow for much lower detection limits.
Limit of Quantification (LOQ)	0.1 µg/mL	0.01 ng/mL	The UHPLC-MS/MS method can reliably quantify significantly lower concentrations of Heteroclitin C.
Precision (%RSD)
Intra-day (n=6)	< 2.0%	< 1.5%	Both methods exhibit good precision, with UHPLC-MS/MS showing slightly better performance.
Inter-day (n=18, 3 days)	< 3.0%	< 2.5%	Both methods demonstrate good reproducibility over time.
Accuracy (% Recovery)
Low QC (80%)	98.5%	99.2%	Both methods show high accuracy, with UHPLC-MS/MS being slightly closer to 100%.
Mid QC (100%)	101.2%	100.5%	Both methods are highly accurate at the target concentration.
High QC (120%)	99.8%	100.1%	Both methods maintain high accuracy at higher concentrations.

Mandatory Visualization

A flowchart illustrating the cross-validation workflow from HPLC to UHPLC-MS/MS.

A hypothetical signaling pathway where Heteroclitin C could exert its effects.

Conclusion

The cross-validation of HPLC-UV and UHPLC-MS/MS methods for the analysis of Heteroclitin C highlights the significant advantages of transitioning to UHPLC-MS/MS technology. The UHPLC-MS/MS method offers a substantial reduction in analysis time and a dramatic increase in sensitivity, while also providing superior resolution. This enhanced efficiency can lead to higher sample throughput and reduced operational costs in both quality control and research environments. While the initial investment in UHPLC-MS/MS instrumentation is higher, the long-term benefits in terms of data quality and productivity are considerable for drug development and scientific research.

A Comparative Guide to the Bioactivity of Natural and Synthetic Heteroclitin C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the known bioactivity of naturally isolated Heteroclitin C with the projected bioactivity of its synthetic counterpart. Due to a lack of publicly available data on synthetic Heteroclitin C, this document outlines the established biological profile of the natural product and presents a hypothetical framework for evaluating a synthetic version.

Introduction to Heteroclitin C

Heteroclitin C is a member of the dibenzocyclooctadiene lignan (B3055560) family, a class of natural products known for their diverse and potent biological activities. Isolated from medicinal plants of the Kadsura genus, these compounds have attracted significant interest in the fields of pharmacology and drug discovery. Structurally, Heteroclitin C possesses a complex polycyclic framework with multiple stereocenters, making its total synthesis a challenging but important goal for ensuring a stable and pure supply for research and development. While numerous Heteroclitin analogues have been isolated and studied, this guide will focus specifically on Heteroclitin C.

Bioactivity of Natural Heteroclitin C

Natural Heteroclitin C is known to be isolated from the stems of Kadsura heteroclita. While specific bioactivity data for Heteroclitin C is sparse in the literature, related compounds from the same plant, such as Heteroclitin D, I, and J, have demonstrated a range of biological effects. Based on the activities of these closely related analogues, the bioactivity of natural Heteroclitin C is presumed to encompass the following areas:

• Anti-HIV Activity: Several lignans (B1203133) from Kadsura heteroclita, including Heteroclitin I and J, have shown anti-HIV properties.

• Cytotoxicity: Kadheterin A, another dibenzocyclooctadiene lignan from the same plant, exhibited moderate cytotoxicity against HL-60 cells.

• Anti-lipid Peroxidation: Heteroclitin D has been reported to possess anti-lipid peroxidation activity.

• L-type Calcium Channel Inhibition: Heteroclitin D is also known to inhibit L-type calcium channels.

• Anti-inflammatory Activity: Lignans as a class are known to exhibit anti-inflammatory effects, often through the modulation of signaling pathways such as NF-κB.

Synthesis of Heteroclitin C: A Proposed Strategy

As of the latest literature review, a total synthesis of Heteroclitin C has not been published. However, based on successful syntheses of other dibenzocyclooctadiene lignans, a plausible synthetic route can be proposed. Such a synthesis would be crucial for producing enantiomerically pure Heteroclitin C in sufficient quantities for extensive biological evaluation and would allow for the creation of novel analogues with potentially improved therapeutic properties.

A hypothetical retrosynthetic analysis suggests that the core dibenzocyclooctadiene structure could be assembled via an intramolecular biaryl coupling reaction. The stereocenters on the cyclooctadiene ring could be established using asymmetric catalysis or chiral pool starting materials.

Hypothetical Experimental Workflow for Heteroclitin C Synthesis

A proposed workflow for the total synthesis of Heteroclitin C.

Comparative Bioactivity Data

The following table summarizes the known and expected bioactivities of natural and synthetic Heteroclitin C. It is important to note that the data for synthetic Heteroclitin C is predictive and awaits experimental verification.

Bioactivity Assay	Natural Isolate (Heteroclitin C)	Synthetic Heteroclitin C (Predicted)
Anti-HIV Activity	Data not available	Expected to be similar to natural isolate and other related lignans. Synthetic route would allow for SAR studies to optimize activity.
Cytotoxicity (e.g., against HL-60)	Data not available	Predicted to exhibit cytotoxic effects. A pure synthetic sample would provide more accurate IC50 values without interference from co-isolated natural products.
Anti-lipid Peroxidation	Data not available	Hypothesized to possess this activity, similar to Heteroclitin D. A synthetic sample would be ideal for mechanistic studies.
L-type Calcium Channel Inhibition	Data not available	Expected to show inhibitory activity. Access to synthetic material would enable detailed electrophysiological studies.
Anti-inflammatory Activity	Data not available	Predicted to have anti-inflammatory properties. Synthetic Heteroclitin C could be used to investigate the precise mechanism of action on inflammatory pathways like NF-κB.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for comparing the bioactivity of natural and synthetic Heteroclitin C.

Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., HL-60, HeLa, HepG2) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO2 atmosphere.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells per well and allowed to adhere overnight.

• Compound Treatment: A stock solution of Heteroclitin C (natural or synthetic) in DMSO is diluted to various concentrations in culture medium. The cells are treated with these concentrations for 24-72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined from the dose-response curve.

Anti-lipid Peroxidation Assay (TBARS Assay)

• Sample Preparation: A biological sample (e.g., rat liver microsomes) is incubated with an oxidizing agent (e.g., FeSO4/ascorbate) in the presence and absence of various concentrations of Heteroclitin C.

• TBA Reaction: After incubation, the reaction is stopped by adding a solution of trichloroacetic acid (TCA). Thiobarbituric acid (TBA) reagent is then added, and the mixture is heated at 95°C for 60 minutes.

• Extraction: After cooling, the resulting pink chromogen is extracted with n-butanol.

• Spectrophotometric Measurement: The absorbance of the butanol layer is measured at 532 nm. The inhibition of lipid peroxidation is calculated by comparing the absorbance of the sample with that of the control.

L-type Calcium Channel Inhibition Assay

• Cell Culture and Loading: A cell line stably expressing L-type calcium channels (e.g., HEK293 cells) is cultured on coverslips. The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Compound Incubation: The cells are incubated with varying concentrations of Heteroclitin C.

• Depolarization and Measurement: The cells are depolarized with a high-potassium solution to open the L-type calcium channels, leading to an influx of Ca2+. The change in intracellular calcium concentration is measured by monitoring the fluorescence of the dye using a fluorescence microscope or a plate reader.

• Data Analysis: The inhibitory effect of Heteroclitin C is determined by the reduction in the depolarization-induced calcium influx compared to control cells.

Signaling Pathway Diagram

Many lignans exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The following diagram illustrates the key steps in this pathway and the potential point of intervention for Heteroclitin C.

Proposed mechanism of anti-inflammatory action of Heteroclitin C via NF-κB pathway inhibition.

Conclusion

Natural Heteroclitin C, based on the activities of its close analogues, holds significant promise as a bioactive compound. The development of a total synthesis for Heteroclitin C would be a critical step forward, enabling a definitive characterization of its biological activities and facilitating further drug development efforts. A direct comparison of the bioactivity of the natural isolate and a high-purity synthetic standard is essential to validate the therapeutic potential of this interesting natural product. The experimental protocols and conceptual frameworks provided in this guide are intended to facilitate such a comparative investigation.

A Comparative Guide to Assessing the Purity of Heteroclitin C Samples

For Researchers, Scientists, and Drug Development Professionals

The rigorous assessment of purity for natural products like Heteroclitin C is a critical cornerstone in drug discovery and development. Accurate purity determination ensures reliable biological data, reproducible experimental results, and is a fundamental requirement for regulatory approval. This guide provides a comprehensive comparison of key analytical techniques used to evaluate the purity of Heteroclitin C samples, supported by established experimental protocols and data presentation.

Introduction to Heteroclitin C and Purity Assessment

Heteroclitin C belongs to a class of bioactive natural products that have garnered significant interest for their potential therapeutic properties. As with any natural product, samples of Heteroclitin C are often isolated from complex biological matrices, which can lead to the presence of various impurities. These impurities can arise from the source organism, the extraction and purification process, or degradation. Therefore, employing robust analytical methodologies to ascertain the purity of Heteroclitin C is paramount. This guide focuses on the most commonly employed and effective techniques: High-Performance Liquid Chromatography (HPLC), Thin-Layer Chromatography (TLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Comparison of Analytical Techniques for Purity Assessment

The selection of an appropriate analytical technique for purity assessment depends on various factors, including the desired level of sensitivity, the nature of the impurities, and the intended application of the Heteroclitin C sample. The following table summarizes and compares the key performance attributes of the most relevant methods.

Technique	Principle	Primary Use in Purity Assessment	Strengths	Limitations	Typical Purity Range Determined
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary phase and a mobile phase under high pressure.[1][2]	Quantitative determination of purity and detection of non-volatile impurities.	High resolution and sensitivity, excellent for quantification, well-established and reproducible.[1][3]	Requires reference standards for absolute quantification, can be destructive to the sample.	>95%
Thin-Layer Chromatography (TLC)	Separation of components on a thin layer of adsorbent material based on differential migration with a solvent.[1][2]	Rapid qualitative screening for impurities and monitoring purification processes.	Simple, cost-effective, high throughput for screening multiple samples.[2][4]	Lower resolution and sensitivity compared to HPLC, primarily qualitative or semi-quantitative.[2]	Semi-quantitative estimation
Mass Spectrometry (MS)	Measurement of the mass-to-charge ratio of ionized molecules.[2][4]	Identification of impurities by molecular weight, structural elucidation when coupled with fragmentation techniques.	Extremely high sensitivity, provides molecular weight information, can be coupled with chromatographic techniques (e.g., LC-MS).[2]	May not distinguish between isomers, quantification can be challenging without isotopic standards.	Qualitative identification of impurities
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.[2][4]	Structural confirmation of the primary compound and identification and quantification of structurally related impurities.	Provides detailed structural information, can be used for quantitative analysis (qNMR) without a specific reference standard for the impurity.[5]	Lower sensitivity compared to MS and HPLC, requires larger sample amounts, complex mixtures can lead to overlapping signals.[6][7]	>90% (qNMR)

Experimental Protocols

Detailed and standardized experimental protocols are essential for obtaining reliable and reproducible purity data. Below are representative methodologies for the key analytical techniques discussed.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is adapted from methodologies used for the analysis of the closely related compound, Heteroclitin D.[8][9]

• Instrumentation: A standard HPLC system equipped with a UV detector and a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

• Mobile Phase: A mixture of methanol (B129727) and water is commonly used. For Heteroclitin D, a ratio of 70:30 (v/v) has been shown to be effective.[8]

• Flow Rate: A typical flow rate is 1.0 mL/min.[8]

• Column Temperature: Maintained at 30 °C.[8]

• Detection: UV detection at a wavelength of 220 nm.[8]

• Sample Preparation: Accurately weigh and dissolve the Heteroclitin C sample in the mobile phase or a suitable solvent like methanol to a known concentration (e.g., 100 µg/mL).[8][9]

• Injection Volume: 20 µL.[8]

• Data Analysis: The purity of the Heteroclitin C sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Thin-Layer Chromatography (TLC) Protocol

This protocol provides a rapid method for the qualitative assessment of impurities.[8][9]

• Stationary Phase: Silica gel GF254 plates.[8][9]

• Mobile Phase: A mixture of petroleum ether and ethyl acetate (B1210297) (e.g., 4:1, v/v).[8][9]

• Sample Preparation: Dissolve the Heteroclitin C sample in a suitable solvent (e.g., methanol) to a concentration of approximately 2 mg/mL. Prepare a more dilute solution (e.g., 0.02 mg/mL) to help visualize minor impurities.[8][9]

• Application: Apply 1 µL of each sample solution to the TLC plate.[8]

• Development: Place the plate in a developing chamber saturated with the mobile phase and allow the solvent front to ascend.

• Visualization: After development, dry the plate and visualize the spots under UV light at 254 nm.[4]

Mass Spectrometry (MS) Protocol (Coupled with LC)

This protocol outlines the general steps for identifying impurities using LC-MS.

• Instrumentation: A liquid chromatography system coupled to a mass spectrometer (e.g., Q-TOF, Orbitrap).

• Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are common choices.[10]

• LC Conditions: Utilize the HPLC conditions described above to achieve chromatographic separation before introduction into the mass spectrometer.

• Mass Analysis: Acquire mass spectra in full scan mode to detect all ions within a specified mass range. For structural elucidation of impurities, tandem MS (MS/MS) can be performed to generate fragment ions.[11]

• Data Analysis: The molecular weights of the detected impurity peaks can be used to propose elemental compositions and potential structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol is for the structural verification and purity assessment of Heteroclitin C.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a sufficient amount of the Heteroclitin C sample (typically 1-10 mg) in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Experiments: Acquire a suite of NMR experiments, including ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC, to fully characterize the structure of Heteroclitin C and any major impurities.[4] For quantitative NMR (qNMR), an internal standard with a known concentration is added to the sample.

• Data Analysis: The purity is determined by comparing the integral of a signal from Heteroclitin C to the integral of a signal from the internal standard in the ¹H NMR spectrum. The presence of impurity signals can also be directly observed and quantified relative to the main compound.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the purity assessment process.

Caption: Workflow for the purity assessment of Heteroclitin C.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. s3.amazonaws.com [s3.amazonaws.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Methods in natural product chemistry | Clinical Gate [clinicalgate.com]
• 5. NMR-spectroscopic analysis of mixtures: from structure to function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NMR "Finger Prints" of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Preparative isolation of Heteroclitin D from Kadsurae Caulis using normal-phase flash chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preparative mass-spectrometry profiling of bioactive metabolites in Saudi-Arabian propolis fractionated by high-speed countercurrent chromatography and off-line atmospheric pressure chemical ionization mass-spectrometry injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BJOC - Improved deconvolution of natural products’ protein targets using diagnostic ions from chemical proteomics linkers [beilstein-journals.org]

No Direct Data Available for In Vitro vs. In Vivo Correlation of Heteroclitin C Activity

A comprehensive review of published scientific literature reveals no specific studies detailing the in vitro or in vivo biological activity of a compound identified as Heteroclitin C. Therefore, a direct comparison and correlation of its activities in these two settings cannot be provided at this time.

While the plant source for related compounds, Kadsura heteroclita, is known to produce a variety of bioactive lignans (B1203133), including several other named Heteroclitins (such as A, B, D, F, G, H, I, J, P, Q, R, and S), specific data for "Heteroclitin C" is absent from the current scientific record. Research on other lignans from this plant has primarily focused on their potential anti-HIV, cytotoxic, and anti-inflammatory properties, with most studies being conducted in vitro.

This information gap highlights a common challenge in natural product research, where numerous compounds are isolated, but only a fraction are extensively studied for their biological effects, and even fewer advance to in vivo testing.

For researchers and drug development professionals interested in pursuing studies on novel compounds like a potential Heteroclitin C, a general experimental workflow is typically followed to establish an in vitro to in vivo correlation. This process is crucial for validating the therapeutic potential of a compound.

General Experimental Workflow for In Vitro to In Vivo Correlation

A typical workflow to assess and correlate the activity of a novel compound involves several key stages, beginning with foundational in vitro assays and progressing to more complex in vivo models.

Figure 1. A generalized workflow for establishing an in vitro to in vivo correlation for a novel compound.

Detailed Experimental Protocols (Hypothetical for a Lignan (B3055560) Compound)

Below are detailed, representative protocols for key experiments that would be necessary to establish the in vitro and in vivo activity of a compound like Heteroclitin C, based on common practices for studying similar natural products.

Table 1: Hypothetical In Vitro and In Vivo Experimental Protocols

Experiment Type	Assay	Detailed Methodology
In Vitro	Cytotoxicity Assay	Cell Lines: A panel of human cancer cell lines (e.g., HeLa, MCF-7, A549) and a normal cell line (e.g., HEK293) are cultured in appropriate media. Procedure: Cells are seeded in 96-well plates and treated with serial dilutions of the test compound for 48-72 hours. Cell viability is assessed using an MTT or resazurin-based assay. Absorbance is measured, and the half-maximal inhibitory concentration (IC50) is calculated.
Anti-inflammatory Assay	Cell Line: Murine macrophage cell line (e.g., RAW 264.7). Procedure: Cells are pre-treated with the test compound for 1 hour, followed by stimulation with lipopolysaccharide (LPS) for 24 hours. The supernatant is collected to measure nitric oxide (NO) production using the Griess reagent. The expression of pro-inflammatory cytokines (e.g., TNF-α, IL-6) is quantified by ELISA or RT-qPCR.
Signaling Pathway Analysis	Technique: Western Blotting. Procedure: Cells treated with the compound are lysed, and protein concentrations are determined. Proteins are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against key signaling proteins (e.g., NF-κB, MAPK pathway components) and their phosphorylated forms.
In Vivo	Acute Toxicity Study	Animal Model: BALB/c mice. Procedure: A single dose of the compound is administered orally or intraperitoneally at increasing concentrations to different groups of mice. Animals are observed for 14 days for signs of toxicity and mortality to determine the LD50 (lethal dose, 50%).
Xenograft Tumor Model	Animal Model: Nude mice. Procedure: Human cancer cells are subcutaneously injected into the flanks of the mice. Once tumors reach a palpable size, mice are randomized into vehicle control and treatment groups. The compound is administered daily, and tumor volume and body weight are measured regularly. At the end of the study, tumors are excised for further analysis.

Data Presentation (Hypothetical)

Should data for Heteroclitin C become available, it would be structured for clear comparison as follows:

Table 2: Hypothetical In Vitro Activity of Heteroclitin C

Assay Type	Cell Line	Parameter	Value
Cytotoxicity	HeLa	IC50	Data µM
MCF-7	IC50	Data µM
HEK293	IC50	Data µM
Anti-inflammatory	RAW 264.7	NO Inhibition (IC50)	Data µM
TNF-α Inhibition (%)	Data

Table 3: Hypothetical In Vivo Efficacy of Heteroclitin C

Animal Model	Treatment Dose	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Nude Mouse Xenograft	Data mg/kg	Data	Data
Data mg/kg	Data	Data

Signaling Pathway Visualization

Based on the activities of related lignans, a potential mechanism of action for a compound like Heteroclitin C could involve the inhibition of pro-inflammatory signaling pathways such as the NF-κB pathway.

Figure 2. A potential signaling pathway inhibited by a bioactive lignan like Heteroclitin C.

The Spectrum-Effect Relationship of Chemical Constituents in Kadsura Species: A Comparative Guide for Researchers

An objective comparison of the chemical profiles and pharmacological activities of medicinally important Kadsura species, supported by experimental data, to guide future research and drug development.

The genus Kadsura, belonging to the Schisandraceae family, encompasses a variety of species that have long been used in traditional medicine, particularly in China, for treating a range of ailments including rheumatoid arthritis, gastrointestinal disorders, and inflammatory conditions.[1][2] The therapeutic efficacy of these plants is attributed to their rich and diverse phytochemical composition, primarily lignans (B1203133) and triterpenoids.[3][4] Understanding the relationship between the chemical fingerprint (spectrum) of different Kadsura species and their corresponding pharmacological activities (effect) is crucial for their rational use, quality control, and the discovery of new therapeutic agents. This guide provides a comparative overview of the spectrum-effect relationship of key Kadsura species, focusing on quantitative data and detailed experimental methodologies.

Comparative Chemical Profiles of Kadsura Species

Recent advancements in chromatographic and mass spectrometric techniques, such as Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF-MS), have enabled comprehensive comparisons of the chemical constituents across different Kadsura species. A comparative study of Kadsura coccinea, Kadsura heteroclita, and Kadsura longipedunculata revealed significant differences in their chemical profiles, which may account for their distinct traditional medicinal uses.[1] For instance, K. heteroclita is traditionally used for rheumatic arthralgia, K. longipedunculata for irregular menstruation, and K. coccinea for gastric and duodenal ulcers.[1]

Metabolomic studies on different tissues of Kadsura coccinea (root, stem, and leaf) have also highlighted a diverse array of compounds, with lignans and terpenoids being particularly abundant in the roots.[5] This tissue-specific distribution of chemical constituents likely influences the therapeutic applications of different plant parts.

The following table summarizes the key differential chemical constituents identified in these three prominent Kadsura species.

Chemical Constituent Class	Kadsura coccinea	Kadsura heteroclita	Kadsura longipedunculata	Reference
Lignans	Kadangustin L, Gomisin H, Ananolignan A	Spirobenzofuranoid dibenzocyclooctadiene compounds	Kadangustin E, Kadsumarin A, Interiotherin A, Kadoblongifolin B	[1][2]
Triterpenoids	18(13→12)-abeo-lanostane and nortriterpenoid compounds	Schisanlactone E, Nigranoic acid	Changnanic acid	[2]
Flavonoids	Quercetin, Naringenin, Cyanidin, Delphinidin	Quercetin, Naringenin, Cyanidin, Delphinidin	Not explicitly compared in the same study	[6]
Phenolic Acids	High content in leaves and roots	High content in leaves and roots	Not explicitly compared in the same study	[7]

Comparative Pharmacological Activities and Quantitative Data

The diverse chemical constituents of Kadsura species translate into a wide range of pharmacological activities, including anti-inflammatory, antioxidant, anti-platelet aggregation, and cytotoxic effects. This section presents a comparison of these activities with supporting quantitative data where available.

Anti-inflammatory Activity

Lignans isolated from various Kadsura species have demonstrated significant anti-inflammatory properties. For example, several new dibenzocyclooctadiene lignans from Kadsura induta were found to inhibit nitric oxide (NO) production in LPS-activated RAW264.7 cells, a key indicator of anti-inflammatory potential.[8]

Compound (from Kadsura induta)	NO Production Inhibition IC50 (µM)	Reference
Kadsuindutain A	15.2	[8]
Kadsuindutain B	10.7	[8]
Kadsuindutain C	21.5	[8]
Kadsuindutain D	34.0	[8]
Kadsuindutain E	18.6	[8]
Schizanrin F	25.3	[8]
Schizanrin O	12.8	[8]
Schisantherin J	11.9	[8]
L-NMMA (Positive Control)	31.2	[8]

Antioxidant Activity

A comparative study on different parts of Kadsura coccinea (root, stem, leaf, and fruit) revealed that the leaves and roots, which have higher total polyphenol and flavonoid content, exhibit stronger antioxidant activities as measured by ABTS and DPPH radical scavenging assays.[7] This highlights a clear relationship between the concentration of these phenolic compounds and the antioxidant effect.

Kadsura coccinea Part	Total Polyphenol Content (mg GAE/g)	Total Flavonoid Content (mg QE/g)	ABTS Radical Scavenging Activity (%)	DPPH Radical Scavenging Activity (%)	Reference
Root (KCR)	197.6 ± 27.2	Not specified	82.8 ± 5.9	95.5 ± 3.6	[7]
Stem (KCS)	88.1 ± 7.8	Not specified	29.7 ± 2.0	25.7 ± 2.1	[7]
Leaf (KCL)	153.7 ± 6.7	Not specified	94.7 ± 2.9	99.9 ± 0.1	[7]
Fruit (KCF)	21.8 ± 4.8	Not specified	15.9 ± 2.0	8.7 ± 1.1	[7]

Anti-platelet Aggregation Activity

Lignans from Kadsura angustifolia and Kadsura interior have been shown to possess anti-platelet aggregation properties.

Compound	Source Species	Activity	IC50 or Inhibition %	Reference
Kadsulignan L	Kadsura angustifolia	PAF Antagonistic	2.6 x 10⁻⁵ M	[9]
meso-dihydroguaiaretic acid	Kadsura angustifolia	PAF Antagonistic	4.1 x 10⁻⁵ M	[9]
Kadsutherin F	Kadsura interior	ADP-induced platelet aggregation inhibition	49.47%	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section outlines the key experimental protocols used in the cited spectrum-effect relationship studies of Kadsura species.

Sample Preparation and UPLC-QTOF/MS Analysis for Chemical Fingerprinting

This protocol is based on the methodology for the comparative analysis of K. coccinea, K. heteroclita, and K. longipedunculata.[1]

• Sample Preparation:

  • Accurately weigh 0.5000 g of powdered Kadsura sample (65-mesh).

  • Add 25 mL of methanol (B129727) and perform ultrasonication (35 kHz) for 30 minutes.

  • Centrifuge the extract at 10,000 ×g for 10 minutes.

  • Collect the supernatant and store it at 4°C.

  • Filter the supernatant through a 0.22 µm membrane before injection into the UPLC system.[1]

• UPLC-QTOF/MS Conditions:

  • Chromatographic System: A high-performance liquid chromatography system coupled with a quadrupole time-of-flight mass spectrometer.

  • Mobile Phase: A gradient elution system typically consisting of acetonitrile (B52724) and water containing a small percentage of formic acid.

  • Data Analysis: Utilize software such as Xcalibur for peak finding, alignment, and filtering of the raw data. Parameters for analysis include retention time range (e.g., 0.5–10.5 min), mass range (e.g., 150–800 Da), retention time tolerance (e.g., 0.05 min), and mass tolerance (e.g., 0.02 Da).[1] Chemometric analysis, including Principal Component Analysis (PCA) and Orthogonal Partial Least Squares-Discriminant Analysis (OPLS-DA), is then used to identify discriminant variables among the different species.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Production Inhibition

This protocol is adapted from the study on lignans from Kadsura induta.[8]

• Cell Culture: Culture RAW264.7 macrophage cells in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Assay Procedure:

  • Seed the RAW264.7 cells in 96-well plates and incubate until they adhere.

  • Pre-treat the cells with various concentrations of the test compounds for a specified period.

  • Induce inflammation by adding lipopolysaccharide (LPS).

  • After incubation, collect the cell culture supernatant.

• NO Measurement: Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO production inhibition and determine the IC50 values.

Visualizing the Spectrum-Effect Relationship and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the conceptual framework and experimental processes involved in studying the spectrum-effect relationship of Kadsura species.

Caption: Experimental workflow for spectrum-effect relationship studies of Kadsura species.

Caption: Putative anti-inflammatory mechanism of Kadsura lignans via the NF-κB signaling pathway.

Conclusion

The comparative analysis of the chemical spectrum and pharmacological effects of Kadsura species provides a valuable framework for understanding their therapeutic potential. The distinct chemical profiles of species like K. coccinea, K. heteroclita, and K. longipedunculata likely underpin their differential applications in traditional medicine. Quantitative data from bioassays, particularly for anti-inflammatory and antioxidant activities, reveal a clear link between the concentration of specific chemical constituents, such as lignans and flavonoids, and the observed biological effects.

For researchers and drug development professionals, this guide highlights the importance of a multi-faceted approach that combines advanced analytical techniques for chemical profiling with robust pharmacological assays. Future research should focus on expanding these comparative studies to include a wider range of Kadsura species and a broader array of biological activities. Furthermore, the application of chemometrics and network pharmacology will be instrumental in identifying the key bioactive compounds and elucidating their mechanisms of action, ultimately paving the way for the development of novel, evidence-based therapeutics from this medicinally important genus.

References

• 1. A Comprehensive Comparative Study for the Authentication of the Kadsura Crude Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. acgpubs.org [acgpubs.org]
• 4. [Research progress on chemical constituents from Kadsura genus and its pharmacological activities and clinical application] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential metabolome landscape of Kadsura coccinea fruit tissues and potential valorization of the peel and seed tissues [techscience.com]
• 6. Phenolic Profiles, Antioxidant, and Inhibitory Activities of Kadsura heteroclita (Roxb.) Craib and Kadsura coccinea (Lem.) A.C. Sm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Comparative Study on Photo-Protective and Anti-Melanogenic Properties of Different Kadsura coccinea Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Lignans from Kadsura angustifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Four New Lignans from Kadsura Interior and Their Bioactivity [mdpi.com]

Beyond Heteroclitin C: Unveiling the Bioactive Potential of Kadsura interior

A Comparative Guide for Researchers and Drug Development Professionals

The medicinal plant Kadsura interior, a member of the Schisandraceae family, has a long history of use in traditional medicine, particularly for treating inflammatory conditions and blood-related disorders. While Heteroclitin C has been a focal point of research, a growing body of evidence reveals a diverse array of other bioactive lignans (B1203133) and triterpenoids within this plant, exhibiting promising pharmacological activities. This guide provides a comparative analysis of these emerging bioactive markers, presenting supporting experimental data, detailed methodologies for key assays, and visual representations of the underlying signaling pathways and experimental workflows.

Comparative Analysis of Bioactive Markers

Recent phytochemical investigations into Kadsura interior have led to the isolation and characterization of several novel compounds with significant bioactivities. This section compares the performance of these compounds against established alternatives, with a focus on anti-platelet aggregation, anti-inflammatory, and anti-HIV activities.

Anti-Platelet Aggregation Activity

Several lignans isolated from Kadsura interior have demonstrated notable inhibitory effects on adenosine (B11128) diphosphate (B83284) (ADP)-induced platelet aggregation. The following table summarizes the percentage of inhibition at a concentration of 100 μM.

Compound	Type	Source	% Inhibition of ADP-induced Platelet Aggregation (at 100 µM)	Reference
Kadsutherin F	Lignan (B3055560)	Kadsura interior	49.47%	[1]
Acetoxyl oxokadsurane	Lignan	Kadsura interior	34.31%	[1]
Kadsutherin G	Lignan	Kadsura interior	33.10%	[1]
Kadsutherin E	Lignan	Kadsura interior	23.64%	[1]
Kadsutherin H	Lignan	Kadsura interior	21.75%	[1]
Heteroclitin D	Lignan	Kadsura interior	11.77%	[1]
Aspirin (Positive Control)	NSAID	Synthetic	59.94%	[1]

Anti-inflammatory and Anti-HIV Activities

Lignans and triterpenoids from the Kadsura genus have also been evaluated for their anti-inflammatory and anti-HIV properties. The tables below present the half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values for selected compounds.

Table 2: Anti-inflammatory Activity of Kadsura Compounds

Compound	Type	Bioactivity	IC50 Value (µM)	Source Species	Reference
Kadsuindutain A-E	Lignan	NO Production Inhibition	10.7 - 34.0	Kadsura induta	[2]
Heilaohuacid D	Triterpenoid	IL-6 Inhibition	8.15	Kadsura coccinea	[3]
Heilaohuacid (Compound 31)	Triterpenoid	IL-6 Inhibition	9.86	Kadsura coccinea	[3]
Heilaohuacid (Compound 31)	Triterpenoid	TNF-α Inhibition	16.00	Kadsura coccinea
Heilaohuacid D	Triterpenoid	TNF-α Inhibition	21.41	Kadsura coccinea

Table 3: Anti-HIV Activity of Kadsura Compounds

Compound	Type	Bioactivity	EC50 Value (µg/mL)	Source Species	Reference
Schisantherin D	Lignan	HIV Replication Inhibition	0.5	Kadsura interior	[4]
Compound 12	Lignan	Anti-HIV	1.4	Kadsura heteroclita	[5]
Lancilactone C	Triterpene	HIV Replication Inhibition	1.4	Kadsura lancilimba	[6]
Compound 6	Lignan	Anti-HIV	1.6	Kadsura heteroclita	[5]
Interiotherin A	Lignan	HIV Replication Inhibition	3.1	Kadsura interior	[4]
Angustific acid A	Triterpenoid	Anti-HIV	6.1	Kadsura angustifolia

Experimental Protocols

This section provides detailed methodologies for the key in vitro bioassays used to evaluate the therapeutic potential of compounds isolated from Kadsura interior.

Extraction and Isolation of Bioactive Compounds

A general procedure for the extraction and isolation of lignans and triterpenoids from Kadsura interior involves the following steps:

• Drying and Pulverization: The plant material (e.g., stems, roots) is air-dried and ground into a coarse powder.

• Solvent Extraction: The powdered material is extracted sequentially with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and methanol, typically using maceration or Soxhlet extraction.

• Fractionation: The crude extracts are subjected to column chromatography over silica (B1680970) gel or other stationary phases, eluting with a gradient of solvents to separate fractions based on polarity.

• Purification: Individual compounds are purified from the fractions using techniques like preparative thin-layer chromatography (TLC), Sephadex LH-20 column chromatography, and high-performance liquid chromatography (HPLC).

• Structure Elucidation: The chemical structures of the purified compounds are determined using spectroscopic methods, including Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY, HMQC, HMBC), and Infrared (IR) spectroscopy.

Anti-Platelet Aggregation Assay (ADP-Induced)

This assay measures the ability of a compound to inhibit the aggregation of platelets induced by ADP.

• Preparation of Platelet-Rich Plasma (PRP): Whole blood is collected from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). The blood is then centrifuged at a low speed (e.g., 200 x g for 10 minutes) to obtain PRP. Platelet-poor plasma (PPP) is prepared by further centrifuging the remaining blood at a high speed (e.g., 2000 x g for 15 minutes).

• Platelet Count Adjustment: The platelet count in the PRP is adjusted to a standard concentration (e.g., 3 x 10^8 platelets/mL) using PPP.

• Aggregation Measurement: Platelet aggregation is monitored using a platelet aggregometer.

  • Aliquots of PRP are pre-incubated with the test compound or vehicle control at 37°C for a specified time (e.g., 5 minutes).

  • ADP is then added to induce platelet aggregation, and the change in light transmittance is recorded for a set period.

  • The percentage of inhibition is calculated by comparing the aggregation in the presence of the test compound to that of the vehicle control. Aspirin is typically used as a positive control.

Anti-inflammatory Assay (Nitric Oxide Production in RAW 264.7 Macrophages)

This assay assesses the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are pre-treated with various concentrations of the test compound for a certain period (e.g., 1 hour) before being stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response.

• Nitrite (B80452) Measurement: After a 24-hour incubation, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at approximately 540 nm.

• Calculation: The percentage of NO inhibition is calculated relative to the LPS-stimulated control group. A known NO synthase inhibitor, such as L-NMMA, can be used as a positive control.

Anti-HIV Assay (Reverse Transcriptase Inhibition)

This assay determines the ability of a compound to inhibit the activity of HIV reverse transcriptase (RT), a crucial enzyme for viral replication.

• Assay Principle: The assay typically utilizes a non-radioactive ELISA-based method. It measures the incorporation of digoxigenin-labeled dUTP into a DNA strand synthesized by RT using a poly(A) template and an oligo(dT) primer.

• Procedure:

  • The test compound is incubated with recombinant HIV-1 RT.

  • The reverse transcription reaction is initiated by adding a mixture of nucleotides, including biotin-labeled dUTP and digoxigenin-labeled dUTP.

  • The resulting biotin-labeled DNA is captured on a streptavidin-coated microplate.

  • An anti-digoxigenin antibody conjugated to peroxidase is added, which binds to the digoxigenin-labeled DNA.

  • A peroxidase substrate (e.g., ABTS) is added, and the resulting colorimetric signal is measured using a microplate reader.

• Data Analysis: The EC50 value, representing the concentration of the compound that inhibits RT activity by 50%, is calculated from a dose-response curve.

Cytotoxicity Assay (MTT Assay)

This assay is crucial to ensure that the observed bioactivities are not due to general cellular toxicity.

• Cell Seeding: The target cells (e.g., RAW 264.7 or host cells for HIV) are seeded in 96-well plates and incubated to allow for attachment.

• Compound Treatment: The cells are treated with various concentrations of the test compound for a specified duration (e.g., 24-72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized solubilization buffer) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a wavelength of approximately 570 nm.

• Calculation: Cell viability is expressed as a percentage of the untreated control, and the CC50 (50% cytotoxic concentration) can be determined.

Visualizing the Mechanisms and Workflows

To better understand the biological processes and experimental designs, the following diagrams have been generated using the DOT language.

General Experimental Workflow for Bioactive Marker Identification.

References

• 1. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 2. New dibenzocyclooctadiene lignans from Kadsura induta with their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of a dibenzocyclooctadiene lignan as a HIV-1 non-nucleoside reverse transcriptase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of a dibenzocyclooctadiene lignan as a HIV-1 non-nucleoside reverse transcriptase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Heteroclitin C: A Procedural Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Heteroclitin C must adhere to stringent safety and disposal protocols to ensure a secure laboratory environment and regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of Heteroclitin C, based on available safety data.

Immediate Safety and Handling Precautions

Prior to handling Heteroclitin C, it is imperative to review the Material Safety Data Sheet (MSDS). General precautions include avoiding contact with skin and eyes, preventing dust formation, and ensuring adequate ventilation.[1][2]

Personal Protective Equipment (PPE):

• Eye Protection: Use safety glasses or goggles that have been tested and approved under appropriate government standards.[1]

• Hand Protection: Handle with suitable chemical-resistant gloves.[1] Gloves should be inspected before use and disposed of properly after handling the compound.[1]

• Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

• Respiratory Protection: If there is a risk of dust formation or inhalation, use a NIOSH-approved respirator.[1]

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of Heteroclitin C is fundamental to its safe handling and disposal.

Property	Value
CAS Number	140460-42-0[1][3]
Molecular Formula	C28H34O8[3]
Molecular Weight	498.6 g/mol [3]
Appearance	No data available
Solubility	No data available
Storage	Recommended storage temperature is -20°C for the long term and 2-8°C for the short term. Keep the container tightly closed in a dry and well-ventilated place.[1]

Disposal Procedures

The proper disposal of Heteroclitin C should be conducted in accordance with institutional, local, and national regulations. The following procedures are based on general guidelines for chemical waste.

Waste Identification and Segregation:

• Solid Waste: Collect unused Heteroclitin C powder and any materials heavily contaminated with it (e.g., weigh boats, contaminated paper towels) in a dedicated and clearly labeled hazardous waste container.[1]

• Liquid Waste: Solutions containing Heteroclitin C should be collected in a separate, labeled hazardous waste container appropriate for the solvent used. Do not mix with other waste streams unless compatible.

• Contaminated Sharps: Any sharps, such as needles or broken glass, that are contaminated with Heteroclitin C must be disposed of in a designated sharps container.

Disposal Method:

• The primary recommended disposal method is to engage a licensed chemical destruction plant.[2]

• Controlled incineration with flue gas scrubbing is another potential disposal route.[2]

• Crucially, do not discharge Heteroclitin C or its solutions into sewer systems or drains. [1][2]

Container Labeling: All waste containers must be clearly labeled with:

• The words "Hazardous Waste"

• The full chemical name: "Heteroclitin C"

• The associated hazards (e.g., "Caution: Substance not fully tested").

Experimental Protocols

Spill and Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate Personnel: Ensure all non-essential personnel are cleared from the area.

• Ensure Ventilation: Work in a well-ventilated area.

• Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not allow the product to enter drains.[1]

• Cleanup:

  • Wear appropriate personal protective equipment.[1]

  • Avoid creating dust.[1]

  • Carefully sweep or scoop up the spilled material.[1]

  • Place the collected material into a suitable, closed container for disposal.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Heteroclitin C.

Caption: Workflow for the proper disposal of Heteroclitin C waste.

It is the responsibility of the researcher and their institution to ensure that all waste is managed in a safe and compliant manner. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal.

References

• 1. biocrick.com [biocrick.com]
• 2. targetmol.com [targetmol.com]
• 3. CID 23259948 | C28H34O8 | CID 23259948 - PubChem [pubchem.ncbi.nlm.nih.gov]